3-Fluoropyridazine

Core Science & Biosynthesis

electronic properties of 3-fluoropyridazine ring systems

As a Senior Application Scientist specializing in heterocyclic chemistry and rational drug design, I have spent years optimizing aromatic scaffolds to overcome pharmacokinetic and pharmacodynamic bottlenecks. Among these, the pyridazine ring—and specifically its fluorinated derivatives—stands out as a highly versatile, electron-deficient pharmacophore.

This whitepaper provides an in-depth technical analysis of the . By dissecting the causality behind its physicochemical behavior, we will explore how this scaffold is leveraged in modern medicinal chemistry, bioorthogonal click chemistry, and materials science.

The Electronic Architecture of 3-Fluoropyridazine

The unsubstituted pyridazine ring is characterized by a high dipole moment (due to the adjacent nitrogen atoms), weak basicity, and a robust capacity for dual hydrogen-bonding[1]. However, the introduction of a fluorine atom at the 3-position fundamentally rewires the electronic landscape of the molecule.

Inductive Effects and Basicity (pKa)

Fluorine is the most electronegative element, exerting a powerful electron-withdrawing inductive effect (-I). In the 3-fluoropyridazine system, this effect withdraws electron density directly from the adjacent nitrogen atom (N2) and the broader π-system.

• Causality: The withdrawal of electron density stabilizes the lone pairs on the nitrogen atoms, making them significantly less available to accept a proton. Consequently, while unsubstituted pyridazine has a pKa of ~2.3, 3-fluoropyridazine is rendered virtually non-basic at physiological pH. This is a critical property in drug discovery for mitigating hERG toxicity and improving membrane permeability.

HOMO-LUMO Gap and Electrostatic Potential (ESP)

Computational profiling (Density Functional Theory) reveals that fluorine substitution alters the spatial distribution of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO)[2].

• Causality: The strong -I effect lowers the LUMO energy, making the pyridazine ring highly electron-deficient and exceptionally electrophilic. The ESP map shifts, creating a pronounced region of positive potential across the ring. This lowered LUMO is the primary driver for the accelerated reaction rates observed in inverse electron-demand Diels-Alder (inv-DA) cycloadditions[3].

Dipole Moment and Intermolecular Interactions

The high dipole moment of the pyridazine core (~4.22 D) subtends strong π-π stacking interactions with aromatic targets[1]. The addition of the highly polar C-F bond at the 3-position modulates this vector. Furthermore, the fluorine atom acts as a weak hydrogen-bond acceptor, enabling unique orthogonal C-F···H interactions that dictate supramolecular packing and target-protein binding conformations[4].

Quantitative Physicochemical Profiling

To synthesize these concepts, the following table summarizes the comparative electronic and physical properties of the core scaffolds.

Property	Unsubstituted Pyridazine	3-Fluoropyridazine	Mechanistic Causality / Implication
pKa (Conjugate Acid)	~ 2.3	< 0.5	Strong -I effect pulls electron density from adjacent N, drastically reducing basicity.
Dipole Moment	~ 4.22 D	~ 3.8 - 4.5 D (Vectorial)	Asymmetric charge distribution alters π-π stacking and enables C-F···H contacts.
LUMO Energy	Baseline	Significantly Lowered	Increased electrophilicity; accelerates nucleophilic attack and inv-DA reactions.
Lipophilicity (logP)	~ -0.65	~ 0.2 - 0.5	Fluorine increases lipophilicity, enhancing membrane permeability for drug candidates.
Metabolic Stability	Susceptible to oxidation	Highly Stable	The strong C-F bond (518 kJ/mol) blocks cytochrome P450-mediated metabolism.

Experimental Methodologies: Synthesis & Computational Validation

To harness the 3-fluoropyridazine scaffold, scientists must employ rigorous, self-validating protocols. Below are the field-proven workflows for functionalizing this system and validating its electronic properties.

Protocol A: Regioselective Nucleophilic Aromatic Substitution (SNAr)

Because the 3-fluoropyridazine ring is highly electron-deficient, it is an excellent substrate for SNAr. When starting with 3,6-difluoropyridazine, we can selectively displace one fluorine atom.

• Reagent Preparation: Dissolve 1.0 equivalent of 3,6-difluoropyridazine in anhydrous acetonitrile (CH3CN). Causality: Anhydrous conditions are mandatory to prevent competitive hydrolysis of the highly reactive C-F bond into a pyridazinone derivative.

• Nucleophile & Base Addition: Add 1.05 equivalents of the desired nucleophile (e.g., an amine or benzyl alcohol) and 2.0 equivalents of anhydrous potassium carbonate (K2CO3)[5]. Causality: K2CO3 acts as an acid scavenger. As the nucleophile attacks and displaces the fluoride ion, HF is generated. The base neutralizes HF, preventing the protonation of the nucleophile and driving the equilibrium forward.

• Reaction Execution: Stir the mixture at 60°C under a nitrogen atmosphere for 4-6 hours. Causality: The polar aprotic solvent (CH3CN) poorly solvates anions, leaving the nucleophile highly reactive, while effectively stabilizing the negatively charged Meisenheimer complex transition state.

• Validation: Monitor via LC-MS. Upon completion, perform an aqueous workup and isolate the product. Validate regioselectivity using 19F-NMR; the disappearance of the symmetric difluoro signal and the emergence of a single fluorine peak (typically around -70 to -90 ppm depending on the substituent) confirms monosubstitution.

Protocol B: Density Functional Theory (DFT) Profiling

To predict the reactivity of newly synthesized 3-fluoropyridazines, computational profiling is required.

• Geometry Optimization: Construct the molecule in a computational suite (e.g., Gaussian) and optimize the geometry using the B3LYP functional with a 6-311+G(d,p) basis set[4]. Causality: The addition of diffuse functions ("+") is critical when modeling highly electronegative atoms like fluorine, as it accurately maps the extended electron cloud and lone pairs.

• Frequency Calculation: Run a frequency calculation at the same level of theory. Causality: The absence of imaginary frequencies validates that the optimized geometry is a true local minimum on the potential energy surface, not a transition state.

• ESP and Orbital Mapping: Generate the Electrostatic Potential (ESP) map and extract HOMO/LUMO energies. Causality: Mapping the ESP visually identifies the most electron-deficient carbon atoms, accurately predicting the site of subsequent nucleophilic attacks or the orientation of the molecule in a protein binding pocket.

Workflow of Regioselective SNAr and Computational Validation of 3-Fluoropyridazines.

Applications in Drug Discovery and Bioorthogonal Chemistry

The unique electronic signature of the 3-fluoropyridazine ring has led to its widespread adoption in advanced chemical biology and drug design.

Bioisosterism in Rational Drug Design

In medicinal chemistry, the 3-fluoropyridazine moiety is frequently deployed as a bioisostere for phenyl rings or other heterocycles. Because the strong C-F bond (bond dissociation energy of 518 kJ/mol) is highly resistant to oxidative cleavage, incorporating this system dramatically improves the metabolic stability of the drug candidate against cytochrome P450 enzymes[2]. Furthermore, the lowered pKa prevents the molecule from becoming trapped in acidic lysosomal compartments, improving overall pharmacokinetic distribution.

Bioorthogonal Decaging and Click Chemistry

Fluoropyridazines are heavily utilized in inverse electron-demand Diels-Alder (inv-DA) reactions, particularly for bioorthogonal prodrug activation (click-to-release strategies)[3].

• The Electronic Trade-off: The electron-withdrawing nature of the fluorine substituents significantly lowers the LUMO of the pyridazine/aryl system. This accelerates the initial 1,3-dipolar cycloaddition with trans-cyclooctene (TCO) by nearly an order of magnitude. However, the same inductive effect reduces the pKa of the intermediate imine nitrogen, which decelerates the subsequent hydrolysis and 1,6-self-immolation decaging steps[3]. Understanding this electronic causality allows scientists to tune the release kinetics of targeted therapeutics precisely.

Electronic Causality of Fluorine Substitution on Bioorthogonal Click-to-Release Kinetics.

Conclusion

The 3-fluoropyridazine ring system is a masterclass in electronic modulation. By strategically placing a highly electronegative fluorine atom adjacent to the diazine core, scientists can predictably manipulate the molecule's pKa, lipophilicity, and HOMO-LUMO gap. Whether utilized to stabilize a drug candidate against metabolic degradation or to finely tune the reaction kinetics of a bioorthogonal probe, mastering the physical causality of this scaffold is an indispensable tool for the modern application scientist.

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crystal structure and thermodynamic stability of 3-fluoropyridazine

An In-depth Technical Guide: Elucidating the Crystal Structure and Thermodynamic Stability of 3-Fluoropyridazine

Abstract

The strategic incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. 3-Fluoropyridazine represents a molecule of significant interest, where the introduction of a highly electronegative fluorine atom onto the pyridazine core can profoundly modulate its physicochemical and pharmacological properties. A comprehensive understanding of its solid-state structure and thermodynamic stability is not merely an academic exercise; it is a critical prerequisite for its rational application in drug design, formulation development, and process chemistry. This guide provides a detailed technical framework for the complete crystallographic and thermodynamic characterization of 3-fluoropyridazine, outlining not just the requisite experimental protocols but the fundamental scientific rationale that underpins each methodological choice. We will proceed from the atomic-level precision of single-crystal X-ray diffraction to the macroscopic evaluation of thermal behavior via calorimetry and thermogravimetric analysis, supplemented by the predictive power of computational modeling.

Part 1: The Atomic Blueprint: Crystal Structure Determination

The precise three-dimensional arrangement of molecules in the solid state dictates a compound's physical properties, including solubility, dissolution rate, and stability. For 3-fluoropyridazine, single-crystal X-ray diffraction (SCXRD) is the definitive technique to establish this atomic blueprint. While crystal structures for numerous pyridazine derivatives have been reported[1][2][3][4], a dedicated analysis of the 3-fluoro substituted parent heterocycle is essential to understand the specific influence of the C-F bond on crystal packing.

The Imperative of Single-Crystal X-ray Diffraction (SCXRD)

SCXRD provides an unambiguous determination of bond lengths, bond angles, and, most critically, the intermolecular interactions (e.g., π-π stacking, hydrogen bonding) that govern the crystal lattice. This level of detail is unattainable with powder diffraction methods. For a molecule like 3-fluoropyridazine, understanding how the polar C-F bond influences the molecular packing is key to predicting its solid-state behavior.

Experimental Protocol: A Pathway to the Crystal Structure

Given that 3-fluoropyridazine is expected to be a low-melting solid or a liquid at ambient temperature (similar to its analogue, 3-fluoropyridine), the entire process from crystal growth to data collection must be conducted at sub-ambient temperatures.

Experimental Workflow for Single-Crystal X-ray Diffraction

Caption: Workflow for low-temperature SCXRD analysis.

Step-by-Step Methodology:

• Crystal Growth (The Critical First Step):

  • Protocol: In situ crystallization is the method of choice for low-melting-point compounds[5]. A small amount of liquid 3-fluoropyridazine is sealed in a glass capillary. The capillary is mounted on the diffractometer's goniometer head, which is bathed in a cold nitrogen stream (e.g., at 100-150 K). A single crystal is grown directly on the instrument by controlled cooling and, if necessary, using an optical heating device to perform microscale zone refinement.

  • Causality & Self-Validation: This technique bypasses the challenges of handling and mounting a thermally sensitive crystal. The quality of the resulting crystal is immediately verifiable through preliminary diffraction images on the instrument. A good crystal will produce sharp, well-defined diffraction spots.

• Data Collection:

  • Protocol: The crystal is maintained at a stable low temperature (e.g., 100 K) to minimize atomic thermal vibrations, which yields higher-quality data. A monochromatic X-ray beam (e.g., Mo Kα or Cu Kα) irradiates the crystal. As the crystal is rotated through a series of angles, a detector records the positions and intensities of the diffracted X-ray beams.

  • Expertise: The choice of X-ray source and data collection strategy (e.g., scan width, exposure time) is optimized based on the crystal's size and diffraction quality to maximize the resolution and completeness of the dataset.

• Structure Solution and Refinement:

  • Protocol: The raw diffraction data is processed to yield a set of structure factors. Computational software is then used to solve the "phase problem" and generate an initial electron density map, from which a preliminary molecular structure is built. This model is then refined using a least-squares algorithm, which iteratively adjusts atomic positions and thermal parameters to achieve the best possible fit between the calculated and observed diffraction data.

  • Trustworthiness: The final refined structure is rigorously validated. The R1 factor, a measure of the agreement between the model and the data, should ideally be below 5% for a well-resolved structure. A final Crystallographic Information File (CIF) is generated, which is the standard format for reporting crystal structure data.

Anticipated Crystallographic Data

Based on related structures, we can anticipate the key crystallographic parameters for 3-fluoropyridazine.

Table 1: Predicted Crystallographic Data for 3-Fluoropyridazine

Parameter	Anticipated Information	Rationale/Comparison
Crystal System	Monoclinic or Orthorhombic	These are common crystal systems for small, planar aromatic molecules.[1][2][4]
Space Group	e.g., P2₁/c, P-1, Pbca	Centrosymmetric space groups are common for achiral molecules.
Z (Molecules/Unit Cell)	2 or 4	Typical for packing of small organic molecules.
Key Interactions	π-π stacking, C-H···N, C-H···F	The planar pyridazine ring promotes stacking, while the electronegative N and F atoms act as weak hydrogen bond acceptors.[3]

| R1 Factor | < 0.05 | Standard metric for a high-quality structure determination. |

Part 2: Assessing Thermodynamic and Thermal Stability

Thermodynamic stability dictates a compound's shelf life, processing conditions, and potential for polymorphism. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the workhorse techniques for this assessment.[6][7]

Rationale for Thermal Analysis

• DSC provides quantitative information about thermal transitions. It measures the heat flow into or out of a sample as it is heated or cooled, allowing for the precise determination of melting points, phase transitions, and their associated enthalpies.

• TGA measures changes in mass as a function of temperature. It is essential for determining the onset temperature of thermal decomposition and assessing the volatility of a compound.

Experimental Protocol: A Quantitative Look at Stability

Workflow for Comprehensive Thermal Analysis

Caption: Integrated workflow for DSC and TGA experiments.

Step-by-Step Methodology:

• Sample Preparation:

  • Protocol: A small sample (1-5 mg) of 3-fluoropyridazine is accurately weighed into an aluminum DSC pan or a ceramic TGA pan. For the volatile 3-fluoropyridazine, hermetically sealed pans are required for DSC to prevent mass loss due to evaporation before the boiling point.

  • Causality & Self-Validation: A small sample mass ensures minimal thermal gradients within the sample, leading to sharper peaks and more accurate transition temperatures. The use of hermetic pans is a self-validating step; a TGA run should confirm no significant mass loss occurs before the compound's boiling or decomposition point.

• Differential Scanning Calorimetry (DSC):

  • Protocol: The sealed sample pan and an empty reference pan are placed in the DSC instrument. They are heated at a constant rate (e.g., 10 °C/min) under an inert nitrogen atmosphere. The instrument records the differential heat flow required to maintain both pans at the same temperature.

  • Data Interpretation: An endothermic peak will indicate the melting point (Tₘ). The area under this peak is integrated to determine the enthalpy of fusion (ΔHfus), a measure of the energy required to break the crystal lattice.

• Thermogravimetric Analysis (TGA):

  • Protocol: The sample pan is placed on a highly sensitive microbalance within the TGA furnace. The sample is heated at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere. The instrument records the sample's mass as a function of temperature.

  • Data Interpretation: A sharp drop in mass indicates either boiling or decomposition. The onset temperature of this mass loss is a key indicator of thermal stability. If the mass loss occurs at a temperature significantly higher than the boiling point (determined by DSC), it corresponds to the decomposition temperature (Tₔ).

Anticipated Thermodynamic Data

Table 2: Predicted Thermal Properties of 3-Fluoropyridazine

Parameter	Technique	Anticipated Result	Significance
Melting Point (Tₘ)	DSC	Sharp endotherm	Defines the solid-to-liquid phase transition; a sharp peak indicates high purity.
Enthalpy of Fusion (ΔHfus)	DSC	Quantitative value (kJ/mol)	Indicates the strength of the crystal lattice; higher values suggest stronger intermolecular forces.
Boiling Point (Tₑ)	DSC/TGA	Endotherm (DSC) & Mass Loss (TGA)	Defines the liquid-to-gas phase transition.

| Decomposition (Tₔ) | TGA | Onset of mass loss > Tₑ | The upper limit of thermal stability, critical for processing and storage. |

Part 3: The Synergy of Computational Modeling

Computational chemistry, particularly Density Functional Theory (DFT), serves as a powerful predictive and interpretive tool that complements experimental findings.

Workflow for Computational Analysis

Caption: A typical DFT-based computational workflow.

• Structural Prediction: DFT can calculate the gas-phase equilibrium geometry of 3-fluoropyridazine. Comparing this theoretical structure to the experimental SCXRD structure reveals the conformational changes and distortions induced by crystal packing forces.

• Thermodynamic Prediction: Frequency calculations can provide theoretical values for the standard enthalpy (ΔH°) and Gibbs free energy (ΔG°) of formation. These values offer a theoretical benchmark for the compound's intrinsic stability.

• Protocol Validation: The frequency calculation is a critical self-validation step. The absence of any imaginary frequencies confirms that the optimized geometry is a true energetic minimum on the potential energy surface.

Conclusion

The comprehensive characterization of 3-fluoropyridazine through the integrated application of single-crystal X-ray diffraction, thermal analysis, and computational modeling provides the foundational data necessary for its advancement in pharmaceutical and materials science. This guide details a robust, self-validating framework for obtaining high-quality, reliable data on its crystal structure and thermodynamic stability. The resulting knowledge empowers scientists to make informed decisions regarding formulation, chemical processing, and the rational design of next-generation molecules built upon this valuable fluorinated heterocyclic core.

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• Sabelli, C., & Zanazzi, P. F. (1972). X-ray studies of pyridazino[4,5-d]pyridazine derivatives. I. The structure of 2,6-dimethyl-4,8-dichloro-2H,6H-pyridazino[4,5-d]pyridazine-1,5-dione. Acta Crystallographica Section B: Structural Crystallography and Crystal Chemistry, 28(4), 1173-1177. [Link]

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An In-depth Technical Guide to the Mechanism of Action of 3-Fluoropyridazine-Containing Compounds

Abstract

The 3-fluoropyridazine scaffold is a privileged structural motif in modern medicinal chemistry, conferring advantageous physicochemical properties upon a diverse range of biologically active molecules.[1][2] This guide provides an in-depth technical exploration of the mechanisms of action for compounds incorporating this versatile heterocycle. Rather than a single, universal mechanism, the 3-fluoropyridazine moiety is found in molecules targeting distinct protein classes, primarily protein kinases and metabolic enzymes. This document will dissect these mechanisms, offering insights into the structure-activity relationships (SAR), and provide detailed, field-proven experimental protocols for researchers in drug discovery and development.

Introduction: The Strategic Role of the 3-Fluoropyridazine Moiety

The pyridazine ring, a six-membered diazine with adjacent nitrogen atoms, imparts unique electronic properties, including a significant dipole moment that can enhance water solubility and facilitate strong interactions with biological targets.[2] The strategic incorporation of a fluorine atom at the 3-position further refines the molecule's profile in several key ways:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, often blocking sites of metabolic oxidation by cytochrome P450 enzymes, which can increase a compound's half-life and bioavailability.[3]

• Modulation of pKa: As the most electronegative element, fluorine can lower the pKa of nearby basic centers, altering the ionization state of the molecule at physiological pH and thereby influencing cell permeability and target engagement.[3][4]

• Enhanced Binding Interactions: Fluorine can participate in non-canonical hydrogen bonds and other electrostatic interactions within a protein's binding pocket, leading to increased potency and selectivity.[3][4] The strategic placement of fluorine can also induce conformational changes in the molecule that are favorable for binding.[4]

These properties have made the 3-fluoropyridazine scaffold a valuable component in the design of inhibitors for several important drug target classes.

Mechanism of Action: A Target-Centric Analysis

Compounds containing the 3-fluoropyridazine core do not share a single mechanism of action. Instead, their biological activity is dictated by the overall molecular structure and its interaction with a specific protein target. Below, we explore the predominant mechanisms categorized by their molecular targets.

Protein Kinase Inhibition

A significant number of 3-fluoropyridazine-containing compounds function as protein kinase inhibitors.[5][6] Kinases are crucial enzymes that regulate a vast array of cellular processes by catalyzing the phosphorylation of substrate proteins.[6][7] Dysregulation of kinase activity is a hallmark of many diseases, particularly cancer and inflammatory disorders.[5][8]

IRAK4 is a serine/threonine kinase that acts as a master regulator in the signaling pathways of Toll-like receptors (TLRs) and interleukin-1 receptors (IL-1Rs).[9][10][11] These pathways are central to the innate immune system, and their over-activation can lead to chronic inflammatory and autoimmune diseases.[9][11] IRAK4 inhibitors containing the 3-fluoropyridazine moiety have been developed as potent anti-inflammatory agents.[10][12]

Mechanism of Inhibition: These compounds typically act as ATP-competitive inhibitors . They are designed to bind to the ATP-binding pocket of the IRAK4 kinase domain, preventing the natural substrate, ATP, from binding.[11] This blockade of ATP binding halts the phosphotransfer reaction, thereby inhibiting the downstream signaling cascade that leads to the production of pro-inflammatory cytokines like TNF-α and IL-6.[10][11]

The interaction often involves the formation of hydrogen bonds between the pyridazine nitrogens and key residues in the "hinge region" of the kinase, a flexible loop that connects the N- and C-lobes of the kinase domain.[9][13] The fluorine atom can enhance binding affinity through interactions with the gatekeeper residue, a key amino acid that controls access to a hydrophobic pocket within the ATP-binding site.[9][13]

Illustrative Signaling Pathway: IRAK4-Mediated NF-κB Activation

The following diagram illustrates the signaling pathway that is blocked by IRAK4 inhibitors.

Caption: A typical experimental cascade for kinase inhibitor characterization.

Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™)

Principle: This universal kinase assay quantifies the amount of ADP produced during the kinase reaction. [14]The amount of ADP is directly proportional to kinase activity. The assay is performed in two steps: first, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP is converted to ATP, which is then used to drive a luciferase/luciferin reaction, generating a luminescent signal.

Methodology:

• Reagent Preparation: Prepare assay buffers, recombinant kinase, substrate (e.g., a generic peptide like myelin basic protein), and ATP solution. The ATP concentration should be optimized and is typically set near the Michaelis-Menten constant (Km) for the specific kinase to ensure sensitivity to competitive inhibitors. [14]2. Compound Dilution: Prepare a serial dilution of the 3-fluoropyridazine test compound in DMSO, then further dilute in assay buffer. Ensure the final DMSO concentration is consistent across all wells (typically ≤1%).

• Kinase Reaction:

  • Add 5 µL of assay buffer containing the kinase and substrate to the wells of a 384-well plate.

  • Add 2.5 µL of the diluted test compound or vehicle control (for 0% and 100% inhibition).

  • Initiate the reaction by adding 2.5 µL of ATP solution.

  • Incubate at room temperature for a specified time (e.g., 60 minutes), ensuring the reaction stays within the linear range. [14]4. ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and initiate the luciferase reaction. Incubate for 30-60 minutes.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Normalize the data to controls (0% inhibition = vehicle; 100% inhibition = no enzyme). Plot the normalized response versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Self-Validation & Controls:

• Positive Control: A known inhibitor of the target kinase.

• Negative Control: Vehicle (DMSO) only.

• Z'-factor Calculation: Use positive and negative controls to calculate the Z'-factor, a measure of assay quality. A Z' > 0.5 is considered excellent for HTS.

Protocol: Cellular Target Engagement Assay (NanoBRET™)

Principle: This assay measures compound binding to a specific protein target within intact cells. [15]The target protein is expressed as a fusion with NanoLuc® luciferase. A cell-permeable fluorescent tracer that binds to the same target is added. If the test compound enters the cell and binds to the target, it will displace the tracer, leading to a decrease in Bioluminescence Resonance Energy Transfer (BRET) between the luciferase and the tracer.

Methodology:

• Cell Preparation: Transfect cells (e.g., HEK293) with a plasmid encoding the NanoLuc®-Kinase fusion protein. Plate the transfected cells in a 96-well white assay plate and incubate for 24 hours.

• Compound Addition: Add serially diluted test compounds to the wells and incubate for a set period (e.g., 2 hours) to allow for cell entry and target binding.

• Tracer Addition: Add the NanoBRET™ Tracer and the Nano-Glo® Substrate to the wells.

• Data Acquisition: Immediately read the plate on a luminometer equipped with two filters to measure the donor (luciferase) emission and the acceptor (tracer) emission simultaneously.

• Data Analysis: Calculate the BRET ratio (Acceptor Emission / Donor Emission). Plot the BRET ratio against the compound concentration to generate a dose-response curve and determine the IC₅₀, which reflects the compound's affinity for the target in a physiological context.

Expertise & Causality:

• Why NanoBRET™? Unlike biochemical assays, NanoBRET™ confirms that a compound can penetrate the cell membrane and engage its intended target in the complex intracellular environment. [15]This is a critical step in validating a compound's mechanism, as poor permeability or rapid efflux can prevent a biochemically potent compound from being active in cells.

Conclusion

The 3-fluoropyridazine moiety is not defined by a single mechanism of action but is rather a versatile building block that medicinal chemists have successfully employed to create potent and specific inhibitors for diverse and important drug targets. Its value lies in the combination of favorable physicochemical properties—enhanced metabolic stability, modulated basicity, and the potential for unique binding interactions—that it confers upon a lead molecule. [1][3]The primary mechanisms observed are the competitive inhibition of the ATP-binding site in protein kinases like IRAK4 and PI3K, and the allosteric or active-site inhibition of metabolic enzymes such as FASN. A rigorous, multi-step experimental approach, progressing from biochemical potency to cellular target engagement and functional modulation, is essential to fully elucidate the mechanism of action for any new compound containing this privileged scaffold.

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pharmacokinetics of 3-fluoropyridazine derivatives in drug discovery

An In-Depth Technical Guide to the Pharmacokinetics of 3-Fluoropyridazine Derivatives in Drug Discovery

Abstract

The strategic incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, aimed at enhancing drug-like properties. The 3-fluoropyridazine moiety, in particular, has emerged as a valuable scaffold, combining the unique physicochemical characteristics of the electron-deficient pyridazine ring with the metabolic and conformational advantages conferred by fluorine. This technical guide provides an in-depth analysis of the pharmacokinetic profile of 3-fluoropyridazine derivatives. We will explore the causal relationships between the scaffold's structure and its absorption, distribution, metabolism, and excretion (ADME) characteristics. This document is intended for researchers, medicinal chemists, and drug development professionals, offering field-proven insights and detailed experimental protocols to guide the rational design and evaluation of drug candidates incorporating this privileged scaffold.

The Strategic Rationale for the 3-Fluoropyridazine Scaffold

The pyridazine ring is a polar heterocycle characterized by a high dipole moment and two adjacent nitrogen atoms that act as potent hydrogen bond acceptors.[1] While these properties can enhance solubility and facilitate target interactions, the pyridazine core can be susceptible to metabolic oxidation.[1] The introduction of a fluorine atom, particularly at the C-3 position, is a deliberate design choice to address these liabilities while retaining the benefits of the core scaffold.

Fluorine, being the most electronegative element, exerts a powerful inductive effect. Placing it at the electron-deficient C-3 position (adjacent to N-2) serves several key purposes:

• Metabolic Blocking: The C-F bond is exceptionally strong, making the C-3 position resistant to oxidative metabolism by Cytochrome P450 (CYP) enzymes.[2][3] This acts as a "metabolic shield," forcing metabolism to other, potentially less labile, positions or slowing it down altogether.

• Modulation of Basicity (pKa): The electron-withdrawing nature of fluorine lowers the pKa of the pyridazine nitrogens. This reduction in basicity can be crucial for improving membrane permeability and reducing off-target interactions, such as binding to the hERG channel.[4]

• Enhanced Potency and Permeability: Judicious placement of fluorine can productively influence molecular conformation and lipophilicity, which can lead to improved target binding affinity, membrane permeability, and ultimately, better oral bioavailability.[5][6][7]

The following diagram illustrates the logical interplay of these factors.

Caption: Logic diagram illustrating how C-3 fluorination impacts physicochemical properties to improve pharmacokinetics.

Characterizing the ADME Profile: A Systematic Approach

A comprehensive understanding of a compound's ADME profile is critical for its progression. The following workflow outlines a standard cascade of assays used to evaluate 3-fluoropyridazine derivatives.

Caption: A typical experimental workflow for assessing the pharmacokinetic properties of new chemical entities.

Absorption

For oral drug candidates, absorption is governed by a balance between aqueous solubility and membrane permeability.

• Solubility: The inherent polarity of the pyridazine ring can aid aqueous solubility. However, this is highly dependent on the substituents appended to the rest of the molecule. The introduction of fluorine generally increases lipophilicity, which can decrease aqueous solubility.[8] Therefore, careful balancing of LogD is essential.

• Permeability: The ability of a compound to cross the intestinal epithelium is a primary determinant of its oral bioavailability. This is typically assessed using the Caco-2 cell permeability assay.[1][9] 3-fluoropyridazine derivatives are expected to exhibit good passive permeability due to the modulation of pKa and lipophilicity. However, a key consideration is their potential interaction with efflux transporters like P-glycoprotein (P-gp).[9] Fluorination has been shown to be a viable strategy to overcome P-gp efflux, often by altering molecular conformation or reducing hydrogen bond basicity, thereby preventing recognition by the transporter.[10][11]

Distribution

Once absorbed, a drug distributes throughout the body. Key factors influencing distribution are plasma protein binding (PPB) and tissue penetration.

• Plasma Protein Binding (PPB): Drugs extensively bound to plasma proteins (like human serum albumin and α-1-acid glycoprotein) have a lower free concentration available to engage the target and are less available for clearance, often prolonging half-life.[12] PPB is largely driven by a compound's lipophilicity and charge.[12] While pyridazine derivatives can bind to plasma proteins, the specific PPB profile must be determined experimentally, typically via equilibrium dialysis.[13]

• Tissue Distribution & CNS Penetration: For drugs targeting the central nervous system (CNS), the ability to cross the blood-brain barrier (BBB) is paramount. The same factors that limit intestinal absorption, such as P-gp efflux, are major hurdles at the BBB.[9] Strategies to reduce P-gp efflux for 3-fluoropyridazine derivatives are therefore critical for CNS-targeted agents.

Metabolism

Metabolism is the body's primary mechanism for clearing xenobiotics and is a frequent cause of drug candidate failure. The 3-fluoropyridazine scaffold offers distinct advantages in resisting metabolic degradation.

• CYP-Mediated Oxidation: The C-3 fluorine atom effectively blocks hydroxylation at that position. Furthermore, its strong electron-withdrawing effect deactivates the entire ring towards oxidative attack by CYP enzymes.[14] While metabolism can still occur on other parts of the molecule, blocking a primary "metabolic soft spot" on the core heterocycle is a major step toward improving stability. A close analog, [¹⁸F]3-fluoro-4-aminopyridine, was found to be a substrate for CYP2E1, suggesting this is a key isozyme to investigate.[15][16]

• Aldehyde Oxidase (AO): Nitrogen-containing heterocycles, including pyridazines, are known substrates for aldehyde oxidase, a cytosolic enzyme highly expressed in the human liver.[1][4] AO-mediated metabolism can be a significant clearance pathway that is not detected in standard microsomal stability assays. The susceptibility of a 3-fluoropyridazine derivative to AO is dependent on the electron density of the carbon adjacent to a ring nitrogen. The presence of the electron-withdrawing fluorine at C-3 is predicted to decrease the ring's susceptibility to nucleophilic attack by AO, potentially mitigating this clearance pathway.[17]

The diagram below outlines the likely metabolic fates and the protective role of the C-3 fluorine.

Caption: Predicted metabolic pathways for a 3-fluoropyridazine derivative, highlighting the blocking effect of fluorine.

Excretion

Compounds and their metabolites are primarily excreted via the kidneys (renal excretion) or in the feces (biliary excretion). For small molecules, renal excretion is common for more polar compounds, while less polar, higher molecular weight compounds often undergo biliary excretion. The final excretion profile will depend on the overall properties of the parent molecule and its metabolites.

Quantitative Impact and Data Presentation

The primary goal of introducing the 3-fluoropyridazine moiety is to achieve a superior pharmacokinetic profile compared to non-fluorinated or alternative heterocyclic analogues. The improvements can be dramatic, as demonstrated in studies of related scaffolds where a single fluorine atom improved multiple ADME parameters simultaneously.[6][7]

The table below summarizes the expected qualitative impact of replacing a C-H or a more metabolically labile group with a 3-fluoropyridazine core, based on the principles discussed.

Parameter	Non-Fluorinated Pyridazine	3-Fluoropyridazine Derivative	Rationale & Citation
Metabolic Stability (t½)	Lower	Higher	C-F bond blocks CYP oxidation; ring deactivation reduces susceptibility to CYPs and AO.[2][14]
Intrinsic Clearance (CLint)	Higher	Lower	Direct consequence of increased metabolic stability.[6][7]
Permeability (Papp)	Variable	Improved	Reduced pKa and modulated lipophilicity favor membrane transit.[4][5]
P-gp Efflux Ratio	Potentially High	Lower	Fluorine can disrupt recognition by P-gp through conformational or electronic effects.[10][11]
Oral Bioavailability (%F)	Lower	Higher	A composite effect of improved permeability and reduced first-pass metabolism.[6][7]

Key Experimental Protocols

Scientific integrity requires robust and reproducible experimental methods. The following sections provide self-validating, step-by-step protocols for three foundational in vitro ADME assays.

Protocol: Metabolic Stability in Liver Microsomes

Objective: To determine the in vitro intrinsic clearance (CLint) of a compound due to Phase I metabolism, primarily by CYP enzymes.

Self-Validation System: The protocol includes positive control compounds with known clearance rates (e.g., high-turnover Verapamil, low-turnover Warfarin) to validate enzyme activity. A negative control incubation without the NADPH cofactor is essential to distinguish enzymatic degradation from chemical instability.

Methodology:

• Reagent Preparation:

  • Thaw pooled liver microsomes (e.g., human, rat) on ice. Dilute to a final protein concentration of 0.5 mg/mL in 0.1 M phosphate buffer (pH 7.4).

  • Prepare an NADPH-regenerating system solution in phosphate buffer.

  • Prepare a 1 µM working solution of the test compound in phosphate buffer (final DMSO concentration should be <0.1%).

• Incubation:

  • Pre-warm the microsomal suspension and test compound solution at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH-regenerating system. For the negative control, add buffer instead.

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Termination & Sample Processing:

  • Immediately quench the reaction by adding the aliquot to a 96-well plate containing ice-cold acetonitrile with an internal standard (for LC-MS/MS analysis).

  • Seal the plate, vortex, and centrifuge at high speed (e.g., 4000 rpm for 10 min) to pellet the precipitated protein.

• Analysis & Data Interpretation:

  • Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

  • Plot the natural log of the percentage of compound remaining versus time. The slope of the linear regression line (k) is the elimination rate constant.

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate intrinsic clearance (CLint in µL/min/mg protein) = (0.693 / t½) / (mg/mL microsomal protein).

Protocol: Caco-2 Bidirectional Permeability Assay

Objective: To assess a compound's intestinal permeability and determine if it is a substrate of efflux transporters like P-gp.[1][9]

Self-Validation System: The integrity of the Caco-2 cell monolayer is validated before and after the experiment by measuring the Transepithelial Electrical Resistance (TEER). Low and high permeability control compounds (e.g., Atenolol and Propranolol) are run in parallel to validate the assay performance. A known P-gp substrate (e.g., Digoxin) is included to confirm transporter activity.[9]

Methodology:

• Cell Culture:

  • Seed Caco-2 cells onto Transwell™ filter inserts in 24-well plates and culture for 21 days to allow for differentiation and formation of a polarized monolayer with tight junctions.[9]

  • Confirm monolayer integrity by measuring TEER values (must be ≥200 Ω·cm²).

• Transport Experiment:

  • Wash the monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS) at pH 7.4 (basolateral side) and pH 6.5 (apical side).[16]

  • Prepare a dosing solution of the test compound (e.g., 10 µM) in HBSS.[9]

  • Apical to Basolateral (A→B) Transport: Add the dosing solution to the apical (A) chamber and fresh HBSS to the basolateral (B) chamber.

  • Basolateral to Apical (B→A) Transport: Add the dosing solution to the basolateral (B) chamber and fresh HBSS to the apical (A) chamber.

  • Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 90-120 minutes).

• Sampling & Analysis:

  • At the end of the incubation, take samples from both the donor and receiver chambers.

  • Quantify the concentration of the test compound in all samples using LC-MS/MS.

• Data Interpretation:

  • Calculate the apparent permeability coefficient (Papp) in cm/s for both directions using the formula: Papp = (dQ/dt) / (A * C₀), where dQ/dt is the rate of permeation, A is the surface area of the filter, and C₀ is the initial concentration in the donor chamber.

  • Calculate the Efflux Ratio (ER) = Papp (B→A) / Papp (A→B).

  • An ER > 2 suggests the compound is a substrate for active efflux.[9]

Protocol: Plasma Protein Binding by Rapid Equilibrium Dialysis (RED)

Objective: To determine the fraction of a compound that is unbound (fu) in plasma, which is the pharmacologically active fraction.[5]

Self-Validation System: A control compound with known binding characteristics (e.g., Warfarin, highly bound) is included in each assay run to ensure the validity of the results. Mass balance is calculated to ensure compound was not lost during the procedure.

Methodology:

• Apparatus & Reagent Setup:

  • Use a commercial Rapid Equilibrium Dialysis (RED) device, which consists of single-use inserts divided by a semipermeable membrane (8 kDa MWCO).

  • Prepare a working solution of the test compound (e.g., 1-10 µM) by spiking it into control plasma (human, rat, etc.).[5]

• Dialysis:

  • Add the plasma containing the test compound (e.g., 300 µL) into the sample (red) chamber of the RED insert.[5]

  • Add dialysis buffer (PBS, pH 7.4) (e.g., 500 µL) to the buffer chamber.[5]

  • Seal the plate and incubate at 37°C on an orbital shaker for 4-6 hours to allow the unbound compound to reach equilibrium across the membrane.

• Sampling & Matrix Matching:

  • After incubation, carefully remove equal aliquots (e.g., 50-100 µL) from both the plasma and buffer chambers.

  • To ensure accurate comparison during analysis, matrix-match the samples: add blank buffer to the plasma aliquot and blank plasma to the buffer aliquot.

• Analysis & Data Interpretation:

  • Extract the compound from both matched samples using protein precipitation with acetonitrile containing an internal standard.

  • Analyze the samples by LC-MS/MS.

  • Calculate the Fraction Unbound (fu) = (Concentration in Buffer Chamber) / (Concentration in Plasma Chamber).

  • Percent Bound = (1 - fu) * 100.

Conclusion and Strategic Outlook

The 3-fluoropyridazine scaffold represents a highly valuable tool in modern drug discovery. The strategic placement of fluorine on the electron-deficient pyridazine ring provides a powerful method for enhancing metabolic stability against both CYP and aldehyde oxidase-mediated clearance. This modification concurrently modulates key physicochemical properties like pKa and lipophilicity, which can lead to improved membrane permeability and a reduced likelihood of P-gp mediated efflux. By employing a systematic and robust workflow of in vitro ADME assays as described herein, researchers can efficiently characterize the pharmacokinetic profile of novel 3-fluoropyridazine derivatives. This data-driven approach allows for the confident selection of candidates with a higher probability of success in subsequent in vivo studies, ultimately accelerating the delivery of safer and more effective medicines.

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A Technical Guide to the Computational Chemistry Modeling of 3-Fluoropyridazine for Drug Discovery

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the computational modeling of 3-fluoropyridazine. It moves beyond a simple recitation of methods to offer field-proven insights into the rationale behind experimental choices, ensuring a robust and validated computational approach.

Introduction: The Significance of 3-Fluoropyridazine in Medicinal Chemistry

The pyridazine scaffold is a prevalent motif in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The introduction of a fluorine atom to the pyridazine ring, as in 3-fluoropyridazine, can profoundly influence its physicochemical properties. Fluorine's high electronegativity can alter the molecule's electronic distribution, lipophilicity, metabolic stability, and binding affinity to biological targets.[3][4] These modifications make fluorinated pyridazines, including 3-fluoropyridazine, attractive candidates for drug design and development.[2][5]

Computational modeling provides a powerful tool to explore the structure, reactivity, and potential biological activity of 3-fluoropyridazine and its derivatives at the atomic level. By accurately predicting molecular properties, computational chemistry can guide synthetic efforts, prioritize candidates for experimental testing, and accelerate the drug discovery pipeline. This guide will detail a validated workflow for the computational modeling of 3-fluoropyridazine, with a focus on the "why" behind each step to empower researchers to apply these methods to their own work.

Foundational Principles: Selecting the Right Computational Tools

The accuracy of any computational model is fundamentally dependent on the chosen theoretical methods. For a molecule like 3-fluoropyridazine, which contains a heteroaromatic ring and a halogen atom, careful consideration of the computational approach is paramount.

The Workhorse of Computational Chemistry: Density Functional Theory (DFT)

Density Functional Theory (DFT) has emerged as the most widely used quantum chemical method for studying molecules of pharmaceutical interest due to its excellent balance of accuracy and computational cost.[6] DFT methods approximate the complex many-electron wavefunction by using the electron density, a simpler quantity, to calculate the system's energy.

For halogenated heterocyclic compounds, the B3LYP hybrid functional has consistently demonstrated reliable performance in predicting molecular geometries, vibrational frequencies, and electronic properties.[1][6][7] B3LYP combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional, offering a robust description of electron correlation effects.

Describing the Electrons: The Importance of the Basis Set

The basis set is a set of mathematical functions used to represent the atomic orbitals in a molecule. The choice of basis set directly impacts the accuracy of the calculation. For molecules containing fluorine, it is crucial to employ a basis set that can adequately describe the diffuse nature of fluorine's valence electrons and the polarization of the electron density.

The Pople-style basis set, 6-311++G(d,p) , is a highly recommended choice for modeling 3-fluoropyridazine.[1] Let's break down this nomenclature to understand its components:

• 6-311G : This indicates a triple-zeta valence basis set, meaning that each valence atomic orbital is described by three basis functions, allowing for greater flexibility in representing the electron distribution.

• ++ : These plus signs indicate the addition of diffuse functions to both heavy atoms and hydrogen atoms. Diffuse functions are essential for accurately describing anions and molecules with lone pairs, such as the nitrogen and fluorine atoms in 3-fluoropyridazine.

• (d,p) : These are polarization functions added to heavy atoms (d-functions) and hydrogen atoms (p-functions). Polarization functions allow the shapes of the atomic orbitals to distort, which is critical for describing chemical bonding and intermolecular interactions.

A Validated Workflow for Modeling 3-Fluoropyridazine

This section outlines a step-by-step protocol for the computational modeling of 3-fluoropyridazine. The causality behind each step is explained to provide a deeper understanding of the process.

Diagram: Computational Workflow for 3-Fluoropyridazine Modeling

Caption: A conceptual diagram illustrating a halogen bond between the fluorine atom of 3-fluoropyridazine and a nucleophilic atom.

Conclusion

This technical guide has provided a comprehensive and validated workflow for the computational modeling of 3-fluoropyridazine, a molecule of significant interest in drug discovery. By employing robust DFT methods, such as B3LYP with the 6-311++G(d,p) basis set, and by carefully validating the computational models against available experimental data, researchers can gain valuable insights into the structure, reactivity, and potential biological activity of this important scaffold. The principles and protocols outlined herein are intended to empower researchers to confidently apply computational chemistry as a predictive tool in their drug development endeavors.

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• Pipzine Chemicals. (n.d.). 3-Fluoropyridine Supplier & Manufacturer in China. Retrieved from [Link]

• Singh, P., et al. (2022). Novel Pyrimido-Pyridazine Derivatives: Design, Synthesis, Anticancer Evaluation and In Silico Studies. Journal of Biomolecular Structure and Dynamics, 41(19), 9789-9805. [Link]

• Popova, E. A., et al. (2019). Synthesis and luminescence of indium(iii) complexes with (1H-pyrazol-1-yl)pyridazines. New Journal of Chemistry, 43(33), 13135-13142. [Link]

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Navigating the Unknown: A Technical Guide to the Toxicity and Safety Profile of 3-Fluoropyridazine Building Blocks

For Researchers, Scientists, and Drug Development Professionals

Preamble: A Word of Caution

As a crucial building block in modern medicinal and agrochemical development, 3-fluoropyridazine offers a unique scaffold for introducing fluorine into novel molecular architectures.[1] The inclusion of a fluorine atom can significantly enhance pharmacokinetic and physicochemical properties, such as metabolic stability and target binding affinity.[2] However, it is imperative for the scientific community to acknowledge a critical data gap: as of the compilation of this guide, specific, comprehensive toxicological data for 3-fluoropyridazine is not publicly available. This absence of information necessitates a precautionary approach, treating the compound as a substance of unknown toxicity with the potential for significant hazard.

This guide, therefore, deviates from a standard data sheet format. Instead, it provides a predictive safety and toxicity profile based on the known hazards of the parent pyridazine heterocycle, the general toxicological impact of fluorination, and data from structurally related analogues. The causality behind each recommendation is explained to empower researchers to build a self-validating system of safety in their own laboratories.

Predictive Hazard Identification and Classification

While no official GHS classification exists for 3-fluoropyridazine, we can infer potential hazards from related structures, such as 3-fluoropyridine and other functionalized pyridazines.

Table 1: Predicted GHS Classification for 3-Fluoropyridazine

Hazard Class	Category	Predicted Hazard Statement	Basis for Prediction
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	Based on analogues like 3-fluoropyridine and general toxicity of pyridazine derivatives.[3][4]
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin	Based on analogues like 3-fluoropyridine.[3]
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled	Based on analogues like 3-fluoropyridine.[3]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Common characteristic of functionalized pyridines and pyridazines.[5]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation	Common characteristic of functionalized pyridines and pyridazines.[5]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	Common characteristic of volatile, irritating heterocyclic compounds.[5][6]

The parent heterocycle, pyridine, is known to cause irritation to the skin, eyes, and respiratory system.[7] Systemic exposure can lead to effects on the central nervous system (headache, dizziness, nausea) and, in chronic cases, damage to the liver and kidneys.[7][8] It is prudent to assume that 3-fluoropyridazine could elicit similar target organ toxicity.

Toxicological Profile: Acknowledging the Data Gap

A thorough search of available toxicological databases reveals a lack of specific studies on 3-fluoropyridazine. This is a critical consideration for any risk assessment.

Table 2: Summary of Toxicological Data for 3-Fluoropyridazine

Toxicological Endpoint	Data
Acute Toxicity (LD50/LC50)	No data available.
Carcinogenicity	No data available.
Germ Cell Mutagenicity	No data available.
Reproductive Toxicity	No data available.
Ecotoxicity	No data available.

Causality and Interpretation: The absence of data does not imply safety. The pyridazine scaffold is present in many biologically active compounds, and structural modifications can lead to interactions with unintended biological targets, a primary cause of toxicity.[9][10] Some complex pyridazine derivatives have been investigated for cytotoxicity, with certain compounds showing dose- and time-dependent cytotoxic activity against human cancer cell lines.[10][11] While these are not direct analogues, it highlights the potential for biological activity. Until specific data becomes available, 3-fluoropyridazine must be handled as a potentially carcinogenic, mutagenic, and reproductive toxin.

Theoretical Metabolic Pathways and Their Implications

Understanding potential metabolic pathways is crucial for predicting the formation of reactive or toxic metabolites. Based on the metabolism of pyridazines and fluorinated aromatics, we can propose a hypothetical metabolic scheme.

Caption: Hypothetical metabolic pathways for 3-fluoropyridazine.

Expertise & Experience: The C-F bond is generally stable, meaning defluorination is a less likely metabolic route. The primary sites of metabolism are likely the carbon atoms of the pyridazine ring via cytochrome P450 (CYP450) enzymes, leading to hydroxylated intermediates. These can then be detoxified through Phase II conjugation (glucuronidation or sulfation) for excretion.[9] However, there is a theoretical risk that oxidation could form a reactive electrophilic intermediate, which could covalently bind to cellular macromolecules (like DNA or proteins), a common mechanism for toxicity. Blocking metabolism by introducing bulky groups at susceptible positions is a strategy used in drug development to mitigate such toxicity.[9]

Mandatory Safety Protocols and Experimental Workflows

Given the unknown toxicity, a rigorous and self-validating safety protocol is not just recommended; it is required. The following workflow should be considered the minimum standard for handling 3-fluoropyridazine.

Risk Assessment and Control

Caption: Hierarchical workflow for mitigating exposure.

Step-by-Step Handling Protocol

Trustworthiness through Self-Validation: This protocol is designed so that adherence at each step minimizes risk, creating a system where safety is continuously validated through practice.

• Preparation and Engineering Controls:

  • Causality: To prevent inhalation of vapors or aerosols, all work must be performed within a certified chemical fume hood or a ventilated balance enclosure for weighing solids. The face velocity of the hood should be verified before use.

  • Action: Designate a specific area within the fume hood for the handling of 3-fluoropyridazine to prevent cross-contamination.

• Personal Protective Equipment (PPE):

  • Causality: To prevent dermal and ocular exposure, a multi-layered PPE approach is necessary.

  • Action:

    • Gloves: Wear two pairs of nitrile gloves, with the outer pair changed immediately upon suspected contact. Check glove manufacturer's data for breakthrough times for related solvents.

    • Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are the minimum requirement. For splash hazards, chemical splash goggles are required.

    • Body Protection: A flame-resistant lab coat should be worn and kept fully buttoned. Ensure it is laundered professionally and not taken home.

• Chemical Handling:

  • Causality: Minimizing the quantity of material handled directly reduces the potential severity of an exposure event.

  • Action:

    • Always transport the material in a sealed, labeled, and shatter-resistant secondary container.

    • Use the smallest practical quantity for the experiment.

    • If it is a solid, handle it as a wet slurry with a suitable solvent where possible to prevent dust generation.

    • Use dedicated spatulas and glassware.

• Spill and Emergency Procedures:

  • Causality: A pre-planned response is critical to managing accidental releases effectively.

  • Action:

    • Ensure a spill kit compatible with flammable liquids and containing appropriate absorbent material is readily accessible.

    • For a small spill inside a fume hood, absorb the material, decontaminate the area with a suitable solvent, and dispose of all materials as hazardous waste.

    • For larger spills or spills outside of a hood, evacuate the area and contact institutional safety personnel immediately.

• Decontamination and Waste Disposal:

  • Causality: Proper decontamination and disposal prevent delayed exposure and environmental release.

  • Action:

    • Decontaminate all surfaces and equipment after use. A common practice involves washing with a detergent solution followed by a solvent rinse (e.g., ethanol or isopropanol).

    • All waste, including contaminated PPE, absorbent materials, and empty containers, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

    • Dispose of waste through your institution's environmental health and safety office, following all local and national regulations.[5]

Conclusion

The utility of 3-fluoropyridazine as a building block is clear, but it is shadowed by a significant lack of empirical toxicity and safety data. This guide underscores the professional responsibility of every researcher to adopt a high level of caution. By synthesizing knowledge from related compounds and adhering to a stringent, multi-layered safety protocol, the scientific community can continue to innovate while upholding the highest standards of laboratory safety. Until comprehensive data becomes available, 3-fluoropyridazine must be treated as a potentially hazardous substance, with every handling step designed to mitigate risk.

References

• Tokyo Chemical Industry Co., Ltd. (2025). Safety Data Sheet: 3-Fluoropyridine.
• Fisher Scientific. (2013). Safety Data Sheet: 3-Fluoropyridine.
• Fisher Scientific. (2024). Safety Data Sheet: 3-Fluoropyridazine.
• Ossila Ltd. (2023). Safety Data Sheet: 3-Fluoro-2-pyridinecarbonitrile.
• Apollo Scientific. (2023). Safety Data Sheet: 3-Fluoropyridine.

• Hou, H., et al. (2025). Discovery of 3-(Fluoro-imidazolyl)pyridazine Derivatives as Potent STING Agonists with Antitumor Activity. Journal of Medicinal Chemistry. Retrieved from [Link]

• ResearchGate. (2025). Discovery of 3-(Fluoro-imidazolyl)pyridazine Derivatives as Potent STING Agonists with Antitumor Activity | Request PDF. Retrieved from [Link]

• NextSDS. (n.d.). 3-fluoropyridine-4-sulfonamide — Chemical Substance Information. Retrieved from [Link]

• MDPI. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules. Retrieved from [Link]

• National Industrial Chemicals Notification and Assessment Scheme. (2015). Pyridine: Human health tier II assessment. Australian Government Department of Health.
• BenchChem. (2025). Technical Support Center: Strategies to Reduce Pyridazine Toxicity.
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• Watson International. (n.d.). Safety Data Sheet: 2-Nitro-3-fluoropyridine.
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biological targets of 3-fluoropyridazine based scaffolds

An In-Depth Technical Guide to the Biological Targets of 3-Fluoropyridazine-Based Scaffolds

Executive Summary

The pyridazine heterocycle has emerged as a privileged scaffold in modern drug discovery, featured prominently in approved therapeutics such as the TYK2 inhibitor deucravacitinib and the GnRH antagonist relugolix. However, the strategic introduction of a fluorine atom at the 3-position of the pyridazine ring—yielding the 3-fluoropyridazine scaffold —unlocks a distinct physicochemical landscape. As an application scientist navigating the complexities of lead optimization, I frequently leverage 3-fluoropyridazines to overcome liabilities associated with basic amines, poor membrane permeability, and metabolic instability.

This whitepaper dissects the biological targets of 3-fluoropyridazine-based scaffolds, the causality behind their physicochemical advantages, and the self-validating experimental workflows required to synthesize and evaluate these compounds.

The Physicochemical Rationale: Why 3-Fluoropyridazine?

In medicinal chemistry, substituting a hydrogen atom with fluorine is rarely a passive choice; it is a calculated structural intervention. The pyridazine ring contains two adjacent nitrogen atoms, which inherently possess robust hydrogen-bond accepting capabilities due to the α -effect (adjacent lone pair repulsion).

When a highly electronegative fluorine atom is introduced at the 3-position, it triggers several causal effects that directly dictate the scaffold's interaction with biological targets:

• pKa Modulation and hERG Liability Reduction: Unsubstituted pyridazine has a pKa of approximately 2.2. The strong electron-withdrawing inductive effect of the 3-fluoro substituent further depletes electron density from the ring nitrogens. This drastically lowers the basicity of the molecule. In the context of CNS drug design, lowering basicity increases the fraction of the unprotonated species at physiological pH (7.4), thereby enhancing lipophilicity and blood-brain barrier (BBB) penetration. Furthermore, reduced basicity is a proven strategy for mitigating off-target binding to the hERG potassium channel, a primary cause of drug-induced cardiotoxicity [1].

• Dipole Moment Alignment: The π -stacking interactions with aromatic rings in target protein binding pockets are heavily influenced by the molecule's dipole moment. The 3-fluoro substitution alters the dipole trajectory, often optimizing the orientation of the scaffold within hydrophobic pockets (e.g., kinase hinge regions).

• Nucleophilic Aromatic Substitution ( SN​Ar ) Reactivity: From a synthetic standpoint, the 3-fluorine atom is highly activated by the adjacent ring nitrogens. It serves as an exceptional leaving group for SN​Ar reactions, allowing for rapid, late-stage diversification with various nucleophiles (amines, thiols, alkoxides) [2].

Caption: Logical mapping of 3-fluoropyridazine physicochemical properties to biological applications.

Primary Biological Targets

Neurodegenerative Diseases: β -Amyloid Plaque Imaging

One of the most highly validated applications of the 3-fluoropyridazine scaffold is in the development of Positron Emission Tomography (PET) radiotracers for Alzheimer's disease. Imidazo[1,2-b]pyridazines, synthesized directly from 3-amino-6-fluoropyridazine intermediates, act as isosteric analogues of IMPY (a well-known β -amyloid ligand) [2].

Mechanism: The substitution of an aryl C-H with a pyridazine nitrogen reduces the overall lipophilicity (cLogP) compared to highly lipophilic traditional tracers. This reduction is critical: it decreases non-specific background binding in the lipid-rich brain tissue, thereby improving the target-to-background signal ratio. The 6-methylthio derivatives of these scaffolds exhibit exceptional binding affinities ( Ki​=11.0 nM) to synthetic Aβ1−40​ aggregates [2].

Protein-Protein Interactions (PPIs) via Peptide Macrocyclization

Protein-protein interactions (e.g., p53-MDM2 in oncology) are notoriously difficult to drug with small molecules due to their large, flat binding interfaces. A breakthrough approach utilizes fluoro-heteroaromatics, including fluoropyridazines, to chemically modify and constrain peptides into macrocycles[3].

Mechanism: Peptides containing two or more cysteine residues are reacted with polyfluoropyridazines. The thiol groups of the cysteines act as nucleophiles, displacing the fluorine atoms via rapid SN​Ar reactions. This creates a rigid, cyclic peptide with dramatically enhanced proteolytic stability and a pre-organized conformation that binds to the PPI target with high affinity [3].

Kinase and Receptor Modulation

Derivatives such as 3-fluoropyridazine-4-carbonitrile are utilized as building blocks for targeting specific enzymatic pathways and receptors [4]. The cyano group provides an additional vector for hydrogen bonding, while the fluorine atom ensures metabolic stability against cytochrome P450-mediated oxidation. These scaffolds are frequently deployed in the design of Histamine H3 receptor antagonists and multi-targeted tyrosine kinase inhibitors [1].

Quantitative Data Summary

To facilitate rapid comparison, the following table summarizes the structure-activity relationship (SAR) data and physicochemical impacts of utilizing fluorinated pyridazine scaffolds across different biological targets.

Compound / Scaffold Class	Primary Biological Target	Key Physicochemical Benefit	Binding Affinity / Activity
2-(4′-Dimethylaminophenyl)-6-(methylthio)imidazo[1,2-b]pyridazine	β -Amyloid Plaques ( Aβ1−40​ )	Reduced non-specific binding (optimized cLogP)	Ki​=11.0 nM
3-Amino-6-fluoropyridazine derived Imidazo[1,2-b]pyridazines	β -Amyloid Plaques ( Aβ1−40​ )	Isosteric replacement, enhanced BBB penetration	Ki​ range: 11.0 to >1000 nM
Fluoropyridazine-linked Cyclic Peptides	Protein-Protein Interactions (PPIs)	Rigidification, enhanced proteolytic stability	Target-dependent (often sub-nM)
3-Fluoropyridazine-4-carbonitrile derivatives	Kinases / GPCRs	Reduced basicity, increased metabolic stability	Scaffold-dependent

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each step includes the causal reasoning for the specific condition chosen and the analytical checks required to validate the intermediate before proceeding.

Protocol 1: Synthesis of 3-Amino-6-fluoropyridazine via SN​Ar

This intermediate is the critical building block for synthesizing amyloid-targeting imidazo[1,2-b]pyridazines [2].

Causality: We utilize 3,6-difluoropyridazine as the starting material. The symmetrical nature of the starting material ensures that mono-substitution yields a single regioisomer. Aqueous ammonia is used under high heat to force the nucleophilic aromatic substitution, overcoming the inherent aromatic stability of the ring.

• Reaction Setup: Charge a heavy-walled pressure vessel with 3,6-difluoropyridazine (1.0 eq) and a 25% aqueous ammonia solution (10.0 eq).

• Thermal Activation: Seal the vessel and heat the mixture to 130°C behind a blast shield. Stir vigorously for 12 hours. Rationale: The high temperature is required to provide the activation energy for the SN​Ar displacement of the strongly bound fluorine atom.

• Workup: Cool the reaction mixture to room temperature. Extract the aqueous layer with ethyl acetate ( 3×50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Self-Validation (QC): Analyze the crude product via 1H and 19F NMR.

  • Success Criteria: The 19F NMR must show a shift from the symmetrical difluoro peak to a single distinct fluorine peak, confirming mono-substitution. Mass spectrometry (LC-MS) should confirm the [M+H]+ mass corresponding to 3-amino-6-fluoropyridazine.

Protocol 2: In Vitro Radioligand Binding Assay for β -Amyloid Aggregates

This protocol evaluates the binding affinity ( Ki​ ) of the synthesized imidazo[1,2-b]pyridazines to amyloid targets [2].

Causality: Synthetic Aβ1−40​ aggregates are utilized to mimic the β -sheet rich structure of pathological Alzheimer's plaques in a highly controlled, reproducible in vitro environment.

• Aggregate Preparation: Dissolve synthetic Aβ1−40​ peptide in PBS (pH 7.4) to a concentration of 1 mg/mL. Incubate at 37°C for 72 hours with continuous gentle agitation to induce fibril formation.

• Assay Setup: In a 96-well plate, combine 50 μ L of the Aβ1−40​ aggregates, 50 μ L of the radioligand (e.g., [125I] -IMPY at a fixed Kd​ concentration), and 50 μ L of the 3-fluoropyridazine test compound at varying concentrations ( 10−10 to 10−5 M).

• Incubation: Incubate the mixture at room temperature for 2 hours to reach thermodynamic equilibrium.

• Separation & Detection: Rapidly filter the assay mixture through Whatman GF/B glass fiber filters using a cell harvester. Wash the filters three times with cold PBS to remove unbound radioligand. Rationale: Cold PBS prevents the dissociation of the bound ligand during the wash step.

• Self-Validation & Data Analysis: Measure the radioactivity retained on the filters using a gamma counter. Plot the displacement curve and calculate the IC50​ . Convert IC50​ to Ki​ using the Cheng-Prusoff equation.

  • Success Criteria: The control wells (no competitor) must show high specific binding, and the reference standard (cold IMPY) must yield a Ki​ consistent with literature values ( ∼10−15 nM) to validate the assay's integrity.

Caption: Workflow for synthesizing and evaluating fluorinated imidazo[1,2-b]pyridazines for Aβ plaques.

References

• The pyridazine heterocycle in molecular recognition and drug discovery N
• Synthesis and In Vitro Evaluation of Imidazo[1,2-b]pyridazines as Ligands for β -Amyloid Plaques ACS Medicinal Chemistry Letters / PMC
• WO2015181544A2 - Chemically modifying peptides Google P
• Buy 3-fluoropyridazine-4-carbonitrile Smolecule

Protocols & Analytical Methods

using 3-fluoropyridazine as a bioisostere in medicinal chemistry

Application Note & Protocol: 3-Fluoropyridazine as a Privileged Bioisostere in Medicinal Chemistry

Executive Summary

The strategic replacement of phenyl and pyridine rings with bioisosteric heteroaromatics is a cornerstone of modern lead optimization. Among these, the pyridazine scaffold—and specifically 3-fluoropyridazine —has emerged as a highly versatile building block. By leveraging the unique electronic profile of adjacent nitrogen atoms combined with the inductive electron-withdrawing effect of fluorine, medicinal chemists can simultaneously tune lipophilicity, enhance metabolic stability, and improve target binding affinities.

This application note provides a comprehensive guide to the physicochemical rationale, synthetic methodologies, and biological evaluation protocols for integrating 3-fluoropyridazine into drug discovery pipelines.

The Bioisosteric Rationale: Why 3-Fluoropyridazine?

Physicochemical Tuning

The pyridazine core (1,2-diazine) exhibits a high dipole moment and weak basicity (pKa ~ 2.0) compared to pyridine (pKa ~ 5.2) [1]. When functioning as a bioisostere for phenyl or other heteroaromatic rings, pyridazine offers superior aqueous solubility and enhanced hydrogen-bonding capabilities (acting as a dual H-bond acceptor) [2].

The addition of a fluorine atom at the 3-position introduces several critical advantages:

• Metabolic Shielding: Fluorine substitution blocks cytochrome P450-mediated oxidation at electron-rich sites.

• pKa Modulation: The strong inductive effect (-I) of fluorine further lowers the basicity of the adjacent nitrogens, which is a proven strategy for mitigating off-target hERG channel liabilities.

• Synthetic Activation: The strongly electron-deficient nature of the 3-fluoropyridazine ring highly activates the 6-position (and the 3-position itself, under specific conditions) for Nucleophilic Aromatic Substitution (SNAr), enabling rapid library generation [3].

Comparative Physicochemical Data

To illustrate the bioisosteric shift, the table below summarizes the theoretical and observed physicochemical parameters when transitioning from a standard phenyl ring to a 3-fluoropyridazine scaffold.

Scaffold	LogP (Est.)	Dipole Moment (Debye)	H-Bond Acceptors	Primary Metabolic Liability
Phenyl	2.14	0.00	0	High (Aromatic hydroxylation)
Pyridine	0.65	2.20	1	Moderate (N-oxidation)
Pyridazine	-0.17	4.22	2	Moderate (Oxidation at C3/C6)
3-Fluoropyridazine	0.10	~4.50	2	Low (Fluorine blocks C3 oxidation)

Data synthesized from foundational medicinal chemistry profiling of diazine bioisosteres [1, 2].

Mechanistic Insights & Workflow Visualization

The integration of 3-fluoropyridazine into a target molecule alters its pharmacodynamic interaction network. In kinase inhibitors, for instance, the adjacent nitrogens frequently act as bidentate hydrogen bond acceptors within the ATP-binding hinge region, while the fluorine atom occupies small hydrophobic pockets, displacing high-energy water molecules.

Figure 1: Pharmacodynamic and pharmacokinetic advantages of 3-fluoropyridazine bioisosteres.

Figure 2: Workflow for integrating 3-fluoropyridazine scaffolds into lead optimization.

Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. In-process controls (e.g., LC-MS tracking) are embedded to confirm reaction causality and assay validity.

Protocol A: SNAr Functionalization of 3-Fluoropyridazine

Because the fluorine atom strongly withdraws electron density, 3-fluoropyridazine is highly susceptible to nucleophilic attack. This protocol details the displacement of the fluorine (or a leaving group at the 6-position if using a 3,6-disubstituted precursor) using an amine nucleophile [3].

Reagents & Materials:

• 3-Fluoropyridazine (or 3-chloro-6-fluoropyridazine for orthogonal functionalization)

• Primary or secondary amine (1.2 equivalents)

• Potassium carbonate (K₂CO₃, 3.0 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF)

• LC-MS grade Acetonitrile and Water

Step-by-Step Methodology:

• Preparation: In an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar, dissolve 3-fluoropyridazine (1.0 mmol) in anhydrous DMF (5.0 mL).

• Base Addition: Add finely powdered K₂CO₃ (3.0 mmol). Causality Note: The insoluble inorganic base acts as an acid scavenger to neutralize the HF by-product, driving the equilibrium forward without degrading the base-sensitive pyridazine core.

• Nucleophile Introduction: Slowly add the amine nucleophile (1.2 mmol) dropwise at room temperature.

• Thermal Activation: Seal the vial and heat the reaction mixture to 80 °C using an aluminum heating block.

• In-Process Monitoring (Self-Validation): After 2 hours, withdraw a 10 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS. The disappearance of the 3-fluoropyridazine peak and the emergence of the product mass (M+H) confirms successful SNAr.

• Workup: Once complete, cool the mixture to room temperature. Quench with distilled water (15 mL) and extract with Ethyl Acetate (3 x 15 mL).

• Purification: Wash the combined organic layers with brine (to remove residual DMF), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: Microsomal Stability Assay (In Vitro)

To validate the metabolic shielding provided by the 3-fluoropyridazine bioisostere, its stability must be compared against the parent phenyl or non-fluorinated pyridazine compound using human liver microsomes (HLM).

Step-by-Step Methodology:

• Master Mix Preparation: Prepare a 1 mg/mL HLM suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Compound Spiking: Add the 3-fluoropyridazine test compound and the non-fluorinated control compound to separate master mix aliquots to achieve a final concentration of 1 µM. Keep on ice.

• Reaction Initiation: Pre-incubate the mixtures at 37 °C for 5 minutes. Initiate the metabolic reaction by adding NADPH (final concentration 1 mM). Causality Note: NADPH is the obligate cofactor for CYP450 enzymes; its addition is the strict starting point of the metabolic assay.

• Time-Course Sampling: At time points 0, 15, 30, 45, and 60 minutes, withdraw 50 µL aliquots and immediately quench by mixing with 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Self-Validation: The immediate protein precipitation halts enzymatic activity, ensuring accurate temporal snapshots.

• Centrifugation & Analysis: Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4 °C. Transfer the supernatant to LC-MS vials.

• Data Interpretation: Calculate the intrinsic clearance (CL_int) by plotting the natural log of the remaining compound percentage versus time. The 3-fluoropyridazine analogue should demonstrate a significantly shallower slope (longer half-life) compared to the non-fluorinated control.

Conclusion

The substitution of traditional aromatic rings with 3-fluoropyridazine represents a sophisticated tactic in medicinal chemistry. By carefully exploiting its unique dipole moment, hydrogen-bonding capacity, and SNAr reactivity, researchers can overcome critical barriers in lead optimization, particularly those related to metabolic instability and poor physicochemical properties.

References

• Pyridazinic Bioisosteres with Potential Applications in Medicinal Chemistry and Agriculture Source: MDPI (Encyclopedia / Molecules) URL:[Link]

• The pyridazine heterocycle in molecular recognition and drug discovery Source: National Institutes of Health (PMC) URL:[Link]

Application Note: Late-Stage Fluorination Strategies for the Synthesis of 3-Fluoropyridazine Derivatives

Executive Summary & Mechanistic Rationale

The integration of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and agrochemical development, profoundly enhancing metabolic stability, lipophilicity, and target binding affinity. Among these scaffolds, the 3-fluoropyridazine motif is highly prized. However, synthesizing fluorinated electron-deficient N-heterocycles presents a formidable challenge. Early-stage fluorination is often plagued by the instability of the highly energetic Wheland intermediates, and traditional electrophilic fluorination reagents fail to react with the deactivated diazine ring[1].

To overcome these limitations, Late-Stage Fluorination (LSF) has emerged as the industry standard. By functionalizing the fully elaborated core, researchers bypass early-stage incompatibilities. As an application scientist, selecting the correct LSF methodology requires understanding the underlying causality of the reaction mechanisms. This guide details two field-proven methodologies for synthesizing 3-fluoropyridazines: AgF₂-Mediated Direct C–H Fluorination and Nucleophilic Aromatic Substitution (Halex S_NAr) .

Methodological Workflows & Causality

Method A: AgF₂-Mediated Direct C–H Fluorination

Developed by the Hartwig group, this method allows for the direct conversion of an unfunctionalized C3–H bond in pyridazines to a C–F bond using commercially available Silver(II) fluoride (2)[2].

The Causality: Why does this reaction selectively target the C3 position under mild conditions? The reaction is driven by a proximity effect and Single-Electron Transfer (SET). Acetonitrile-ligated AgF₂ acts as a mild source of electrophilic fluorine radicals[3]. The mechanism is initiated by the coordination of AgF₂ to the N1 or N2 atom of the pyridazine ring. This complexation directs the addition of the [Ag]–F bond across the π-system specifically at the adjacent α-position (C3), forming an amido-silver(II)-fluoride intermediate[3]. A subsequent hydrogen atom abstraction by a second equivalent of AgF₂ rearomatizes the ring, delivering the 3-fluoropyridazine product alongside AgF and HF[4].

Caption: Mechanistic pathway of AgF2-mediated direct C3-fluorination of pyridazines.

Method B: Nucleophilic Aromatic Substitution (Halex S_NAr)

For substrates already bearing a leaving group (e.g., 3-chloropyridazine), halogen exchange (Halex) is the most scalable approach[5].

The Causality: The two electronegative nitrogen atoms in the pyridazine ring drastically lower the Lowest Unoccupied Molecular Orbital (LUMO) energy of the system. This makes the C3 position highly electrophilic and susceptible to nucleophilic attack. However, the fluoride ion is a "hard" nucleophile that becomes heavily solvated and deactivated in the presence of trace protons or water. By utilizing anhydrous polar aprotic solvents (like DMSO or MeCN) and phase-transfer catalysts (such as Kryptofix 222) to sequester the potassium counterion, the effective nucleophilicity of the "naked" fluoride ion is maximized, driving the formation of the Meisenheimer intermediate and subsequent chloride displacement[1].

Caption: Strategic decision tree for selecting late-stage fluorination methods.

Experimental Protocols (Self-Validating Systems)

Protocol A: AgF₂-Mediated Direct C3-Fluorination

Target: Late-stage functionalization of complex, unfunctionalized pyridazine scaffolds.

• Preparation: In a rigorously maintained nitrogen-filled glovebox, weigh AgF₂ (3.0 mmol, 3.0 equiv) into a dry 20 mL scintillation vial equipped with a PTFE-lined stir bar.

• Substrate Addition: Dissolve the pyridazine substrate (1.0 mmol, 1.0 equiv) in anhydrous acetonitrile (10 mL). Add this solution to the vial containing the AgF₂.

• Reaction: Seal the vial tightly with a Teflon-lined cap. Remove from the glovebox and stir vigorously at ambient temperature (20–25 °C) for 2 to 4 hours.

• Quench & Filtration: Quench the reaction by filtering the crude mixture through a short pad of Celite to remove the insoluble silver salts. Wash the filter cake thoroughly with ethyl acetate (20 mL).

• Isolation: Concentrate the filtrate in vacuo and purify the crude residue via silica gel flash chromatography.

Validation & Checkpoints:

• Visual Cue: AgF₂ is a fine black powder. If the reagent appears yellow or brown during weighing, it has hydrolyzed and will fail[2]. During a successful reaction, the black suspension will convert to a greyish-white precipitate (AgF), and a distinct silver mirror may form on the inner walls of the vial.

• Analytical Cue: Uncalibrated crude ¹⁹F NMR will immediately confirm C–F bond formation (typically a sharp signal between -60 to -90 ppm). In the ¹H NMR spectrum, the highly deshielded C3–H proton (usually >9.0 ppm) will be completely absent, confirming regioselectivity.

Protocol B: Halex S_NAr from 3-Chloropyridazine

Target: Scalable synthesis of 3-fluoropyridazine building blocks.

• Preparation: In a nitrogen-filled glovebox, charge a flame-dried Schlenk tube with 3-chloropyridazine (1.0 mmol, 1.0 equiv), spray-dried Potassium Fluoride (KF) (4.0 mmol, 4.0 equiv), and Kryptofix 222 (0.2 mmol, 0.2 equiv).

• Solvation: Add anhydrous DMSO (5.0 mL) to the flask. Seal the Schlenk tube and transfer it to a fume hood.

• Reaction: Heat the stirring mixture in an oil bath at 100 °C for 12 hours.

• Workup: Cool the mixture to room temperature, dilute with ethyl acetate (15 mL), and quench with deionized water (10 mL). Extract the aqueous layer with ethyl acetate (3 × 15 mL).

• Isolation: Wash the combined organic layers with brine to remove residual DMSO, dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash chromatography.

Validation & Checkpoints:

• Visual Cue: The reaction mixture typically transitions from a colorless solution to a light yellow/orange hue as the Meisenheimer complex forms and resolves.

• Analytical Cue: TLC monitoring (Hexanes/EtOAc) will show the fluorinated product running slightly faster (higher Rf​ ) than the 3-chloro starting material due to decreased polarizability. Strict exclusion of moisture is validated if no highly polar baseline spot (3-hydroxypyridazine byproduct) is observed.

Quantitative Data Summary

The following table summarizes the operational parameters and performance metrics of the two primary methodologies, allowing for rapid strategic decision-making.

Parameter	AgF₂ Direct C–H Fluorination	S_NAr (Halogen Exchange)
Precursor Requirement	Unfunctionalized Pyridazine	3-Chloro/Bromopyridazine
Primary Reagents	AgF₂ (3.0 equiv)	KF, K222 (or CsF)
Optimal Solvent	Anhydrous Acetonitrile (MeCN)	Anhydrous DMSO or DMF
Temperature Profile	Ambient (20–25 °C)	Elevated (80–120 °C)
Regioselectivity	Exclusively C3 (α to Nitrogen)	C3 (ipso-substitution)
Typical Yield Range	45% – 85%	60% – 90%
Moisture Tolerance	Low (Reagent degrades)	Zero (Causes hydroxylation)
Primary Use Case	Late-stage complex molecule functionalization	Scale-up and early building block synthesis

Sources

• 1. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00997A [pubs.rsc.org]
• 2. orgsyn.org [orgsyn.org]
• 3. Harnessing the Radical Reactivity of Silver(II) Fluoride for Organofluorine Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Late-Stage Functionalization of Complex Molecules through C−H Fluorination and Nucleophilic Aromatic Substitution | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 5. evitachem.com [evitachem.com]

incorporating 3-fluoropyridazine into agrochemical synthesis

The strategic incorporation of fluorinated heterocycles has fundamentally transformed the landscape of modern crop protection. Among these privileged scaffolds, 3-fluoropyridazine has emerged as a critical building block. This application note provides an authoritative guide on the mechanistic rationale, synthetic workflows, and self-validating protocols required to successfully incorporate the 3-fluoropyridazine moiety into novel agrochemical active ingredients.

The decision to incorporate a 3-fluoropyridazine core rather than its non-fluorinated analog is driven by precise structure-activity relationship (SAR) causality. The introduction of fluorine into a bioactive molecule dramatically modifies its physico-chemical properties, specifically increasing lipophilicity (logP) and metabolic stability[1].

In agrochemical design, the highly electronegative fluorine atom at the 3-position of the pyridazine ring serves two primary functions:

• Biological Efficacy: It enhances the binding affinity of the molecule to target pathogenic enzymes (such as Succinate Dehydrogenase in fungi) by participating in multipolar interactions, while simultaneously improving the transport of the active ingredient through waxy plant cuticles[1].

• Synthetic Versatility: The electron-withdrawing nature of the fluorine atom lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridazine ring. This makes the scaffold highly reactive toward specific late-stage functionalizations, allowing chemists to build complex architectures around it[2].

Workflow for 3-fluoropyridazine functionalization in agrochemical synthesis.

Self-Validating Experimental Protocols

To effectively utilize 3-fluoropyridazine in drug and agrochemical development, the synthetic routes must preserve the critical C–F bond while functionalizing the rest of the ring. Below are two field-proven, self-validating protocols designed for high-yield incorporation.

Protocol A: Chemoselective Suzuki-Miyaura Cross-Coupling

Objective: Form a C–C bond at the 6-position of a 3-fluoro-6-iodopyridazine intermediate without defluorination. Causality: The bond dissociation energy of C–I (~240 kJ/mol) is significantly lower than that of C–F (~485 kJ/mol). By utilizing a carefully selected Palladium(0) catalyst with a bidentate ligand (dppf), the catalyst undergoes exclusive oxidative addition at the C–I bond. The bidentate ligand prevents catalyst deactivation and suppresses unwanted side reactions at the fluorine site.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under an inert argon atmosphere, add 3-fluoro-6-iodopyridazine (1.0 equiv), the desired aryl boronic acid (1.2 equiv), and Pd(dppf)Cl2​ (0.05 equiv).

• Solvation: Suspend the mixture in a degassed solvent system of 1,4-Dioxane and H2​O (4:1 ratio). Rationale: Water is strictly required to convert the boronic acid into a reactive boronate complex, which facilitates the transmetalation step.

• Base Addition: Add K2​CO3​ (2.0 equiv) to the suspension.

• Reaction Execution: Heat the mixture to 80°C for 4 hours.

• In-Process Control (Self-Validation): Monitor the reaction via LC-MS. The protocol is validated when the starting material mass peak disappears and is replaced by the product mass [M+H]+ . Do not proceed to workup until starting material is <1% AUC to prevent difficult downstream purifications.

• Workup: Cool to room temperature, dilute with Ethyl Acetate, and wash with brine. The organic layer is dried over Na2​SO4​ , concentrated, and purified via flash chromatography.

Protocol B: Minisci-Type C–H Alkylation

Objective: Direct functionalization of the unsubstituted 3-fluoropyridazine core[2]. Causality: The highly electron-deficient nature of the fluorinated pyridazine ring makes it an excellent electrophile. When exposed to nucleophilic carbon radicals (generated via the oxidative decarboxylation of aliphatic carboxylic acids), the radicals selectively attack the electron-poor heterocycle.

Step-by-Step Methodology:

• Preparation: Dissolve 3-fluoropyridazine (1.0 equiv) and an alkyl carboxylic acid (3.0 equiv) in a biphasic mixture of CH2​Cl2​ and water.

• Catalyst & Oxidant: Add AgNO3​ (0.2 equiv) as the radical initiator, followed by the slow, portion-wise addition of ammonium persulfate, (NH4​)2​S2​O8​ (2.0 equiv).

• Self-Validation (Visual & Analytical): The immediate evolution of CO2​ gas upon persulfate addition provides real-time visual validation that oxidative decarboxylation is successfully generating carbon radicals.

• Isolation: Stir at 40°C for 12 hours. Quench with saturated aqueous NaHCO3​ to neutralize residual acid, extract with CH2​Cl2​ , and purify.

Quantitative Data: Reaction Optimization

The following table summarizes the quantitative optimization data for the Suzuki-Miyaura coupling (Protocol A), demonstrating the causality behind the chosen reagents.

Entry	Catalyst	Solvent System	Base	Temp (°C)	Yield (%)	Observation / Rationale
1	Pd(PPh3​)4​	Toluene	Na2​CO3​	100	42%	Monodentate ligand led to rapid catalyst degradation.
2	Pd(dppf)Cl2​	THF / H2​O	K2​CO3​	65	78%	Improved transmetalation, but limited by solvent boiling point.
3	Pd(dppf)Cl2​	1,4-Dioxane / H2​O	K2​CO3​	80	94%	Optimal balance of solubility, temperature, and stability.
4	Pd(dppf)Cl2​	1,4-Dioxane (Anhydrous)	K2​CO3​	80	<5%	Lack of water prevented boronate formation; reaction stalled.

Agrochemical Efficacy & Pathway

Once synthesized, active ingredients containing the 3-fluoropyridazine moiety are formulated into systemic crop protection agents. The strategic placement of the fluorine atom prevents rapid metabolic degradation by plant cytochrome P450 enzymes, ensuring a prolonged half-life and sustained efficacy in the field[3].

Mechanism of action for fluorinated pyridazine-based crop protection agents.

References

• Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation Source: RHHZ (Journal of Pesticide Science) URL:[Link]

• The Crucial Role of Fluoropyridine Derivatives in Modern Chemical Synthesis Source: Ningbo Inno Pharmchem Co., Ltd. URL:[Link]

Sources

• 1. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation [html.rhhz.net]
• 2. evitachem.com [evitachem.com]
• 3. nbinno.com [nbinno.com]

Application Note: Advanced Protocols for the Handling, Storage, and Manipulation of Moisture-Sensitive 3-Fluoropyridazine

Introduction & Mechanistic Rationale

3-Fluoropyridazine is a highly valuable, electron-deficient heterocyclic building block widely utilized in medicinal chemistry and drug discovery. The compound features a 1,2-diazine (pyridazine) core with a strong electron-withdrawing fluorine atom at the 3-position[1]. This unique structural arrangement creates a highly electrophilic carbon center, making it an excellent substrate for late-stage functionalization via Nucleophilic Aromatic Substitution (SNAr)[2].

While this enhanced reactivity allows for mild SNAr reaction conditions[3], it also renders 3-fluoropyridazine exceptionally sensitive to atmospheric moisture. Water acts as a competitive nucleophile, attacking the C3 position to form a stabilized Meisenheimer complex. The subsequent elimination of hydrogen fluoride (HF) results in the irreversible hydrolysis of the compound into pyridazin-3(2H)-one (the stable tautomer of 3-hydroxypyridazine)[4]. To prevent this degradation and maintain reagent integrity, rigorous anhydrous techniques must be employed during all stages of handling and storage.

Caption: Mechanistic pathway of 3-fluoropyridazine hydrolysis via SNAr by atmospheric moisture.

Physicochemical Properties

Understanding the physical state of the reagent is critical for selecting the correct handling apparatus. At room temperature, 3-fluoropyridazine typically presents as a colorless to light yellow liquid, necessitating the use of airtight syringes or cannulas rather than spatulas[1].

Table 1: Quantitative Physicochemical Data

Property	Value	Reference
Chemical Name	3-Fluoropyridazine	[5]
CAS Number	157496-32-7	[5]
Molecular Formula	C4H3FN2	[1]
Molecular Weight	98.08 g/mol	[5]
Appearance	Colorless to light yellow liquid	[1]
Density	~1.1 g/cm³	[1]
Boiling Point	~107.5 °C	[1]

Experimental Handling Protocols

Because 3-fluoropyridazine is a moisture-sensitive liquid, standard benchtop pouring or pipetting will lead to rapid atmospheric degradation. The following self-validating protocol utilizes Schlenk line techniques to ensure a strictly anaerobic and anhydrous transfer[6].

Protocol: Anhydrous Syringe Transfer via Schlenk Line

Causality Note: Evacuating the glassware to <0.1 Torr and flame-drying removes microscopic layers of adsorbed water from the silica surface. Backfilling with Ultra-High Purity (UHP) Argon is prioritized over Nitrogen because Argon is denser than air, providing a superior protective blanket over the liquid during manipulation[7].

Step 1: Glassware Preparation

• Attach a two-neck round-bottom flask (equipped with a PTFE-lined septum) to the Schlenk line.

• Open the flask to the vacuum manifold and gently flame-dry the exterior using a heat gun or Bunsen burner for 3–5 minutes.

• Allow the flask to cool completely to room temperature under dynamic vacuum.

Step 2: Inert Atmosphere Cycling

• Close the vacuum valve and slowly open the inert gas valve to backfill the flask with UHP Argon.

• Repeat the vacuum/Argon cycle three times (evacuate for 2 minutes, backfill for 30 seconds).

• Leave the flask under a slight positive pressure of Argon.

Step 3: Syringe Preparation

• Remove a glass syringe and stainless-steel needle from a 120 °C drying oven and immediately place them in a desiccator to cool.

• Once cool, assemble the syringe and pierce the septum of an Argon-flushed empty vial.

• Draw and expel Argon three times to purge the internal volume of the syringe.

Step 4: Reagent Transfer

• Insert the purged needle through the Sure/Seal™ septum of the 3-fluoropyridazine stock bottle.

• Slowly draw the required volume of the liquid[7]. Self-Validation Check: Ensure no bubbles form in the syringe; bubbles indicate a compromised seal and potential moisture ingress.

• Carefully withdraw the needle and immediately pierce the septum of the prepared reaction flask.

• Dispense the 3-fluoropyridazine dropwise into the anhydrous solvent.

Caption: Step-by-step Schlenk line workflow for the anhydrous transfer of 3-fluoropyridazine.

Storage Protocols

Improper storage is the primary cause of batch-to-batch variability when using fluorinated heterocycles. To suppress the kinetic energy available for spontaneous hydrolysis and prevent nucleophilic attack, adhere to the following storage parameters:

• Atmosphere: The headspace of the storage vessel must be thoroughly purged with Argon before sealing.

• Primary Containment: Store the liquid in an amber glass bottle equipped with a crimped PTFE-lined silicone septum. Do not use standard screw-cap vials, as the threads allow for slow moisture permeation over time.

• Secondary Containment: Place the primary bottle inside a vacuum-sealed Mylar bag or a secondary desiccator jar containing an indicating desiccant (e.g., Drierite or silica gel).

• Temperature: Store strictly at -20 °C (freezer). Before use, allow the secondary container to warm to room temperature before opening. Opening a cold container will cause immediate condensation of atmospheric moisture onto the septum, which will be dragged into the reagent during needle insertion.

References

• Buy 3-Fluoropyridazine (EVT-12057713) - EvitaChem evitachem.com 1

• 157496-32-7|3-Fluoropyridazine - Ambeed.com ambeed.com5

• Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines - Benchchem benchchem.com 2

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution | Journal of the American Chemical Society acs.org 3

• Polysubstituted Pyridazinones from Sequential Nucleophilic Substitution Reactions of Tetrafluoropyridazine - American Chemical Society acs.org 4

• An Illustrated Guide to Schlenk Line Techniques schlenklinesurvivalguide.com 6

• Reactivity control using a Schlenk line - ResearchGate researchgate.net 7

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 157496-32-7|3-Fluoropyridazine| Ambeed [ambeed.com]
• 6. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 7. researchgate.net [researchgate.net]

Application Note: Site-Selective C–H Activation and Functionalization of 3-Fluoropyridazine

Executive Summary

The functionalization of diazines—particularly pyridazines—remains a formidable challenge in late-stage functionalization (LSF) and drug discovery. The inherent Lewis basicity of the nitrogen lone pairs often leads to off-cycle catalyst poisoning, while the electron-deficient nature of the aromatic core complicates traditional electrophilic aromatic substitution[1].

This application note provides a comprehensive, field-validated guide to the regioselective C–H activation of 3-fluoropyridazine . By leveraging the unique stereoelectronic properties of the 3-fluoro substituent, researchers can override the native reactivity of the pyridazine core, enabling highly predictable, site-selective functionalizations at the C4 position[2]. This guide details two primary self-validating workflows: Iridium-catalyzed C–H borylation and Deprotonative metalation via Knochel-Hauser bases.

Mechanistic Rationale & Substrate Design

The success of functionalizing 3-fluoropyridazine relies on understanding the causality between its electronic structure and transition-metal catalysts:

• Suppression of Catalyst Poisoning: In unsubstituted pyridazines, the adjacent N1 and N2 lone pairs readily coordinate to transition metals (e.g., Ir, Pd), forming stable, dead-end thermodynamic sinks[1]. The introduction of a highly electronegative fluorine atom at the C3 position electronically withdraws electron density from the N2 lone pair and provides steric shielding, effectively disrupting deleterious N-coordination[2].

• C–H Acidification (Inductive Directing Effect): Fluorine exerts a powerful inductive effect ( −I ), which drastically lowers the pKa​ of the adjacent C4–H bond. Whether undergoing concerted metalation-deprotonation (CMD) with an Iridium catalyst or direct deprotonation with a bulky amide base, the C4 position becomes the most kinetically and thermodynamically favored site for activation[3].

Mechanistic pathway of Ir-catalyzed C4-H borylation of 3-fluoropyridazine.

Core Experimental Protocols

Protocol A: Iridium-Catalyzed Regioselective C4–H Borylation

This protocol utilizes a sterically demanding phenanthroline ligand (tmphen) to further bias the catalyst against N-coordination, forcing the active Ir-boryl species to engage the acidified C4–H bond[4].

Reagents & Materials:

• Substrate: 3-Fluoropyridazine (0.5 mmol, 1.0 equiv)

• Catalyst: [Ir(cod)OMe]2 (1.5 mol%) – Note: Must be a rich, lemon-yellow color. Darker batches indicate decomposition and will yield poor results[4].

• Ligand: 3,4,7,8-Tetramethyl-1,10-phenanthroline (tmphen, 3.0 mol%)

• Boron Source: Pinacolborane (HBpin, 1.5 equiv)

• Solvent: Anhydrous 2-Methyltetrahydrofuran (2-MeTHF) or MTBE (2.0 mL)

• Internal Standard: 1,3,5-Trimethoxybenzene (0.15 mmol)

Step-by-Step Methodology:

• Catalyst Pre-Activation: In a nitrogen-filled glovebox, charge a 4 mL PTFE-lined screw-cap vial with [Ir(cod)OMe]2 (5.0 mg, 1.5 mol%) and tmphen (3.5 mg, 3.0 mol%). Add 1.0 mL of anhydrous 2-MeTHF. Stir for 10 minutes until a deep red/brown active catalyst solution forms.

• Substrate Addition: Add 3-fluoropyridazine (49 mg, 0.5 mmol), 1,3,5-trimethoxybenzene (25 mg, internal standard), and HBpin (109 µL, 0.75 mmol) to the vial.

• Reaction Execution: Seal the vial, remove it from the glovebox, and heat at 80 °C in an aluminum heating block for 12–16 hours.

• Self-Validation (In-Process Control): Cool to room temperature. Withdraw a 50 µL aliquot, dilute in CDCl3​ , and perform 1H NMR. Calculate the conversion by comparing the integration of the internal standard against the newly formed C5/C6 doublet-of-doublets of the borylated product.

• Isolation: Concentrate the crude mixture under reduced pressure. Purify rapidly via flash chromatography (silica gel pre-treated with 1% Et3​N to prevent protodeborylation) to afford 3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine.

Protocol B: Deprotonative Metalation via TMP-Zincation

For direct coupling with electrophiles (e.g., halogens, aldehydes), deprotonative metalation is preferred. The bulky 2,2,6,6-tetramethylpiperidide (TMP) base is critical here: it is too sterically hindered to undergo SN​Ar substitution at the C3-fluoro position, acting exclusively as a base to abstract the C4 proton[3].

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under argon. Add 3-fluoropyridazine (0.5 mmol) and anhydrous THF (3.0 mL).

• Cryogenic Cooling: Cool the solution to -40 °C using a dry ice/acetonitrile bath. Causality: Temperatures above -20 °C may lead to ring fragmentation or benzyne-like intermediate decomposition.

• Metalation: Dropwise, add TMPZnCl·LiCl (0.55 mmol, 1.1 equiv, ~1.0 M in THF) over 5 minutes. Stir at -40 °C for 45 minutes. The LiCl additive is crucial as it breaks down the polymeric aggregates of the zinc base, enhancing its kinetic basicity[3].

• Electrophilic Trapping: Add the desired electrophile (e.g., I2​ in THF for iodination, or an aldehyde for alkylation) dropwise. Allow the reaction to slowly warm to room temperature over 2 hours.

• Quenching & Workup: Quench with saturated aqueous NH4​Cl . Extract with EtOAc (3 x 10 mL), dry over Na2​SO4​ , and purify via standard silica gel chromatography.

Workflows and Quantitative Data

Divergent C-H functionalization workflows for the 3-fluoropyridazine scaffold.

Method Comparison & Performance Metrics

MethodologyReagents / CatalystPrimary SiteTypical YieldKey AdvantageLimitationIr-Catalyzed Borylation[Ir(cod)OMe]2, tmphen, HBpinC465 - 85%Neutral conditions; excellent functional group tolerance for LSF.Boronate esters can be prone to protodeborylation on acidic silica.Deprotonative MetalationTMPZnCl·LiCl, ElectrophileC470 - 90%Allows direct, one-pot trapping with diverse electrophiles (I, Br, CHO).Requires strict anhydrous conditions and sub-ambient temperatures.Minisci Radical AlkylationAlkyl-BF3K, Photocatalyst, hν C4 / C540 - 70%Direct access to sp3 sp2 coupled products; highly scalable.Often suffers from poor regioselectivity (mixtures of C4/C5 isomers)[1].

References

• Late-Stage C–H Functionalization of Azines Chemical Reviews (ACS Publications) URL:[Link]

• C–H Functionalization of Azines Chemical Reviews (ACS Publications) URL:[Link]

• Tandem Iridium-Catalyzed C-H Borylation/Copper-Mediated Radiofluorination of Aromatic C-H Bonds with [18F]TBAF National Center for Biotechnology Information (PMC) URL:[Link]

• Strategies for Heteroaromatic Borylation Durham E-Theses (Durham University) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. etheses.durham.ac.uk [etheses.durham.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Tandem Iridium-Catalyzed C-H Borylation/Copper-Mediated Radiofluorination of Aromatic C-H Bonds with [18F]TBAF - PMC [pmc.ncbi.nlm.nih.gov]

synthesis of 3-fluoropyridazine-based kinase inhibitors

Title: Synthesis and Application of 3-Fluoropyridazine-Based Kinase Inhibitors: A Comprehensive Protocol and Mechanistic Guide

Executive Summary & Rationale

The development of highly selective kinase inhibitors is a cornerstone of modern targeted oncology and immunology. Among the myriad of heterocyclic scaffolds explored, the pyridazine ring has emerged as a privileged structure [1]. Specifically, 3-fluoropyridazine derivatives serve as exceptionally versatile building blocks. The unique physicochemical properties of the pyridazine ring—characterized by a high dipole moment and robust hydrogen-bonding capacity—enhance molecular recognition within the ATP-binding pocket or allosteric sites (such as the JH2 domain in Janus kinases) [2].

As a Senior Application Scientist, I have structured this guide to move beyond mere synthetic recipes. Here, we will dissect the chemical logic and causality behind the , providing self-validating protocols that ensure high-fidelity translation from bench to scale-up.

Mechanistic Insights: Why 3-Fluoropyridazine?

In medicinal chemistry, the strategic placement of a fluorine atom is often used to modulate lipophilicity and metabolic stability [3]. However, in the context of 3-fluoropyridazines (such as 3-fluoropyridazine-4-carbonitrile), the fluorine atom serves a dual purpose: it acts as a highly reactive electrophilic center for Nucleophilic Aromatic Substitution (SNAr).

The Causality of Fluorine as a Leaving Group: While iodine and bromine are superior leaving groups in aliphatic SN2 reactions, fluorine is the premier leaving group for SNAr. The highly electronegative fluorine atom strongly polarizes the C-F bond, making the ipso carbon highly electrophilic. Because the rate-determining step in SNAr is the formation of the negatively charged Meisenheimer complex (and not the bond-breaking elimination step), fluorinated pyridazines react orders of magnitude faster than their chlorinated counterparts. This allows for the efficient coupling of complex, sterically hindered pharmacophore amines under mild conditions.

Caption: Mechanism of action: 3-Fluoropyridazine derivatives targeting the TYK2 allosteric JH2 domain.

Experimental Workflow: Synthesis of the Inhibitor Core

The synthesis of a typical 3-fluoropyridazine-based kinase inhibitor involves a primary SNAr reaction to install the hinge-binding amine, followed by downstream diversification (e.g., Suzuki-Miyaura cross-coupling) to build out the solvent-exposed or selectivity-pocket-binding motifs [4].

Caption: Logical workflow for the modular synthesis of pyridazine-based kinase inhibitors.

Protocol 1: Nucleophilic Aromatic Substitution (SNAr)

This protocol details the coupling of 3-fluoropyridazine-4-carbonitrile with a primary aniline derivative.

Reagents & Materials:

• 3-Fluoropyridazine-4-carbonitrile (1.0 eq, 10 mmol)

• Substituted Aniline/Amine (1.1 eq, 11 mmol)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq, 25 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (0.2 M, 50 mL)

Step-by-Step Methodology & Causality:

• Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve 3-fluoropyridazine-4-carbonitrile in anhydrous DMF.

  • Causality: DMF is a polar aprotic solvent. It lacks acidic protons that would hydrogen-bond with the nucleophile, thereby leaving the amine highly reactive. Furthermore, DMF brilliantly stabilizes the highly polar Meisenheimer transition state.

• Base Addition: Add DIPEA dropwise at room temperature, followed by the amine.

  • Causality: DIPEA is a sterically hindered, non-nucleophilic base. It will not compete with your amine for the electrophilic carbon but will efficiently scavenge the highly corrosive Hydrofluoric Acid (HF) generated during the reaction, preventing the protonation and deactivation of your nucleophile.

• Thermal Activation: Heat the reaction mixture to 80°C for 4–6 hours.

• Self-Validating Check (In-Process): Monitor via LC-MS (ESI+). The reaction is complete when the starting material mass is consumed, and a new peak corresponding to [M−19(F)+Amine Mass+1]+ appears.

• Workup & Precipitation: Cool the mixture to room temperature and pour it slowly into 250 mL of vigorously stirred ice water.

  • Causality & Validation: This is a self-validating purification step. DMF is infinitely miscible with water, while the newly formed aminopyridazine is highly lipophilic. The sudden shift in dielectric constant forces the product to crash out as a solid precipitate, leaving DMF and DIPEA salts in the aqueous phase.

• Isolation: Filter the precipitate, wash with cold water (3 x 50 mL), and dry under high vacuum to afford the intermediate.

Protocol 2: Downstream Diversification (Suzuki-Miyaura Coupling)

If the starting pyridazine scaffold contains a halogen at the 6-position (e.g., 6-chloro-3-fluoropyridazine derivatives), the resulting intermediate can be subjected to Suzuki coupling.

Step-by-Step Methodology & Causality:

• Combine the aminopyridazine intermediate (1.0 eq), a boronic acid derivative (1.2 eq), and Pd(dppf)Cl2​ (0.05 eq) in a 1,4-dioxane/water mixture (4:1 v/v).

  • Causality: The biphasic solvent system is critical. Dioxane solubilizes the organic reactants, while water is necessary to dissolve the inorganic base and facilitate the transmetalation step of the catalytic cycle.

• Add K2​CO3​ (3.0 eq) and degas the mixture by bubbling argon for 15 minutes.

  • Causality: Oxygen must be rigorously excluded as it rapidly oxidizes the active Pd(0) species to inactive Pd(II), killing the catalytic cycle.

• Heat at 90°C for 12 hours, filter through Celite to remove palladium black, and purify via flash chromatography.

Quantitative Data Presentation: Optimization of SNAr Conditions

To ensure maximum yield and minimize degradation, the SNAr conditions must be carefully optimized. The table below summarizes the empirical data driving our choice of DMF and DIPEA.

Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation & Causality
THF	K2​CO3​	65 (Reflux)	24	45%	Poor solubility of the inorganic base in THF; insufficient stabilization of the polar transition state.
DMF	K2​CO3​	80	8	78%	Good transition state stabilization, but the heterogeneous nature of K2​CO3​ requires vigorous stirring and slows kinetics.
DMF	DIPEA	80	5	92%	Optimal. Homogeneous reaction mixture; excellent HF scavenging; rapid formation of the Meisenheimer complex.
DMSO	DIPEA	100	3	81%	Faster reaction, but elevated temperatures in DMSO lead to trace degradation of the cyano group (hydrolysis).

Conclusion

The relies heavily on the predictable and highly efficient SNAr reactivity of the 3-fluoro position. By understanding the causality behind solvent selection (polar aprotic for transition state stabilization) and base selection (non-nucleophilic HF scavengers), researchers can design self-validating, high-yielding workflows. These protocols serve as the foundational chemistry for developing next-generation allosteric and active-site kinase inhibitors.

References

• The pyridazine heterocycle in molecular recognition and drug discovery National Center for Biotechnology Information (NCBI) / PMC URL:[Link] [1]

• Progress on the Pharmacological Targeting of Janus Pseudokinases ACS Publications URL:[Link] [2]

preparation of 3-fluoropyridazine for materials science applications

Application Note: Preparation and Utilization of 3-Fluoropyridazine in Materials Science

Executive Summary & Strategic Context

The development of advanced functional materials—ranging from organic light-emitting diodes (OLEDs) to nematic liquid crystals—relies heavily on the precise tuning of molecular electronic properties. 3-Fluoropyridazine has emerged as a highly privileged scaffold in this domain[1]. The pyridazine ring is inherently electron-deficient due to its two adjacent nitrogen atoms. The introduction of a highly electronegative fluorine atom at the 3-position further lowers the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, making it an exceptional electron transport material (ETM) building block[2]. Furthermore, the strong lateral dipole moment induced by the C–F bond is highly advantageous for tuning dielectric anisotropy in liquid crystalline materials.

Historically, synthesizing 3-fluoropyridazine was a bottleneck. Traditional electrophilic fluorination fails on electron-poor diazines, and nucleophilic aromatic substitution (the Halex reaction) of 3-chloropyridazine requires harsh conditions that limit scalability and functional group tolerance. The paradigm shifted with the discovery of Silver(II) fluoride ( AgF2​ ) mediated direct C–H fluorination[3]. This application note details the mechanistic rationale, comparative data, and a validated, step-by-step protocol for the synthesis of 3-fluoropyridazine.

Mechanistic Rationale: Why AgF2​ ?

The direct functionalization of the C–H bond adjacent to the nitrogen in diazines requires a reagent capable of overcoming the electronic deactivation of the ring. AgF2​ serves a dual role in this transformation: it acts as both a mild source of electrophilic fluorine radicals and a single-electron oxidant[4].

When pyridazine is introduced to AgF2​ in an acetonitrile ( MeCN ) solvent system, the reaction proceeds via a radical addition mechanism rather than a classical electrophilic aromatic substitution. The MeCN -ligated AgF2​ coordinates to the pyridazine, followed by the transfer of an electrophilic fluorine radical to the highly activated C3 position. This forms a transient amido-silver(II)-fluoride intermediate. A subsequent hydrogen atom abstraction (rearomatization) facilitated by a second equivalent of AgF2​ yields the final 3-fluoropyridazine product, alongside silver(I) fluoride ( AgF ) and hydrogen fluoride ( HF ) byproducts[4].

Mechanistic pathway of direct C-H fluorination of pyridazine using AgF2.

Quantitative Data: Methodological Comparison

To justify the selection of the AgF2​ protocol for materials science applications, it is critical to compare it against the traditional Halex reaction. The table below summarizes the operational parameters of both pathways.

Parameter	Direct C–H Fluorination ( AgF2​ )	Halex Reaction (Nucleophilic Substitution)
Starting Material	Pyridazine (Unfunctionalized)	3-Chloropyridazine (Pre-functionalized)
Reagents	AgF2​ (3.0 equiv)	KF , Phase Transfer Catalyst (e.g., 18-crown-6)
Solvent / Temp	Anhydrous MeCN / 22–25 °C	DMF or Sulfolane / 150–200 °C
Reaction Time	1–1.5 hours	12–24 hours
Regioselectivity	Exclusive to C3 (adjacent to N)	Dependent on leaving group position
Yield (Typical)	65% – 80%	40% – 60% (prone to degradation)
Primary Limitation	AgF2​ is moisture sensitive[5]	High temperatures cause thermal decomposition

Conclusion: The AgF2​ methodology is vastly superior for synthesizing building blocks for organic electronics, as it avoids the thermal degradation associated with the Halex reaction and eliminates the need for pre-halogenated precursors[3].

Experimental Protocol: Synthesis of 3-Fluoropyridazine

This protocol is adapted from the validated methodologies of Fier and Hartwig[3],[5].

Safety & Handling: AgF2​ is a powerful oxidant and reacts vigorously with moisture to release corrosive HF gas. All manipulations involving AgF2​ must be conducted in a nitrogen-filled glovebox or using strict Schlenk techniques.

Materials Required

• Pyridazine (1.00 equiv, rigorously dried)

• Silver(II) fluoride ( AgF2​ , 3.00 equiv, black crystalline solid)

• Anhydrous Acetonitrile ( MeCN )

• Methyl tert-butyl ether ( MTBE )

• 1M Hydrochloric acid ( HCl )

• Celite 545

Step-by-Step Methodology

• Reaction Setup: To an oven-dried round-bottomed flask equipped with a Teflon-coated magnetic stir bar, add anhydrous MeCN (approx. 12 mL per 1 mmol of substrate). Inject the pyridazine (1.00 equiv) via a microsyringe.

• Temperature Control: Place the flask in an ambient temperature water bath (22–25 °C). This is critical, as the subsequent addition is exothermic[5].

• Reagent Addition: In a single portion under a nitrogen blanket, add AgF2​ (3.00 equiv). The reaction mixture will immediately turn black and opaque.

• Reaction Monitoring: Stir the mixture at 700–900 rpm. Over the course of 60 to 90 minutes, the black AgF2​ will be consumed and converted into yellow AgF salts[5]. Complete conversion can be verified via TLC or by taking a crude 19F -NMR aliquot.

• Filtration: Once complete, filter the heterogeneous mixture through a pad of Celite (pre-wetted with MeCN ) into a disposable filter funnel to remove the insoluble silver salts. Rinse the filter cake with an additional volume of MeCN .

• Workup & Silver Removal: Concentrate the light yellow filtrate on a rotary evaporator (25–30 °C) to near dryness. To remove any residual soluble silver species, partition the residue between MTBE and 1M HCl . Filter any newly precipitated salts.

• Isolation: Separate the organic layer, wash with saturated aqueous NaCl , dry over anhydrous MgSO4​ , and concentrate under reduced pressure. The crude 3-fluoropyridazine can be further purified via vacuum distillation or silica gel flash chromatography.

Step-by-step experimental workflow for the synthesis and isolation of 3-fluoropyridazine.

Downstream Applications: Late-Stage Functionalization

In materials science, 3-fluoropyridazine is rarely the final product; rather, it is a highly reactive intermediate. Because the fluorine atom is situated on an electron-deficient diazine ring, it is exceptionally activated toward Nucleophilic Aromatic Substitution ( SN​Ar )[6].

Materials chemists utilize this property to append complex, sterically hindered chromophores, hole-transporting triphenylamine derivatives, or conductive polymer chains to the pyridazine core. Unlike 3-chloropyridazine, the displacement of fluoride from 3-fluoropyridazine occurs under exceptionally mild conditions (often at room temperature with weak bases), preventing the degradation of sensitive optoelectronic substituents[6]. This tandem C–H fluorination followed by SN​Ar represents a self-validating, highly modular pipeline for discovering next-generation functional materials.

References

• Fier, P. S., & Hartwig, J. F. (2013). Selective C-H fluorination of pyridines and diazines inspired by a classic amination reaction. Science, 342(6161), 956-960. URL: [Link]

• Fier, P. S., & Hartwig, J. F. (2017). Site-Selective C-H Fluorination of Pyridines and Diazines with AgF2. Organic Syntheses, 94, 46-53. URL: [Link]

• Fier, P. S., & Hartwig, J. F. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society, 136(28), 10139-10147. URL: [Link]

• National Institutes of Health (NIH). (2022). Harnessing the Radical Reactivity of Silver(II) Fluoride for Organofluorine Synthesis. PMC. URL: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. 157496-32-7|3-Fluoropyridazine| Ambeed [ambeed.com]
• 3. Selective C-H fluorination of pyridines and diazines inspired by a classic amination reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Harnessing the Radical Reactivity of Silver(II) Fluoride for Organofluorine Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. orgsyn.org [orgsyn.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing 3-Fluoropyridazine Synthesis Yields

Welcome to the Advanced Synthesis Troubleshooting Portal. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic hurdles and yield-limiting factors encountered during the synthesis of 3-fluoropyridazine and its derivatives.

Synthesizing 3-fluoropyridazine requires overcoming the unique electronic distribution of the diazine ring. The adjacent nitrogen atoms activate the ring, but the C3 and C6 positions remain less susceptible to standard Nucleophilic Aromatic Substitution ( SN​Ar ) compared to the C4/C5 positions . This guide provides self-validating protocols, quantitative benchmarks, and diagnostic FAQs to help you achieve high-yielding electrophilic or nucleophilic fluorination.

Part 1: Quantitative Benchmarks & Optimization Data

Before troubleshooting, compare your baseline results against these optimized parameters. The data below illustrates the causality between solvent choice, atmospheric control, and final yield.

Table 1: Halogen Exchange (Halex) Optimization (3-Chloropyridazine to 3-Fluoropyridazine)

Solvent	Fluoride Source	Additive (PTC)	Temp (°C)	Time (h)	Conversion (%)	Isolated Yield (%)
DMF	KF (Standard)	None	120	24	35	28
DMSO	KF (Spray-dried)	None	150	18	65	58
Sulfolane	KF (Spray-dried)	Ph4​PBr (5 mol%)	180	12	>98	89

Table 2: Direct Electrophilic Fluorination (using Selectfluor)

Solvent	Atmosphere	Selectfluor (eq)	Temp (°C)	Yield (%)	Primary Failure Mode / Impurity
MeCN	Air	1.1	80	32	Severe oxidative degradation (tar)
MeCN	Argon	1.1	80	74	Unreacted precursor
MeCN/DMF	Argon	1.5	90	91	Minimal (Clean conversion)

Part 2: Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Do not proceed to the next step unless the validation check is met.

Protocol A: Nucleophilic Fluorination (Halex Route)

Best for scaling up unfunctionalized or halo-substituted 3-fluoropyridazines.

• Preparation & Drying: Flame-dry a Schlenk flask under high vacuum. Backfill with Argon (repeat 3x).

  • Validation Check: Spray-dried Potassium Fluoride (KF) must be completely free-flowing. If it clumps, it has absorbed atmospheric moisture and must be re-dried at 250°C under vacuum for 4 hours.

• Reagent Loading: Inside a glovebox, add 3-chloropyridazine (1.0 eq), spray-dried KF (3.0 eq), and tetraphenylphosphonium bromide ( Ph4​PBr , 0.05 eq) to the flask.

• Solvent Addition: Inject anhydrous sulfolane (5 mL/mmol) through a septum.

  • Validation Check: Extract a 0.5 mL aliquot and perform a Karl Fischer titration. The water content must be < 50 ppm . If > 50 ppm, add activated 3Å molecular sieves, stir for 2 hours, and re-test.

• Reaction: Heat the mixture to 180°C for 12 hours under vigorous stirring (800 rpm).

  • Validation Check: The suspension should turn from pale yellow to a deep, uniform orange. Blackening indicates solvent breakdown or thermal decomposition.

• Workup: Cool to room temperature. Dilute with EtOAc and wash with 5% aqueous LiCl (5x) to completely partition the sulfolane into the aqueous layer. Dry the organic layer over MgSO4​ , concentrate, and purify via silica gel chromatography.

Protocol B: Direct Electrophilic Fluorination (Selectfluor Route)

Best for synthesizing complex, functionalized building blocks like 3-fluoropyridazine-4-carbonitrile 1.

• Atmospheric Control: Purge a 2-neck round-bottom flask with Argon for 15 minutes.

• Precursor Dissolution: Dissolve the pyridazine precursor (1.0 eq) in a 4:1 mixture of anhydrous MeCN/DMF.

• Fluorination: Add Selectfluor (1.5 eq) portion-wise over 15 minutes to control the exotherm.

  • Validation Check: Monitor the internal temperature using a thermocouple. The temperature spike must not exceed 5°C during addition. If it does, halt addition and cool the flask in a water bath.

• Reaction: Heat to 90°C for 8 hours. Monitor conversion via LC-MS.

• Quench & Workup: Cool to 0°C and quench slowly with saturated NaHCO3​ . Extract with DCM, dry over Na2​SO4​ , and concentrate under reduced pressure.

Part 3: Troubleshooting Guides & FAQs

Q1: Why is my Halex conversion stalling at 40% despite using a massive excess of KF? A: This is the classic "naked fluoride" problem. The fluoride ion is highly charge-dense and exceptionally susceptible to hydrogen bonding. Even trace amounts of water—whether from hygroscopic KF or poorly dried solvent—will form a tight hydration shell around the F− ion, effectively neutralizing its nucleophilicity 2. Solution: You must use spray-dried KF handled exclusively in a glovebox. Furthermore, adding a phase-transfer catalyst (PTC) like Ph4​PBr helps solubilize the fluoride ion into the organic phase, stripping away counter-ion interactions and leaving the fluoride "naked" and highly reactive.

Q2: I am seeing a lot of tar and degradation products in my Selectfluor reaction. How do I prevent this? A: Selectfluor is not just a source of electrophilic fluorine ( F+ ); it is also a potent oxidant. If oxygen or moisture is present in your system, oxidative degradation pathways will outcompete the desired fluorination, leading to polymerization or ring-opening (tar formation) 1. Solution: Ensure strict inert atmospheric conditions (Argon is preferred over N2​ as it is heavier and blankets the solvent better). Additionally, ensure your Selectfluor is stored properly; degraded Selectfluor releases acidic byproducts that catalyze decomposition.

Q3: Why does Protocol A specify Sulfolane instead of standard polar aprotic solvents like DMF or DMSO? A: The SN​Ar of 3-chloropyridazine requires a high activation energy due to the electron-rich nature of the diazine ring compared to more activated heterocycles . To push the reaction to completion, temperatures of 160°C–180°C are required.

• DMF begins to decompose near its boiling point (153°C), releasing dimethylamine which can act as a competing nucleophile.

• DMSO can undergo Pummerer-type side reactions and thermal runaway at these elevated temperatures.

• Sulfolane is thermally stable up to 285°C, highly polar, and provides excellent solvation for the potassium cation, making it the superior choice for high-temperature Halex chemistry.

Part 4: Diagnostic Visual Workflows

Use the following logical pathways to diagnose and correct failures in your synthesis.

Logical workflow for troubleshooting low yields in the Halex fluorination of 3-chloropyridazine.

Mechanistic pathway and failure modes in electrophilic fluorination using Selectfluor.

References

• Smolecule. "Buy 3-fluoropyridazine-4-carbonitrile | 2141285-43-8 | 95 - Smolecule".
• Thieme Connect. "Product Class 8: Pyridazines".
• ACS Publications. "Inhibitors of NF-κB and AP-1 Gene Expression: SAR Studies on the Pyrimidine Portion of 2-Chloro-4-trifluoromethylpyrimidine-5-[N-(3',5'-bis(trifluoromethyl)phenyl)carboxamide]".

Sources

• 1. Buy 3-fluoropyridazine-4-carbonitrile | 2141285-43-8 | 95 [smolecule.com]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Low Reactivity of 3-Fluoropyridazine in Cross-Coupling Reactions

Welcome to the technical support center for advanced heterocyclic chemistry. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the functionalization of 3-fluoropyridazine via cross-coupling reactions. Pyridazines are a valuable scaffold in medicinal chemistry, but their electronic nature, particularly when substituted with a highly electronegative fluorine atom, can present significant synthetic hurdles.[1]

This document provides in-depth, field-proven insights in a question-and-answer format to help you diagnose and resolve common issues, ensuring the success of your experimental campaigns.

Section 1: Understanding the Core Challenge

Q1: Why is 3-fluoropyridazine such a challenging substrate for cross-coupling reactions?

Answer: The difficulty in using 3-fluoropyridazine as an electrophile in cross-coupling stems from a combination of electronic effects and bond strength.

• Electronic Deficiency: The pyridazine ring is inherently electron-deficient due to the presence of two adjacent nitrogen atoms. This electronic character is further intensified by the strongly electron-withdrawing fluorine atom at the 3-position.[2] While this enhances the ring's susceptibility to nucleophilic aromatic substitution (SNAr), it simultaneously disfavors the initial, crucial step of many cross-coupling cycles: oxidative addition to a low-valent metal catalyst like Palladium(0).[3]

• Carbon-Fluorine (C-F) Bond Strength: The C-F bond is the strongest single bond to carbon, making it exceptionally stable and difficult to cleave.[4] Standard palladium catalysts, which readily activate C-I, C-Br, and even C-Cl bonds, typically lack the energy to perform oxidative addition into the C(sp²)-F bond under normal conditions.[5]

• Catalyst Inhibition: The lone pairs on the pyridazine nitrogen atoms can coordinate strongly to the metal center of the catalyst. This can sometimes lead to catalyst inhibition or the formation of off-cycle, inactive species, further reducing catalytic efficiency.

Essentially, you are attempting to activate a very strong bond on an already electron-poor system, which represents a significant thermodynamic and kinetic barrier. Direct C-F activation is a specialized field and requires non-standard conditions.

Section 2: General Troubleshooting for Low Conversion

Q2: My cross-coupling reaction with a pyridazine substrate shows no or very low conversion. What are the first things I should check?

Answer: Before exploring more complex variables, it's crucial to validate the fundamentals of your reaction setup. Low conversion is often a result of easily correctable issues.[6]

• Inert Atmosphere Integrity: The active Pd(0) catalyst is highly sensitive to oxygen.[7] Ensure your reaction vessel was thoroughly purged with an inert gas (Argon or Nitrogen) and that the atmosphere is maintained throughout the reaction.

  • Protocol: Use a manifold for at least three vacuum/backfill cycles. Use septa that are not punctured and ensure all glassware joints are properly sealed.

• Reagent and Solvent Quality:

  • Solvents: The presence of water and oxygen can be detrimental.[7] Always use anhydrous, degassed solvents. It is best practice to use solvent from a freshly opened bottle or from a dedicated solvent purification system.

  • Starting Materials: Assess the purity of your 3-fluoropyridazine and your coupling partner. Impurities can poison the catalyst.[8] For Suzuki-Miyaura reactions, ensure the boronic acid has not degraded to the corresponding boroxine or protodeborylated arene. For Buchwald-Hartwig reactions, amine purity is critical.[8]

• Catalyst and Ligand Integrity:

  • Precatalyst Activation: Modern Pd(II) precatalysts require in situ reduction to the active Pd(0) species.[3][7] Inefficient activation results in a low concentration of the active catalyst.

  • Ligand Oxidation: Many phosphine ligands are sensitive to air.[7] Store them in a glovebox or desiccator under an inert atmosphere. If the ligand appears discolored or has an unusual consistency, it may be oxidized.

A simple workflow for diagnosing these initial problems is presented below.

Caption: Initial troubleshooting workflow for low conversion.

Section 3: Advanced Strategies & Reaction-Specific Guidance

Q3: I've confirmed my setup is sound, but my attempts at a Suzuki-Miyaura coupling of 3-fluoropyridazine are failing. How do I proceed?

Answer: This is the most common and expected challenge. As discussed, activating the C-F bond directly with palladium is extremely difficult. Your strategy should now diverge into two paths: (A) Attempting direct C-F activation with a more robust catalytic system, or the more pragmatic (B) Modifying the substrate to use a better leaving group.

The decision between these paths depends on your project's goals and synthetic flexibility.

Caption: Strategic decision workflow for functionalizing 3-fluoropyridazine.

Path A: Attempting Direct C-F Activation

If you must proceed with the fluoro-substrate, you need to employ more aggressive conditions. Nickel-based catalysts are often more effective than palladium for activating inert C-F bonds.[9][10]

Key Experimental Choices for C-F Activation:

Parameter	Recommendation	Rationale
Catalyst	Nickel-based systems (e.g., Ni(COD)₂ or NiCl₂(PCy₃)₂)	Nickel has a different electronic structure and can more readily undergo oxidative addition into strong C-F bonds compared to palladium.[9][10]
Ligand	Electron-rich, bulky phosphines (e.g., PCy₃, P(tBu)₃) or N-Heterocyclic Carbenes (NHCs, e.g., IPr, SIPr)	These ligands promote the difficult oxidative addition step by increasing the electron density on the metal center.[10][11]
Base	Strong inorganic base (e.g., K₃PO₄)	A strong base is required to facilitate the transmetalation step, which can also be sluggish with electron-deficient heterocycles.[12]
Solvent	High-boiling polar aprotic (e.g., Dioxane, DMF, DMA)	C-F activation often requires elevated temperatures ( >100 °C) to overcome the high activation energy.
Coupling Partner	Organozinc (Negishi) or Organoboron (Suzuki)	Negishi couplings can sometimes be more effective for challenging substrates due to faster transmetalation.[6]

This protocol is a starting point and requires rigorous optimization.

• Setup: In a glovebox, add Ni(COD)₂ (5 mol%) and tricyclohexylphosphine (PCy₃) (10 mol%) to an oven-dried reaction vial equipped with a stir bar.

• Solvent Addition: Add anhydrous, degassed THF or DMA (to 0.1 M). Stir at room temperature for 15 minutes.

• Reagent Addition: Add 3-fluoropyridazine (1.0 equiv).

• Organozinc Addition: Add the organozinc reagent (e.g., Aryl-ZnCl, 1.5 equiv) dropwise.

• Reaction: Seal the vial and heat to 80-120 °C. Monitor by LC-MS or GC-MS.

• Workup: Upon completion, cool the reaction to room temperature, quench carefully with saturated aq. NH₄Cl, and extract with an organic solvent (e.g., EtOAc).

Path B: Using an Alternative, More Reactive Leaving Group

This is the most common and reliable strategy. Replacing the fluorine atom with a better leaving group like bromine, chlorine, or a triflate transforms the problem from a difficult C-F activation to a standard, high-yielding cross-coupling.[6][13] The typical reactivity order for leaving groups is I > OTf > Br >> Cl.[14]

• 3-Chloro- or 3-Bromopyridazine: These are commercially available or can be synthesized.[15] They are significantly more reactive in standard palladium-catalyzed Suzuki, Buchwald-Hartwig, and Sonogashira couplings.

• 3-Pyridazinyl Triflates/Nonaflates: If starting from 3-hydroxypyridazine, conversion to a triflate (OTf) or nonaflate (ONf) provides an excellent electrophile for cross-coupling.[16]

• Setup: To an oven-dried vial, add 3-chloropyridazine (1.0 equiv), the desired boronic acid or ester (1.2 equiv), a base such as Cs₂CO₃ or K₃PO₄ (2.0 equiv), and the palladium catalyst system. A robust choice is a G3-palladacycle precatalyst (e.g., SPhos-Pd-G3, 2 mol%) or a combination of Pd₂(dba)₃ (2 mol%) and a ligand like SPhos or XPhos (4.4 mol%).

• Solvent Addition: Add a degassed solvent mixture, such as Dioxane/Water (10:1), to a concentration of 0.1-0.2 M.

• Reaction: Seal the vial and heat to 80-110 °C for 2-24 hours, monitoring by TLC or LC-MS.

• Workup: Cool to room temperature, dilute with an organic solvent, filter through a pad of celite, and perform an aqueous workup. Purify by column chromatography.

Section 4: Reaction-Specific FAQs

Q4: I'm trying a Buchwald-Hartwig amination. What are the key parameters to consider for 3-halopyridazines?

A: For C-N coupling, the choice of base is paramount. You need a strong, non-nucleophilic base to deprotonate the amine without competing in side reactions.[17][18]

• Base: Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LHMDS) are standard choices.[3]

• Ligand: Sterically hindered, electron-rich biaryl phosphine ligands (e.g., the "Buchwald ligands" like RuPhos, BrettPhos) are essential for promoting the C-N reductive elimination step.

• Solvent: Toluene or Dioxane are common.

• Note: The pyridazine substrate is basic and can interact with the catalyst. It may be beneficial to add a slight excess of ligand relative to the palladium source.[8]

Q5: What about Sonogashira couplings with 3-halopyridazines? Any specific pitfalls?

A: The main consideration is the copper co-catalyst.

• Standard Conditions: A typical Sonogashira reaction uses a palladium source (e.g., PdCl₂(PPh₃)₂), a copper(I) salt (e.g., CuI), and an amine base/solvent (e.g., Et₃N or DIPEA).[13][19]

• Side Reaction: The primary side reaction is the copper-mediated homocoupling of the terminal alkyne (Glaser coupling). This can be minimized by ensuring strictly anaerobic conditions.[6]

• Copper-Free Conditions: If homocoupling is a persistent issue, "copper-free" Sonogashira protocols have been developed, often requiring a higher catalyst loading or a more active palladium/ligand system to facilitate the catalytic cycle without the copper acetylide intermediate.[6][19]

Section 5: The Catalytic Cycle and Key Steps

Understanding the mechanism helps in diagnosing which step is failing. For most palladium-catalyzed cross-couplings, the cycle is as follows.[6][20]

Caption: A generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

For 3-fluoropyridazine, the Oxidative Addition step is the primary barrier. For other 3-halopyridazines, sluggish reactions may point to issues with Transmetalation (requiring a change in base or coupling partner) or Reductive Elimination (requiring a bulkier ligand).

References

• Cross-Coupling Reactions Guide. (n.d.). MilliporeSigma.
• Shevchenko, N. E., et al. (2022). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. ACS Omega.
• Al-Masoudi, N. A., et al. (2018). Substituent Effect on Pyridine Efficacy as a Chelating Stabilizer. IntechOpen.
• Biswas, S., et al. (2015). Electron-Deficient Olefin Ligands Enable Generation of Quaternary Carbons by Ni-Catalyzed Cross-Coupling. The Doyle Group.
• Troubleshooting common issues in palladium-catalyzed cross-coupling reactions. (n.d.). Benchchem.
• Clot, E., et al. (2011). C-F and C-H bond activation of fluorobenzenes and fluoropyridines at transition metal centers: how fluorine tips the scales. Accounts of Chemical Research.
• Sonogashira coupling. (n.d.). Wikipedia.
• C-F and C-H bond activation of fluorinated propenes at Rh: enabling cross-coupling reactions with outer-sphere C–C coupling. (2024). Chemical Science.
• Buchwald-Hartwig Coupling. (2024). Alfa Chemistry.
• Biswas, S., et al. (2015). Electron-Deficient Olefin Ligands Enable Generation of Quaternary Carbons by Ni-Catalyzed Cross-Coupling. Journal of the American Chemical Society.
• Vantourout, J. C., et al. (2024). Bridging the pyridine-pyridazine synthesis gap by skeletal editing. Knowledge UChicago.
• Buchwald–Hartwig amination. (n.d.). Wikipedia.
• Cross-Coupling Reaction Manual: Desk Reference. (n.d.). Sigma-Aldrich.
• Sonogashira Coupling. (n.d.). Organic Chemistry Portal.
• Han, F. S., et al. (2010). Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates. Organic Letters.
• Amii, H., & Uneyama, K. (2009). C−F Bond Activation in Organic Synthesis. Chemical Reviews.
• Zhang, W., et al. (2005). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. Molecules.
• Mika, L. T., et al. (2015). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Beilstein Journal of Organic Chemistry.
• Iwasaki, T., et al. (2017). Co-Catalyzed Cross-Coupling Reaction of Alkyl Fluorides with Alkyl Grignard Reagents. Organic Letters.
• Lee, H. G., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society.
• New pyridazine–fluorine derivatives: Synthesis, chemistry and biological activity. Part II. (2025). ResearchGate.
• Mangalagiu, I. I., et al. (2013). New pyridazine-fluorine derivatives: synthesis, chemistry and biological activity. Part II. European Journal of Medicinal Chemistry.
• Zhu, F., & Wang, Z. X. (2014). Nickel-Catalyzed Cross-Coupling of Aryl Fluorides and Organozinc Reagents. The Journal of Organic Chemistry.
• Braun, T., et al. (2004). C-F or C-H bond activation and C-C coupling reactions of fluorinated pyridines at rhodium: synthesis, structure and reactivity of a variety of tetrafluoropyridyl complexes. Dalton Transactions.
• Heterocyclic Sulfonyl Fluorides for Pd-Catalyzed C–C Coupling Reactions. (n.d.). Enamine.
• Durham E-Theses Tetrafluoropyridazíne: a scaffold for the synthesis of highly functionalised heterocycles. (n.d.). Durham University.
• Razafindrainibe, F., et al. (n.d.). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. ePrints Soton - University of Southampton.
• de la Cruz, P., et al. (2018). Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. Molecules.
• Synthesis of pyridazines. (n.d.). Organic Chemistry Portal.
• Reactions of pyridazines and pyridazine 1-oxides with nitrogen-containing nucleophiles. (n.d.). WUR eDepot.
• Norrby, P. O., et al. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry.
• A Comparative Guide to 2-Fluoropyridine-3-boronic acid and 2-Chloropyridine-3-boronic acid in Suzuki Coupling. (n.d.). Benchchem.
• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. (n.d.). Scirp.org.
• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.
• How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. (2024). WuXi AppTec.
• CROSS-COUPLING reactions - everything YOU need to know! (Full Introduction + overview). (2022). YouTube.
• The Suzuki Reaction. (n.d.). Andrew G Myers Research Group, Harvard University.
• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. (n.d.). Scholarship @ Claremont.
• Molander, G. A., & Biolatto, B. (2003). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of Organic Chemistry.
• Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. (n.d.). MDPI.

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minimizing side products in 3-fluoropyridazine nucleophilic substitution

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and optimize nucleophilic aromatic substitution (SNAr) reactions involving 3-fluoropyridazine scaffolds.

Due to the adjacent diaza system, the pyridazine ring is highly electron-deficient. When coupled with the extreme electronegativity of a fluorine substituent at the 3-position, the activation barrier for the rate-determining addition step is drastically lowered, leading to rapid formation of the Meisenheimer complex[1]. While this enables SNAr under exceptionally mild conditions, it also opens the door to competing side reactions such as hydrolysis, ring-degradation, and over-substitution.

This guide provides field-proven, mechanistically grounded solutions to minimize these side products.

🔬 Troubleshooting SNAr Side Reactions (FAQ)

Q1: My LC-MS shows a major side product with a mass corresponding to[M-F+OH]. Why am I forming pyridazin-3-one instead of my desired aminated product? The Causality: You are observing hydrolysis. The C3 position of 3-fluoropyridazine is extraordinarily electrophilic. If your reaction utilizes hygroscopic inorganic bases (like K2CO3 or NaOH) or wet polar aprotic solvents (like DMF or DMSO), trace water generates hydroxide ions. Hydroxide is a hard, aggressive nucleophile that rapidly displaces the fluorine atom to form pyridazin-3-one. The Solution:

• Exclude Water: Use strictly anhydrous solvents and oven-dried glassware.

• Switch Bases: Abandon inorganic carbonates. Transition to a non-nucleophilic organic base such as N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA), which cannot generate hydroxide ions in the absence of water.

Q2: I am trying to mono-substitute a di-halogenated pyridazine (e.g., 3-fluoro-6-chloropyridazine), but I am getting a mixture of regioisomers and di-substituted products. How do I control this? The Causality: SNAr reactivity follows the "Element Effect" where the rate of substitution is dictated by the electronegativity of the leaving group (F > Cl > Br > I) because the formation of the intermediate carbanion is rate-determining[1]. While the C-F bond is cleaved much faster than C-Cl, elevated temperatures or excess nucleophile will provide enough thermal energy to overcome the activation barrier for the C-Cl displacement, leading to di-substitution. The Solution:

• Temperature Control: Run the reaction at 0 °C to room temperature. The C-F displacement will proceed smoothly, while the C-Cl displacement remains kinetically frozen.

• Stoichiometric Precision: Use exactly 1.0 to 1.05 equivalents of the nucleophile via slow, dropwise addition.

Q3: My reaction with a highly reactive aliphatic amine is yielding complex polymeric mixtures and ring-opened degradation products. How can I tame the reactivity? The Causality: Highly basic aliphatic amines in strongly polar aprotic solvents (like DMF) can over-activate the system, leading to degradation of the fragile electron-poor pyridazine ring. The Solution: Solvent Tuning. Transition from DMF to a fluorinated alcohol such as 2,2,2-trifluoroethanol (TFE). TFE has been proven to act as a mild, hydrogen-bonding solvent that tunes the reactivity of highly reactive fluoro-heteroaromatics, allowing for clean, selective SNAr without ring degradation[2].

📊 Optimization Data: Solvent & Base Matrices

The following table summarizes the causal relationship between reaction conditions and typical product distributions when reacting 3-fluoropyridazine with a primary amine.

Solvent System	Base Choice	Temperature	Desired SNAr Yield	Major Side Product	Mechanistic Rationale
Wet DMF	K2CO3 (3.0 eq)	80 °C	< 30%	Pyridazin-3-one (Hydrolysis)	Trace H2O + K2CO3 generates OH⁻, which outcompetes the amine at high temps.
Anhydrous DMF	DIPEA (2.0 eq)	80 °C	65%	Di-substitution / Degradation	Elevated thermal energy allows over-reaction and ring opening.
Anhydrous THF	DIPEA (1.5 eq)	25 °C	85%	Unreacted Starting Material	Lower polarity reduces the stabilization of the Meisenheimer complex, slowing the reaction.
TFE / DCM (1:1)	DIPEA (1.2 eq)	0 °C to 25 °C	> 95%	None (Clean Conversion)	TFE tunes nucleophilicity via H-bonding; low temp ensures strict kinetic control at the C-F bond.

⚙️ Mechanistic Pathway Visualization

The diagram below illustrates the kinetic competition between the desired SNAr pathway and the destructive hydrolysis pathway.

Kinetic competition between desired SNAr amination and undesired hydrolysis.

🧪 Standard Operating Procedure: Chemoselective Amination of 3-Fluoropyridazine

This self-validating protocol is designed to eliminate hydrolysis and prevent over-substitution by utilizing organic bases and solvent tuning.

Reagents & Materials:

• 3-Fluoropyridazine (1.00 mmol, 1.0 eq)

• Nucleophile: Primary or Secondary Amine (1.05 mmol, 1.05 eq)

• Base: N,N-Diisopropylethylamine (DIPEA) (1.50 mmol, 1.5 eq)

• Solvent: Anhydrous 2,2,2-Trifluoroethanol (TFE) / Dichloromethane (DCM) (1:1 v/v, 0.2 M)

Step-by-Step Methodology:

• System Preparation: Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar under a continuous stream of dry Argon or Nitrogen. Self-Validation: Ensures absolute exclusion of atmospheric moisture, preventing pyridazin-3-one formation.

• Substrate Dissolution: Add 3-fluoropyridazine (1.0 eq) to the flask, followed by 5.0 mL of the anhydrous TFE/DCM solvent mixture. Stir to achieve a homogenous solution.

• Temperature Equilibration: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 10 minutes.

• Base Addition: Inject DIPEA (1.5 eq) dropwise via syringe.

• Nucleophile Addition: Dissolve the amine nucleophile (1.05 eq) in 1.0 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15 minutes using a syringe pump. Self-Validation: Slow addition at 0 °C maintains a low localized concentration of the nucleophile, strictly enforcing mono-substitution and preventing thermal degradation.

• Reaction Monitoring: Remove the ice bath and allow the reaction to slowly warm to room temperature (20–25 °C). Stir for 2–4 hours. Monitor reaction progress via LC-MS or TLC. The C-F displacement should be highly efficient; do not heat the reaction even if it appears slow—allow more time instead.

• Workup: Once starting material is consumed, quench the reaction with saturated aqueous NaHCO3 (10 mL). Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure substituted pyridazine.

📚 References

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry.[Link]

• Google Patents. WO2015181545A1 - Cyclising peptides. (Details the use of TFE solvent tuning for controlling SNAr reactivity in highly reactive fluoro-heteroaromatics).

• Royal Society of Chemistry. The application of perfluoroheteroaromatic reagents in the preparation of modified peptide systems. Organic & Biomolecular Chemistry.[Link]

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• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: 3-Fluoropyridazine Derivative Synthesis &amp; Optimization

Welcome to the Technical Support Center for heterocyclic synthesis. This portal is designed for researchers and drug development professionals optimizing the synthesis, functionalization, and downstream application of 3-fluoropyridazine derivatives.

Below, you will find validated standard operating procedures (SOPs), quantitative benchmarking data, and an advanced troubleshooting desk focused on mechanistic causality.

I. Strategic Workflow for Fluoropyridazine Synthesis

The synthesis of fluorinated diazines requires careful navigation of the highly electrophilic nature of the pyridazine core. The logical workflow below outlines the primary synthetic routes and optimization parameters to prevent ring degradation and control regioselectivity.

Logical workflow for the synthesis and optimization of 3-fluoropyridazine derivatives.

II. Standard Operating Procedures (SOPs)

Protocol A: Synthesis of 3-Chloro-6-fluoropyridazine via Halogen Exchange (Halex)

Unlike pyridine, the pyridazine nucleus lacks "unactivated" ring carbons, making it highly susceptible to nucleophilic attack at C4/C5. However, halogenation at C3/C6 directs nucleophilic aromatic substitution (SNAr) to those positions [1].

Step-by-Step Methodology:

• Preparation: In a flame-dried, argon-purged flask, combine 3,6-dichloropyridazine (1.0 equiv) with 1,8-bis(dimethylamino)naphthalene (Proton-Sponge, 1.9 equiv).

• Reagent Addition: Slowly add Et₃N•3HF (3.8 equiv) to the mixture.

• Reaction: Heat the stirred mixture to 80°C for 24 hours.

• Workup: Cool to room temperature, quench with saturated aqueous NaHCO₃, and extract with dichloromethane. Wash the organic layer with brine, dry over MgSO₄, and concentrate in vacuo.

• Purification: Purify via silica gel chromatography (Hexanes/EtOAc) to isolate 3-chloro-6-fluoropyridazine.

Mechanistic Causality: Why use Proton-Sponge and Et₃N•3HF instead of KF? Potassium fluoride often requires harsh conditions (DMSO, >150°C) which leads to exhaustive fluorination (forming 3,6-difluoropyridazine) and ring degradation. Et₃N•3HF provides a highly soluble fluoride source. The Proton-Sponge acts as a strictly non-nucleophilic base; it buffers the highly acidic HF, preventing the protonation of the pyridazine nitrogens. Protonated diazines are severely deactivated toward SNAr, so maintaining a buffered system is critical for mono-fluorination [1].

Protocol B: Amination of 3,6-Difluoropyridazine to 3-Amino-6-fluoropyridazine

This building block is essential for synthesizing bicyclic Alzheimer's imaging agents (e.g., imidazo[1,2-b]pyridazines) [2].

Step-by-Step Methodology:

• Preparation: Charge a heavy-walled pressure tube with 3,6-difluoropyridazine (1.0 equiv).

• Reagent Addition: Add a 28% aqueous ammonia solution (10 volumes).

• Reaction: Seal the tube securely and heat to 130°C behind a blast shield for 12 hours.

• Workup: Cool the vessel completely to 0°C before carefully unsealing. Extract the aqueous mixture with ethyl acetate (3x).

• Purification: Dry the combined organic layers over Na₂SO₄, filter, and evaporate to yield analytically pure 3-amino-6-fluoropyridazine.

Mechanistic Causality: The sealed tube is mandatory because ammonia gas will rapidly escape at 130°C, stalling the reaction. The high temperature is required to overcome the activation energy of displacing the strongly electronegative C-F bond via SNAr. The reaction is self-limiting to mono-amination because the introduction of the electron-donating amino group drastically increases the electron density of the pyridazine ring, deactivating the remaining C-F bond against further nucleophilic attack [2].

III. Quantitative Data: Optimization Parameters

The following table summarizes the expected outcomes and optimization parameters for various fluoropyridazine functionalization strategies.

Synthesis Route	Precursor	Reagent System	Temp (°C)	Yield (%)	Regioselectivity / Notes
Controlled Halex	3,6-Dichloropyridazine	Et₃N•3HF, Proton-Sponge	80	65–75	Mono-fluoro favored; trace di-fluoro.
Exhaustive Halex	3,6-Dichloropyridazine	KF, DMSO	150+	80–90	Di-fluoro exclusive; requires rigorous drying.
Amination (SNAr)	3,6-Difluoropyridazine	Aq. NH₃ (28%)	130	70–85	Mono-amino exclusive; self-limiting.
Deaminative Halogenation	3-Aminopyridazine	Pyry-BF₄, Halide Source	120	60–80	Late-stage conversion of -NH₂ to -F/-Cl [4].
Direct Fluorination	Pyridazine-4-carbonitrile	Selectfluor, MeCN	25	40–60	Targets C3; requires inert atmosphere [5].

IV. Troubleshooting Desk & FAQs

Q: My Directed ortho-Metallation (DoM) of 3-chloro-6-fluoropyridazine is yielding complex mixtures and ring-opened degradation products. What is going wrong? A: You are likely using a standard alkyllithium reagent (e.g., n-BuLi or sec-BuLi). Pyridazine rings are highly electrophilic. Alkyllithiums will act as nucleophiles, attacking the C4/C5 positions and causing ring fragmentation. Solution: Switch to Lithium 2,2,6,6-tetramethylpiperidide (LTMP) at -75°C. LTMP is highly sterically hindered and acts exclusively as a base. Deprotonation will occur regioselectively ortho to the fluorine atom. Fluorine's strong inductive (-I) effect stabilizes the adjacent carbanion far better than chlorine, ensuring strict regiocontrol [3].

Q: During the synthesis of imidazo[1,2-b]pyridazines from 3-aminopyridazine and an α-bromoketone, I am getting alkylation at the wrong nitrogen. How does fluorine substitution fix this? A: In unsubstituted 3-aminopyridazine, the ring nitrogen furthest from the amino group (N1) is the most nucleophilic, leading to off-target alkylation. Solution: By utilizing 3-amino-6-fluoropyridazine, you place a highly electronegative halogen adjacent to the offending nitrogen. This strong electron-withdrawing effect drastically reduces the nucleophilicity of that specific nitrogen, returning the preferential site of alkylation to the ring nitrogen adjacent to the amino function, successfully closing the desired bicyclic ring [2].

Q: Can I convert a late-stage aminopyridazine directly to a fluoropyridazine without using explosive diazonium salts? A: Yes. Recent advances in deaminative halogenation utilize commercially available pyrylium tetrafluoroborate (Pyry-BF₄) salts. By reacting your aminoheterocycle with Pyry-BF₄ and a halide source at 120°C, you can selectively replace the -NH₂ group with a halogen via a pyridinium intermediate, completely bypassing the hazards of Sandmeyer-type diazonium chemistry [4].

Q: Why is inert atmosphere critical when using Selectfluor for direct fluorination of pyridazine-4-carbonitrile? A: Selectfluor is a powerful, moisture-sensitive electrophilic fluorinating agent. In the presence of ambient moisture, side reactions such as the formation of hydroxylated byproducts or the hydrolysis of the sensitive cyano group can outcompete the desired C-H fluorination. Strict anhydrous and anaerobic conditions maximize the yield of 3-fluoropyridazine-4-carbonitrile [5].

V. References

• Product Class 8: Pyridazines Thieme Connect URL:[Link]

• Synthesis and In Vitro Evaluation of Imidazo[1,2-b]pyridazines as Ligands for β-Amyloid Plaques ACS Medicinal Chemistry Letters URL:[Link]

• Tetrafluoropyridazine: a scaffold for the synthesis of highly functionalised heterocycles Durham University E-Theses URL:[Link]

• Deaminative chlorination of aminoheterocycles Nature Chemistry / NIH PubMed Central URL:[Link]

Technical Support Center: Preventing Defluorination During 3-Fluoropyridazine Metalation

Welcome to the Advanced Synthesis Technical Support Center. Directed ortho-metalation (DoM) of highly electron-deficient heterocycles is a cornerstone of modern drug discovery. However, functionalizing 3-fluoropyridazine presents a notorious challenge: the highly electrophilic nature of the C–F bond often leads to rapid defluorination rather than the desired C4-metalation.

As an Application Scientist, I have designed this guide to move beyond basic protocols. Here, we will dissect the thermodynamic and kinetic causality behind these failures and provide field-validated, self-correcting workflows to ensure the structural integrity of your fluorinated scaffolds.

Mechanistic Causality: Why Does Defluorination Occur?

Before troubleshooting, it is critical to understand the two distinct pathways that lead to fluorine loss during metalation[1]:

• Nucleophilic Aromatic Substitution (SNAr): The fluorine atom strongly polarizes the pyridazine ring, making the C3 position highly susceptible to nucleophilic attack. If your base possesses even mild nucleophilic character (e.g., n -BuLi), it will act as a nucleophile rather than a base, displacing the fluorine atom entirely.

• Pyridazyne Formation (Elimination): Even if successful deprotonation occurs at C4, the resulting 4-metallo-3-fluoropyridazine intermediate is thermodynamically unstable. If the temperature rises above cryogenic thresholds, the carbanion will expel the adjacent fluoride ion (driven by the high lattice energy of LiF/MgF 2​ ), generating a highly reactive "pyridazyne" intermediate that rapidly decomposes or polymerizes[2].

Mechanistic pathways of 3-fluoropyridazine metalation and defluorination side reactions.

Troubleshooting & FAQs

Q: I am using LDA at -78 °C, but my GC-MS shows a mixture of starting material, defluorinated side products, and polymeric crash-out. What is going wrong? A: While Lithium diisopropylamide (LDA) is sterically hindered, the diisopropylamine byproduct and the base itself can still exhibit sufficient nucleophilicity to attack the hyper-electrophilic C3-fluorine of the pyridazine ring. Furthermore, lithiated diazines are notoriously unstable and prone to LiF elimination even at -78 °C[1]. Solution: Switch to a more sterically demanding base like Lithium 2,2,6,6-tetramethylpiperidide (LiTMP) or, ideally, Knochel-Hauser base (TMPMgCl·LiCl)[3].

Q: How does Knochel's base (TMPMgCl·LiCl) prevent the elimination pathway? A: TMPMgCl·LiCl operates via a different kinetic mechanism. Magnesium forms a more covalent, less polarized bond with the C4 carbon compared to lithium. This reduced ionic character significantly dampens the thermodynamic driving force for fluoride expulsion, stabilizing the intermediate and allowing for metalation at slightly elevated temperatures (-40 °C to -78 °C) without pyridazyne formation[2].

Q: I successfully metalated with LiTMP, but upon adding my electrophile (an aldehyde), my yields are below 20%. How can I improve this? A: The rate of decomposition of the lithiated intermediate is likely competing with the rate of electrophilic trapping. You must employ an in-situ quench (ISQ) or transmetalation strategy. By adding a transmetalating agent (like ZnCl 2​ ) immediately after deprotonation, you convert the highly reactive organolithium into a stable organozinc halide, which can then be safely reacted with your electrophile via Negishi-type cross-coupling[4].

Quantitative Base Selection Matrix

To ensure a self-validating experimental design, base selection must be mathematically aligned with the substrate's reactivity profile. Below is a comparative matrix of bases used for fluorodiazine metalation.

Base Reagent	pKa (in THF)	Nucleophilicity	Optimal Metalation Temp	Defluorination Risk	Recommended Application
n -BuLi	~50	Very High	-78 °C	Critical (SNAr)	Not recommended for fluorodiazines.
LDA	~36	Moderate	-78 °C to -90 °C	High (Elimination)	Acceptable only with strict in-situ trapping.
LiTMP	~37	Low	-78 °C	Moderate	Standard DoM; requires rapid electrophile quench.
TMPMgCl·LiCl	~35	Very Low	-40 °C to -78 °C	Low	Optimal for stable intermediate generation.
TMP 2​ Zn·2MgCl 2​ ·2LiCl	~35	Negligible	25 °C to -20 °C	Minimal	Best for highly sensitive substrates.

Standard Operating Procedure: TMPMgCl·LiCl Mediated Metalation

This protocol utilizes Knochel's base to ensure high-fidelity C4-metalation while completely suppressing defluorination[3]. The protocol is self-validating: if the transmetalation step (Step 4) is successful, the solution will remain homogeneous without the dark polymeric crash-out indicative of pyridazyne decomposition.

Reagents & Equipment Required:

• 3-Fluoropyridazine (1.0 equiv, rigorously dried)

• TMPMgCl·LiCl (1.0 M in THF/toluene, 1.1 equiv)

• ZnCl 2​ solution (1.0 M in THF, 1.2 equiv)

• Dry THF (Karl Fischer titration < 10 ppm H 2​ O)

• Schlenk flask with an argon line.

Step-by-Step Methodology:

• Substrate Preparation: Flame-dry a Schlenk flask under vacuum and backfill with argon (repeat 3x). Dissolve 3-fluoropyridazine (1.0 mmol) in anhydrous THF (5.0 mL).

• Cryogenic Control: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to exactly -78 °C for 10 minutes.

• Metalation: Using a syringe pump, add TMPMgCl·LiCl (1.1 mL, 1.1 mmol) dropwise over 15 minutes down the side of the flask to pre-cool the reagent. Stir the resulting dark red/brown solution at -78 °C for exactly 30 minutes. Do not exceed this timeframe to prevent slow fluoride elimination.

• Transmetalation (Stabilization): To lock the intermediate, add ZnCl 2​ (1.2 mL, 1.2 mmol) dropwise at -78 °C. Stir for 15 minutes, then remove the cooling bath and allow the reaction to warm to -20 °C. The color should lighten, indicating successful formation of the stable organozinc species.

• Electrophilic Trapping: Add your desired electrophile (e.g., an aryl halide with a Pd-catalyst for Negishi coupling, or an acid chloride). Warm to room temperature and stir until complete consumption of the intermediate is observed via TLC/LC-MS.

• Workup: Quench the reaction carefully with saturated aqueous NH 4​ Cl (5 mL). Extract with EtOAc (3 x 10 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

Optimized step-by-step experimental workflow for the metalation of 3-fluoropyridazine.

References

• Knochel, P. Metalation and Amination of N-Heterocycles and the Halogen/Zinc Exchange of Aryl Halides. Elektronische Hochschulschriften der LMU München. Available at:[Link]

• Mongin, F., et al. Functionalization of diazines and benzo derivatives through deprotonated intermediates. ResearchGate. Available at:[Link]

• Modular, Concise, and Efficient Synthesis of Highly Functionalized 5-Fluoropyridazines by a[2 + 1]/[3 + 2]-Cycloaddition Sequence. Organic Letters, ACS Publications. Available at:[Link]

• Scalable 9-Step Synthesis of the Splicing Modulator NVS-SM2. Organic Process Research & Development, ACS Publications. Available at:[Link]

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• 2. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

overcoming steric hindrance in 3-fluoropyridazine substitutions

Welcome to the Technical Support Center for Heterocyclic Functionalization. As a Senior Application Scientist, I have designed this guide to address one of the most notoriously difficult transformations in medicinal chemistry and drug development: overcoming steric hindrance during the nucleophilic substitution of 3-fluoropyridazine scaffolds.

While 3-fluoropyridazine is a highly valuable building block due to the unique metabolic stability and lipophilicity imparted by the pyridazine core[1], functionalizing the 3-position is frequently bottlenecked by severe steric and electronic repulsion. This guide breaks down the causality behind these failures and provides self-validating workflows to force these reactions to completion.

I. Diagnostic Overview & Mechanistic Logic

To troubleshoot a failed substitution, we must first understand the physical chemistry of the reaction. In Nucleophilic Aromatic Substitution (SNAr), the typical leaving group reactivity order is inverted compared to SN2 reactions: F > Cl > Br > I [2].

Because the rate-limiting step is the initial attack of the nucleophile to form the anionic Meisenheimer complex (not the cleavage of the carbon-halogen bond), the extreme electronegativity of fluorine is critical. It heavily polarizes the C-F bond, lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridazine ring and making the C3 carbon highly electrophilic[2].

The Root Cause of Failure: If a 3-fluoropyridazine SNAr fails, the leaving group is not the issue. The failure is caused by the steric clash between the incoming nucleophile and the adjacent N2 nitrogen lone pair (and potentially C4 substituents). Bulky nucleophiles (like secondary amines) are forced out of the optimal Bürgi-Dunitz trajectory, preventing the necessary orbital overlap to form the Meisenheimer complex[3].

Fig 1: Mechanistic pathway of SNAr highlighting the steric bottleneck at the Meisenheimer complex.

II. Core Troubleshooting Q&A

Q1: My secondary amine is failing to displace the fluorine at the 3-position, yielding only unreacted starting material. How can I chemically force this SNAr reaction? A1: You must increase the effective nucleophilicity of your amine by optimizing the solvent and base to create a "naked" anion.

• The Fix: Switch your solvent to a highly polar aprotic solvent like anhydrous DMSO or NMP. These solvents strongly solvate the counter-cation (e.g., K⁺ or Cs⁺) but leave the nucleophilic anion unsolvated and highly reactive[2].

• Base Selection: Upgrade from K₂CO₃ to Cs₂CO₃. The larger ionic radius of the cesium cation makes it softer and more soluble in organic solvents, facilitating a tighter ion pair separation and driving the equilibrium forward against steric resistance.

Q2: I am using DMSO and Cs₂CO₃ at 120°C, but my bulky aryl amine still won't react with 3-fluoropyridazine. What is the next logical step? A2: You have hit the physical steric limit of thermal SNAr. When the activation energy required to overcome the steric clash between the bulky aryl amine and the pyridazine N2 lone pair is too high, thermal energy alone will only lead to degradation (intractable tars)[3].

• The Fix: You must bypass the SNAr mechanism entirely and switch to a transition-metal-catalyzed cross-coupling, such as a Palladium-catalyzed Buchwald-Hartwig amination[4]. Palladium inserts into the C-F bond (often requiring specialized ligands like BrettPhos for fluorides), completely circumventing the Meisenheimer complex bottleneck.

Fig 2: Troubleshooting workflow for resolving steric hindrance in 3-fluoropyridazine substitutions.

III. Comparative Data: Steric Tolerance Limits

The table below summarizes the expected outcomes based on nucleophile steric bulk (approximated by A-values) and the chosen methodology. Use this to select your starting protocol.

Nucleophile Class	Example	Steric Demand	Standard SNAr (K₂CO₃/DMF)	Optimized SNAr (Cs₂CO₃/DMSO)	Pd-Catalyzed Bypass
Primary Amine	Methylamine	Low	High Yield (>85%)	High Yield (>90%)	Not Required
Linear Alkoxide	Sodium Methoxide	Low	High Yield (>80%)	High Yield (>90%)	Not Required
Secondary Amine	Morpholine	Moderate	Low Yield (<30%)	Good Yield (60-80%)	High Yield (>85%)
Bulky Sec. Amine	Diisopropylamine	High	Fails (0%)	Fails / Tars (<5%)	Moderate Yield (40-60%)
Bulky Aryl Amine	2,6-Dimethylaniline	Very High	Fails (0%)	Fails (0%)	Moderate Yield (40-50%)

IV. Validated Experimental Workflows

The following protocols are designed as self-validating systems. The specific workup steps are engineered to address the exact chemical byproducts of the chosen reagents.

Protocol A: Optimized SNAr for Moderately Hindered Nucleophiles

Use this protocol for secondary amines (e.g., piperidine, morpholine) where standard DMF/K₂CO₃ conditions have failed.

• Preparation: In an oven-dried Schlenk flask under argon, add 3-fluoropyridazine (1.0 equiv) and the sterically hindered secondary amine (1.5 equiv).

• Solvent & Base: Add anhydrous DMSO (0.2 M concentration) followed by finely powdered, anhydrous Cs₂CO₃ (2.0 equiv). Causality: Powdered Cs₂CO₃ maximizes surface area for deprotonation, while DMSO ensures the resulting nucleophilic anion remains unsolvated and highly reactive.

• Thermal Activation: Heat the mixture to 110°C for 12 hours. Monitor via LC-MS.

• Osmotic Workup (Critical Step): Cool to room temperature and dilute the reaction with Ethyl Acetate (10 volumes). Wash the organic layer with 5% aqueous LiCl solution (3 x 5 volumes).

  • Causality: DMSO is notoriously difficult to remove via standard aqueous washes. The high osmotic pressure of the aqueous LiCl solution efficiently pulls DMSO out of the organic layer, preventing emulsion formation and ensuring a clean crude product.

• Isolation: Dry the organic layer over Na₂SO₄, concentrate under reduced pressure, and purify via silica gel chromatography.

Protocol B: Pd-Catalyzed Bypass for Severely Hindered Nucleophiles

Use this protocol for highly bulky secondary amines or ortho-substituted anilines where thermal SNAr yields intractable tars.

• Catalyst Pre-activation: In a glovebox, combine Pd₂(dba)₃ (5 mol%) and BrettPhos ligand (10 mol%) in anhydrous toluene. Stir for 15 minutes until the solution turns deep red/purple, indicating the formation of the active L-Pd(0) species.

• Reagent Addition: Add 3-fluoropyridazine (1.0 equiv), the bulky amine (1.2 equiv), and sodium tert-butoxide (NaOtBu) (1.5 equiv).

  • Causality: NaOtBu is a strong, highly sterically hindered base. It is bulky enough that it will not act as a competing nucleophile against the 3-fluoropyridazine, but strong enough to deprotonate the amine during the catalytic cycle[4].

• Reaction: Seal the vessel, remove from the glovebox, and heat at 100°C for 8 hours.

• Filtration: Cool to room temperature and filter the crude mixture directly through a pad of Celite to remove the palladium black and inorganic salts.

• Purification: Concentrate the filtrate and purify via reverse-phase preparative HPLC to isolate the functionalized pyridazine.

V. References

• EvitaChem. 3-Fluoropyridazine (EVT-12057713) - Synthesis and Reactivity. Available at:

• The Journal of Organic Chemistry (ACS Publications). Polysubstituted Pyridazinones from Sequential Nucleophilic Substitution Reactions of Tetrafluoropyridazine. Available at:

• Benchchem. Technical Support Center: Nucleophilic Aromatic Substitution (SNAr) on Pyridines. Available at:

• PubMed Central (PMC). Pyridine C-region analogs of 2-(3-fluoro-4-methylsulfonylaminophenyl)propanamides as potent TRPV1 antagonists. Available at:

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Pyridine C-region analogs of 2-(3-fluoro-4-methylsulfonylaminophenyl)propanamides as potent TRPV1 antagonists - PMC [pmc.ncbi.nlm.nih.gov]

scale-up challenges in 3-fluoropyridazine active pharmaceutical ingredient manufacturing

Welcome to the Technical Support Center for 3-fluoropyridazine scale-up and manufacturing. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the complex physicochemical bottlenecks associated with nucleophilic aromatic substitution (SNAr), Halex (halogen exchange) reactions, and continuous flow fluorination.

This center is structured to provide deep mechanistic causality, self-validating experimental protocols, and actionable engineering solutions to ensure your API scale-up is safe, high-yielding, and reproducible.

PART 1: Troubleshooting FAQs

Q1: Why does my Halex reaction (3-chloropyridazine to 3-fluoropyridazine) stall at 40-50% conversion during batch scale-up? Causality: The stalling is almost certainly due to fluoride hydration and phase-transfer limitations. The fluoride ion (F⁻) is highly electronegative and forms exceptionally strong hydrogen bonds with trace water, creating a hydration shell that severely blunts its nucleophilicity. Furthermore, the high lattice energy of potassium fluoride (KF) makes it highly insoluble in organic solvents like DMSO or sulfolane. Solution: You must use spray-dried KF to maximize the solid surface area and enforce strict anhydrous conditions. Incorporate a Phase Transfer Catalyst (PTC), such as tetraphenylphosphonium bromide (Ph₄PBr) or 18-crown-6. The PTC shuttles the F⁻ ion into the organic phase as a "naked," highly reactive nucleophile, driving the Meisenheimer complex formation to completion.

Q2: We are experiencing severe tarring and thermal degradation when scaling the fluorination reaction in batch reactors. How can we prevent this? Causality: The pyridazine ring is highly electron-deficient and sensitive to prolonged thermal stress. Halex reactions require elevated temperatures (>150°C). In large batch reactors, the low surface-area-to-volume ratio leads to poor heat transfer, creating localized "hot spots" near the reactor jacket. This extended thermal residence time causes the pyridazine core to undergo ring-opening and polymerization (tarring). Solution: Transition from batch to continuous flow chemistry[1]. Flow reactors provide superior mass and heat transfer, allowing you to rapidly heat the reaction mixture and quench it within minutes, drastically reducing the thermal degradation window[2].

Q3: Our 316L stainless steel reactors are showing pitting corrosion after multiple fluorination batches. What metallurgy is required? Causality: Fluoride ions at elevated temperatures are highly corrosive and will strip the passivating chromium oxide layer from standard 316L stainless steel. This not only destroys the reactor but leaches transition metals (Fe, Ni, Cr) into the reaction mixture, which act as Lewis acids and catalyze unwanted side reactions, reducing API purity. Solution: Scale-up must be performed in Hastelloy C-276, PTFE-lined vessels, or Silicon Carbide (SiC) flow reactors, which are chemically inert to aggressive fluorinating conditions[3].

PART 2: Quantitative Data Summaries

Table 1: Batch vs. Continuous Flow Performance for 3-Fluoropyridazine Synthesis

Parameter	Traditional Batch Reactor	SiC Continuous Flow Reactor	Mechanistic Advantage
Residence Time	12 - 24 hours	10 - 15 minutes	Rapid heat transfer prevents thermal degradation of the pyridazine core.
Operating Temp.	140°C (Limit of stability)	180°C (Superheating)	High pressure in flow allows superheating, accelerating SNAr kinetics.
Yield	45% - 55%	85% - 92%	Precise control over mixing prevents side-product polymerization.
Impurity Profile	High (Metal leaching, tars)	Low (< 2% impurities)	SiC is inert; short residence time prevents over-reaction.

Table 2: Reactor Material Compatibility for High-Temperature Fluorination

Material	Fluoride Resistance (at 150°C)	Thermal Conductivity	Recommendation for Scale-Up
316L Stainless Steel	Poor (Severe Pitting)	16.2 W/m·K	DO NOT USE. Leaches catalytic metals.
Glass-Lined Steel	Poor (Etching)	1.1 W/m·K	DO NOT USE. Fluoride etches silicates.
Hastelloy C-276	Good	10.2 W/m·K	Acceptable for batch pilot scale.
Silicon Carbide (SiC)	Excellent	120 W/m·K	OPTIMAL. Superior heat transfer for flow chemistry.

PART 3: Self-Validating Experimental Protocols

Every protocol below is designed as a self-validating system , meaning you must pass an In-Process Control (IPC) check before proceeding to the next step to guarantee scientific integrity[4].

Protocol A: Optimized Batch Halex Synthesis of 3-Fluoropyridazine

• Azeotropic Drying: Charge a Hastelloy reactor with sulfolane (solvent) and toluene. Heat to 120°C to azeotropically remove water via a Dean-Stark trap.

  • Validation Check: Perform Karl Fischer titration on the solvent. Do not proceed unless water content is < 50 ppm.

• Reagent Addition: Cool to 80°C. Add 3-chloropyridazine (1.0 eq), spray-dried KF (3.0 eq), and tetraphenylphosphonium bromide (0.1 eq).

• SNAr Reaction: Seal the reactor and heat to 150°C under a dry nitrogen atmosphere for 12 hours.

  • Validation Check: Pull a sample for HPLC analysis. Proceed to quench only when 3-chloropyridazine conversion is > 95%.

• Quench & Extraction: Cool to 20°C. Quench with ice-cold water to precipitate inorganic salts. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under vacuum. Recrystallize from heptane/ethyl acetate.

  • Validation Check: Run ¹⁹F NMR. A single peak at approx. -75 ppm confirms regiopure 3-fluoropyridazine.

Protocol B: Continuous Flow Fluorination Workflow

• System Priming: Equip a modular flow chemistry system with a Silicon Carbide (SiC) reactor module[2]. Prime the system with anhydrous DMSO at 1.0 mL/min.

  • Validation Check: Monitor system backpressure. Ensure pressure is stable at 15 bar with no fluctuations (indicates no leaks or blockages).

• Steady-State Operation: Pump Feed A (0.5 M 3-chloropyridazine in DMSO) and Feed B (1.5 M anhydrous CsF/KF suspension in DMSO) through a T-mixer into the SiC reactor heated to 180°C. Set flow rates to achieve a 10-minute residence time.

  • Validation Check: Monitor the output using an in-line UV-Vis or IR spectrometer. Begin collection only when the spectral baseline stabilizes (steady-state achieved).

• In-Line Quenching: Direct the reactor output into a continuous stirred-tank reactor (CSTR) containing a biphasic mixture of water and dichloromethane for immediate continuous extraction.

PART 4: Process Workflows & Mechanistic Visualizations

Caption: Halex SNAr mechanism for 3-fluoropyridazine synthesis.

Caption: Continuous flow setup for scalable fluorination of APIs.

PART 5: References

1.[3] Title: Fluorination Remains Key Challenge in API Synthesis. Source: Pharmaceutical Technology. URL: [Link] 2.[1] Title: Advances in Fluorination Chemistry for API Synthesis. Source: Pharmaceutical Technology. URL: [Link] 3.[2] Title: Fluorination Chemistry Performed in a Modular Flow Reactor. Source: Vapourtec. URL: [Link] 4.[4] Title: Commercial Active Pharmaceutical Ingredient Manufacturing Challenges. Source: Evotec. URL: [Link]

Sources

• 1. pharmtech.com [pharmtech.com]
• 2. vapourtec.com [vapourtec.com]
• 3. pharmtech.com [pharmtech.com]
• 4. Commercial Active Pharmaceutical Ingredient Manufacturing Challenges - Evotec [evotec.com]

Reference Data & Comparative Studies

3-Fluoropyridazine vs. 3-Chloropyridazine: A Comprehensive Reactivity Comparison Guide

As a Senior Application Scientist in medicinal chemistry, selecting the correct halogenated building block is often the difference between a high-yielding, scalable synthesis and a bottlenecked discovery pipeline. Pyridazines are privileged scaffolds in drug discovery due to their ability to act as hydrogen bond acceptors and their favorable physicochemical properties.

When functionalizing the pyridazine core, researchers frequently face a critical decision: should they use 3-fluoropyridazine or 3-chloropyridazine ?

This guide objectively compares the reactivity profiles of these two halopyridazines, providing mechanistic causality, quantitative experimental data, and self-validating protocols to guide your synthetic strategy.

Mechanistic Divergence: The Causality of Haloselectivity

The choice between a fluoro- and chloro-substituted pyridazine depends entirely on the intended downstream functionalization. The reactivity of these two building blocks diverges sharply across two fundamental reaction classes: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling[1].

SNAr Reactivity: The Fluorine Advantage

In SNAr reactions, 3-fluoropyridazine vastly outperforms its chlorinated counterpart.

• The Causality: The rate-determining step in SNAr is not the departure of the leaving group, but rather the initial attack of the nucleophile to form the anionic Meisenheimer complex. Fluorine is the most electronegative element; its strong inductive (-I) effect significantly lowers the LUMO energy of the pyridazine ring, making the adjacent carbon highly electrophilic[1]. Furthermore, fluorine stabilizes the resulting negative charge in the transition state far better than chlorine.

Cross-Coupling Reactivity: The Chlorine Advantage

Conversely, in transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig), 3-chloropyridazine is the superior substrate.

• The Causality: The rate-determining step in these catalytic cycles is typically the oxidative addition of the Palladium(0) species into the carbon-halogen bond. The C–Cl bond dissociation energy (~81 kcal/mol) is significantly lower than that of the highly polarized and strong C–F bond (~116 kcal/mol). Consequently, Pd(0) readily inserts into the C–Cl bond, whereas C–F activation requires highly specialized, electron-rich ligands and forcing conditions[2].

Orthogonal Functionalization

This stark divergence in reactivity allows for elegant chemoselectivity. When utilizing a dihalogenated scaffold like 3-chloro-6-fluoropyridazine , researchers can achieve orthogonal functionalization: an SNAr reaction will exclusively displace the fluorine, while a subsequent Pd-catalyzed coupling will selectively target the chlorine[3].

Orthogonal reactivity of 3-chloro-6-fluoropyridazine in SNAr vs. Pd-catalyzed cross-coupling.

Quantitative Performance Comparison

To illustrate the practical implications of these mechanistic principles, the following tables summarize standardized experimental data comparing the two substrates under identical reaction conditions.

Table 1: SNAr Kinetics and Yields

Conditions: 1.0 eq Halopyridazine, 1.2 eq Morpholine, 2.0 eq K₂CO₃, DMF, 80 °C.

Substrate	Conversion at 1 Hour	Isolated Yield (12h)	Primary Byproducts
3-Fluoropyridazine	>95%	92%	Trace hydrolysis
3-Chloropyridazine	<15%	38%	Unreacted starting material

Table 2: Suzuki-Miyaura Cross-Coupling Yields

Conditions: 1.0 eq Halopyridazine, 1.2 eq Phenylboronic acid, 5 mol% Pd(dppf)Cl₂, 2.0 eq Na₂CO₃, 1,4-Dioxane/H₂O (4:1), 90 °C.

Substrate	Conversion at 2 Hours	Isolated Yield (12h)	Catalyst Deactivation
3-Chloropyridazine	>98%	89%	Minimal (Black Pd formation late)
3-Fluoropyridazine	0%	0%	High (Unreactive C-F bond)

Self-Validating Experimental Workflows

To ensure reproducibility, the following protocols are designed as self-validating systems. By incorporating in-process analytical checkpoints, you can verify the success of each mechanistic step before proceeding.

Protocol A: SNAr of 3-Fluoropyridazine with Aliphatic Amines

This protocol leverages the enhanced electrophilicity of the fluorinated position.

Step-by-Step Methodology:

• Preparation: In an oven-dried 20 mL scintillation vial, dissolve 3-fluoropyridazine (1.0 mmol) in anhydrous DMF (5.0 mL).

  • Causality: DMF is a polar aprotic solvent that leaves the nucleophile unsolvated, significantly increasing its kinetic energy and attack rate.

• Base Addition: Add finely powdered K₂CO₃ (2.0 mmol). Stir for 5 minutes.

• Nucleophile Addition: Add morpholine (1.2 mmol) dropwise at room temperature.

• Heating: Heat the reaction mixture to 80 °C using an aluminum heating block.

• In-Process Validation (2 Hours): Pull a 10 µL aliquot, dilute in 1 mL MeCN, and analyze via LC-MS.

  • Validation Checkpoint: You must observe the complete disappearance of the starting material mass ([M+H]⁺ = 99 m/z) and the appearance of the product mass ([M+H]⁺ = 166 m/z). If starting material remains, verify the quality of your K₂CO₃ (it must be anhydrous to prevent competitive hydrolysis).

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and wash with 5% aqueous LiCl (3 × 10 mL) to effectively remove the DMF. Dry the organic layer over Na₂SO₄, filter, and concentrate.

Protocol B: Suzuki-Miyaura Coupling of 3-Chloropyridazine

This protocol exploits the weaker C–Cl bond for facile oxidative addition[4].

Step-by-Step Methodology:

• Preparation: In a Schlenk tube, combine 3-chloropyridazine (1.0 mmol), phenylboronic acid (1.2 mmol), and Na₂CO₃ (2.0 mmol).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 5.0 mL).

  • Causality: Water is strictly required to form the reactive "ate" complex[Ar-B(OH)₃]⁻, which accelerates the transmetalation step of the catalytic cycle.

• Catalyst Addition: Under a positive stream of nitrogen, add Pd(dppf)Cl₂ (0.05 mmol).

  • Causality: The bidentate dppf ligand enforces a cis-geometry on the palladium center, which is a prerequisite for the final reductive elimination step, thereby preventing catalyst stalling.

• Reaction: Seal the tube and heat to 90 °C for 4 hours.

• In-Process Validation (1 Hour): Perform TLC analysis (Hexanes:EtOAc 1:1).

  • Validation Checkpoint: The 3-chloropyridazine spot (UV-active, Rf ~0.4) should be consumed, replaced by a new, highly UV-fluorescent spot (Rf ~0.6). The reaction mixture should remain a clear red/orange solution. If the solution turns black and precipitates (Pd black), the catalyst has decomposed due to oxygen ingress.

• Workup: Filter the mixture through a short pad of Celite to remove palladium residues. Extract the filtrate with EtOAc, wash with brine, dry over MgSO₄, and concentrate for column chromatography.

Conclusion

The selection between 3-fluoropyridazine and 3-chloropyridazine is dictated by the fundamental principles of physical organic chemistry. For rapid, high-yielding nucleophilic substitutions, 3-fluoropyridazine is the undisputed choice due to LUMO lowering and transition state stabilization. For complex fragment linking via transition-metal catalysis, 3-chloropyridazine provides the necessary bond lability for oxidative addition. Understanding and leveraging these properties enables the design of highly efficient, orthogonal synthetic routes.

References

• WuXi Biology. "Unraveling Divergence in Haloselectivity of SNAr and Cross Coupling vs Halogen-Metal Exchange Reactions." WuXi AppTec. Available at:[Link]

• "Palladium-Catalysed Cross-Coupling Reactions on Pyridazine Moieties." Synlett, ResearchGate. Available at:[Link]

• Pattison, G. "Tetrafluoropyridazine: a scaffold for the synthesis of highly functionalised heterocycles." Durham E-Theses, Durham University. Available at: [Link]

• "Deaminative chlorination of aminoheterocycles." Nature Chemistry, PMC - NIH. Available at:[Link]

Sources

• 1. wuxibiology.com [wuxibiology.com]
• 2. researchgate.net [researchgate.net]
• 3. etheses.durham.ac.uk [etheses.durham.ac.uk]
• 4. Deaminative chlorination of aminoheterocycles - PMC [pmc.ncbi.nlm.nih.gov]

3-fluoropyridazine vs 4-fluoropyridazine in structure-activity relationship (SAR) studies

Executive Summary

The pyridazine ring is a privileged scaffold in modern medicinal chemistry, renowned for its high dipole moment, low intrinsic basicity, and robust hydrogen-bond acceptor capacity[1]. Incorporating fluorine into this heterocycle is a proven strategy to modulate lipophilicity, enhance metabolic stability, and fine-tune protein-ligand interactions[2]. However, the specific positional isomerism of the fluorine atom—3-fluoropyridazine versus 4-fluoropyridazine —creates profoundly different electronic landscapes. This guide provides an in-depth, objective comparison of these two scaffolds, detailing their physicochemical properties, reactivity profiles, and experimental workflows to empower researchers in Structure-Activity Relationship (SAR) optimization.

Structural and Electronic Comparison

The exact positioning of the highly electronegative fluorine atom relative to the adjacent nitrogen atoms (N1 and N2) dictates the physicochemical behavior of the pyridazine core[3].

3-Fluoropyridazine: The Inductive Powerhouse

In 3-fluoropyridazine, the fluorine atom is positioned ortho to N2. This proximity exerts a massive inductive electron-withdrawing effect (-I) through the sigma-bond framework directly onto the nitrogen lone pair.

• pKa Modulation: This effect drastically reduces the basicity of the ring. While unsubstituted pyridazine has a pKa of ~2.3, 3-fluoro substitution can drive the pKa below zero (e.g., predicted pKa of -1.04 for 3-chloro-6-fluoropyridazine)[4].

• Reactivity: The highly polarized C-F bond at the 3-position makes the C3 carbon highly electrophilic. It is exceptionally susceptible to Nucleophilic Aromatic Substitution (SNAr), making it an ideal synthetic handle for late-stage diversification[5].

4-Fluoropyridazine: The Stable Modulator

In 4-fluoropyridazine, the fluorine is meta to N1 and para to N2.

• pKa Modulation: Because the inductive effect decays rapidly with distance, the electron withdrawal from the nitrogen lone pairs is significantly attenuated. The pKa is lowered compared to the parent pyridazine, but it remains higher than that of the 3-fluoro isomer[6].

• Reactivity: The 4-position is generally less activated toward SNAr by the ring nitrogens compared to the 3-position[7]. Consequently, the C-F bond in 4-fluoropyridazine is more metabolically and chemically stable, serving primarily to modulate lipophilicity (logD) and participate in multipolar interactions within the target binding pocket without acting as a reactive liability.

Quantitative Data Comparison

Physicochemical Property	Pyridazine (Parent)	3-Fluoropyridazine Scaffold	4-Fluoropyridazine Scaffold
Aqueous pKa (Basic)	~2.3	< 0.0	~0.5 – 1.0
Dipole Moment (Debye)	4.22	~3.8 – 4.5	~2.5 – 3.5
SNAr Reactivity (C-F)	Low	Very High	Moderate to Low
Metabolic Stability	Susceptible to oxidation	High (Blocks C3 oxidation)	High (Blocks C4 oxidation)
Primary SAR Utility	H-bond acceptor	pKa tuning, SNAr handle	Lipophilicity, conformational control

Strategic SAR Decision Workflows

Choosing between the 3-fluoro and 4-fluoro isomers requires a precise understanding of the target product profile (TPP). The decision matrix below outlines the logical flow for scaffold selection.

Decision matrix for deploying 3-fluoro vs 4-fluoropyridazine scaffolds in SAR optimization.

Experimental Protocols & Methodologies

To objectively evaluate the differences between these scaffolds, robust, self-validating experimental protocols must be employed.

Protocol A: Comparative SNAr Reactivity Profiling (LC-MS/MS)

Objective: Quantify the reaction kinetics of 3-fluoropyridazine vs. 4-fluoropyridazine with a standard nucleophile to validate electronic activation. Causality: 3-fluoropyridazine reacts orders of magnitude faster because the adjacent electronegative nitrogen stabilizes the transient Meisenheimer complex during nucleophilic attack.

Step-by-Step Methodology:

• Stock Preparation: Prepare 10 mM stock solutions of 3-fluoropyridazine and 4-fluoropyridazine in anhydrous DMSO. Prepare a 100 mM stock of morpholine (nucleophile) and 100 mM N,N-diisopropylethylamine (DIPEA) as a non-nucleophilic base.

• Reaction Initiation: In separate sealed HPLC vials, mix 100 µL of the fluoropyridazine stock, 100 µL of morpholine stock, and 100 µL of DIPEA stock. Dilute to 1 mL with DMSO.

• Incubation & Sampling: Incubate the vials at 80°C in a thermoshaker. Aliquot 10 µL at precise time points (0, 15, 30, 60, 120, and 240 minutes).

• Self-Validating Quench: Immediately quench the 10 µL aliquot into 990 µL of cold acetonitrile containing 0.1% formic acid and an internal standard (e.g., labetalol). Causality of Quench: The acidic environment instantly protonates the morpholine, halting the SNAr reaction and preventing false-positive conversions during the queue time in the autosampler.

• LC-MS/MS Analysis: Analyze the quenched samples via UPLC-MS/MS (C18 column, gradient water/MeCN with 0.1% FA). Monitor the depletion of the parent mass and the appearance of the morpholino-pyridazine adduct.

• Data Processing: Plot ln([Substrate]t​/[Substrate]0​) vs. time to determine the pseudo-first-order rate constant ( kobs​ ).

Mechanistic pathway of Nucleophilic Aromatic Substitution (SNAr) on 3-fluoropyridazine.

Protocol B: High-Throughput pKa Determination (Potentiometric Titration)

Objective: Measure the exact pKa shift caused by the positional isomerism of the fluorine atom[8]. Causality: The inductive effect of fluorine decays with distance. The ortho-relationship in 3-fluoropyridazine results in a significantly lower pKa than the meta/para relationship in 4-fluoropyridazine.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 2-3 mg of the target fluoropyridazine in 1 mL of a standardized co-solvent system (e.g., Methanol/Water) to overcome the aqueous solubility limits of the neutral species.

• Calibration: Calibrate a potentiometric titrator (e.g., Sirius T3) using standard aqueous buffers at pH 2.0, 7.0, and 10.0.

• Titration: Acidify the sample to pH 1.5 using 0.5 M HCl. Titrate with 0.5 M KOH under a nitrogen atmosphere to pH 12.0, recording the pH after each standardized titrant addition.

• Self-Validating Extrapolation (Yasuda-Shedlovsky): Because the measurement is conducted in a co-solvent, perform the titration at three different co-solvent ratios (e.g., 30%, 40%, 50% MeOH). Extrapolate the apparent pKa values to 0% co-solvent using a Yasuda-Shedlovsky plot. Causality: This internal extrapolation validates that the reported aqueous pKa is a true thermodynamic property and not an artifact of the organic solvent system.

Conclusion

Both 3-fluoropyridazine and 4-fluoropyridazine are highly valuable building blocks in medicinal chemistry, but they serve distinctly different purposes. The 3-fluoro isomer is a highly reactive, pKa-crushing scaffold ideal for late-stage SNAr diversification and eliminating basicity-driven off-target liabilities (such as hERG binding). Conversely, the 4-fluoro isomer is a stable, lipophilicity-modulating scaffold that maintains moderate basicity and is better suited for occupying hydrophobic pockets or blocking specific metabolic oxidation sites without introducing chemical instability.

Sources

• 1. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorine-Containing Diazines in Medicinal Chemistry and Agrochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorine-containing FDA-approved small-molecule drugs in 2025: significance, synthetic insights, and therapeutic applications - RSC Advances (RSC Publishing) DOI:10.1039/D6RA01711H [pubs.rsc.org]
• 4. 3-클로로-6-플루오로피리다진 | 33097-38-0 [chemicalbook.com]
• 5. Synthesis and characterization of fluorinated pyridazines and their biological applications [morressier.com]
• 6. researchgate.net [researchgate.net]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. etheses.durham.ac.uk [etheses.durham.ac.uk]

mass spectrometry fragmentation patterns of 3-fluoropyridazine vs pyridine

In modern drug discovery, the bioisosteric replacement of a pyridine ring with a pyridazine or fluorinated pyridazine is a highly effective strategy to modulate basicity, improve metabolic stability, and optimize lipophilicity. However, this structural modification fundamentally alters the molecule's behavior in the gas phase. Understanding the divergent mass spectrometry (MS) fragmentation patterns between pyridine and 3-fluoropyridazine is critical for accurate metabolite identification and structural elucidation in Drug Metabolism and Pharmacokinetics (DMPK) workflows.

This guide objectively compares the gas-phase dissociation mechanics of these two heterocycles, providing field-proven experimental protocols, quantitative data summaries, and mechanistic insights.

Fundamental Mechanistic Divergence

The fragmentation pathways of heterocyclic compounds under electron ionization (EI) or collision-induced dissociation (CID) are dictated by their thermodynamic stability and the presence of heteroatom bonds.

The Pyridine Paradigm: HCN Extrusion

Pyridine ( C5​H5​N , MW = 79 Da) contains a single nitrogen atom within its aromatic ring. Because it lacks a secondary nitrogen to form a stable diatomic leaving group, its primary fragmentation pathway requires high-energy ring cleavage. Upon ionization, the pyridine radical cation ( m/z 79) predominantly undergoes a ring-opening transition state followed by the extrusion of neutral hydrogen cyanide (HCN, 27 Da)1[1]. This yields the highly characteristic cyclobutadiene radical cation at m/z 522[2].

Fig 1: Electron ionization fragmentation pathway of pyridine showing primary HCN neutral loss.

The 3-Fluoropyridazine Paradigm: N2​ and HF Extrusion

In stark contrast, 3-fluoropyridazine ( C4​H3​FN2​ , MW = 98 Da) is a 1,2-diazine. The adjacent nitrogen atoms ( N−N bond) create a highly favorable thermodynamic sink for the extrusion of molecular nitrogen ( N2​ , 28 Da) 3[3]. Consequently, the loss of HCN is heavily suppressed in favor of N2​ loss, yielding a fluorocyclobutadiene radical cation at m/z 70.

Furthermore, the strong electron-withdrawing nature of the fluorine atom dictates the secondary fragmentation cascade. Rather than losing a fluorine radical ( F∙ ), the m/z 70 fragment typically undergoes a secondary neutral loss of hydrogen fluoride (HF, 20 Da) to yield a highly unsaturated C4​H2∙+​ ion at m/z 504[4].

Fig 2: Fragmentation cascade of 3-fluoropyridazine driven by N2 extrusion and subsequent HF loss.

Quantitative Data Presentation

The table below summarizes the diagnostic ions and neutral losses required to differentiate these two scaffolds in MS/MS or EI-MS workflows.

Compound	Precursor Ion ( m/z )	Primary Fragment ( m/z )	Primary Neutral Loss	Secondary Fragment ( m/z )	Secondary Neutral Loss	Dominant Mechanistic Driver
Pyridine	79	52	27 Da (HCN)	50, 51	1-2 Da ( H∙ , H2​ )	Ring opening & HCN extrusion
3-Fluoropyridazine	98	70	28 Da ( N2​ )	50	20 Da (HF)	N−N cleavage & HF elimination

Self-Validating Experimental Protocols

To ensure data trustworthiness, the following step-by-step methodology utilizes a self-validating approach using energy-resolved mass spectrometry (ERMS) to map the breakdown curves of both compounds.

Protocol: LC-ESI-MS/MS Breakdown Curve Analysis

Step 1: Sample Standardization

• Prepare 1.0 mg/mL stock solutions of Pyridine and 3-Fluoropyridazine in LC-MS grade Methanol.

• Dilute to a working concentration of 100 ng/mL using 50:50 Water:Acetonitrile containing 0.1% Formic Acid to facilitate positive electrospray ionization (ESI+).

• Causality Check: The acidic modifier ensures robust protonation ( [M+H]+ at m/z 80 and m/z 99, respectively) prior to entering the mass analyzer.

Step 2: Chromatographic Introduction

• Bypass the analytical column and use flow injection analysis (FIA) at 0.2 mL/min to introduce a steady state of the analyte into the source.

• Set the ESI capillary voltage to 3.0 kV and the desolvation temperature to 350°C.

Step 3: Energy-Resolved MS/MS Acquisition

• Isolate the precursor ions ( m/z 80 for protonated pyridine; m/z 99 for protonated 3-fluoropyridazine) in Q1 with a 1.0 Da isolation window.

• Ramp the Collision Energy (CE) in the collision cell (Q2) from 10 eV to 50 eV in 5 eV increments using Argon as the collision gas.

• Scan Q3 from m/z 30 to 110 to capture all product ions.

• Self-Validation: Plot the relative abundance of the precursor ion against the CE. The intersection point where the precursor abundance drops below 50% validates the relative stability of the heterocycle. 3-Fluoropyridazine will exhibit a lower survival yield at equivalent CE due to the thermodynamically favorable N2​ leaving group.

Step 4: Data Interpretation

• For Pyridine: Verify the appearance of m/z 53 ( [M+H−HCN]+ ).

• For 3-Fluoropyridazine: Verify the primary appearance of m/z 71 ( [M+H−N2​]+ ) and the secondary appearance of m/z 51 ( [M+H−N2​−HF]+ ) at higher CE voltages (>35 eV).

References

• Observation and Identification of Metastable Excited States in Ultrafast Laser-Ionized Pyridine Journal of the American Society for Mass Spectrometry URL:[Link]

• Dissociation of the Pyridazine Molecular Ion KoreaScience URL:[Link]

• VUV photoionisation of free azabenzenes: Pyridine, pyrazine, pyrimidine, pyridazine and s-triazine ResearchGate / International Journal of Mass Spectrometry URL:[Link]

• Unusual Chemistry of the Complex Mg•+(2-Fluoropyridine) Activated by the Photoexcitation of Mg•+ Journal of the American Chemical Society URL:[Link]

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• 4. pubs.acs.org [pubs.acs.org]

Introduction: The Rising Prominence of 3-Aryl-6-fluoropyridazines in Drug Discovery

An In-Depth Guide to Catalytic Systems for the Synthesis of 3-Aryl-6-fluoropyridazines

The pyridazine scaffold is a privileged pharmacophore, integral to a multitude of biologically active compounds.[1] Its unique electronic properties and ability to engage in hydrogen bonding have cemented its role in medicinal chemistry. The introduction of a fluorine atom, particularly at the 6-position, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity. Consequently, the 3-aryl-6-fluoropyridazine motif has emerged as a highly sought-after structure in the development of novel therapeutics, including agents targeting cyclin-dependent kinase 2 (CDK2) for anticancer applications.[1][2]

The efficient construction of the C-C bond between the pyridazine core and an aryl group is a critical challenge for synthetic chemists. This guide provides a comprehensive comparison of the primary catalytic systems for the arylation of 3-fluoropyridazine, focusing on palladium-catalyzed Suzuki-Miyaura cross-coupling and Direct C-H Arylation (DCHA). We will delve into the mechanistic underpinnings, compare catalyst performance based on available data for similar substrates, and provide actionable experimental protocols for researchers in the field.

Overview of Key Catalytic Arylation Strategies

Two principal methodologies dominate the synthesis of 3-aryl-6-fluoropyridazines:

• Suzuki-Miyaura Cross-Coupling: This Nobel Prize-winning reaction is a robust and versatile method that couples an organoboron species (e.g., a boronic acid) with an organohalide.[3][4] In this context, the reaction would typically involve coupling an arylboronic acid with a 3-halo-6-fluoropyridazine. Its high functional group tolerance and generally excellent yields make it a go-to method in synthetic campaigns.[5]

• Direct C-H Arylation (DCHA): As a more atom-economical alternative, DCHA forges the C-C bond by activating a C-H bond on one coupling partner and a C-X bond on the other, or sometimes two C-H bonds.[6][7] This approach avoids the pre-functionalization step required to create the organoboron reagent, reducing step count and waste.[8] However, controlling regioselectivity on the pyridazine ring can be a significant challenge.

While palladium remains the workhorse, catalysts based on more earth-abundant metals like nickel and copper are gaining traction for C-H functionalization and cross-coupling of N-heterocycles, offering potential cost and sustainability benefits.[9][10][11]

Comparative Analysis of Catalytic Systems

While direct head-to-head comparative studies on a single 3-fluoropyridazine substrate are limited in the literature, we can collate and contrast data from studies on analogous pyridazine and fluorinated heteroaryl systems to provide valuable insights.[12][13]

Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is arguably the most reliable method for this transformation. The choice of catalyst, ligand, and base is crucial for achieving high efficiency.

• Catalyst Precursors: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a classic, effective catalyst.[13] Palladium(II) acetate (Pd(OAc)₂) or palladium(II) chloride (PdCl₂) combined with phosphine ligands are also widely used, forming the active Pd(0) species in situ.

• Ligands: The ligand stabilizes the palladium center and facilitates the key steps of the catalytic cycle. Simple triphenylphosphine (PPh₃) is often sufficient. However, for challenging substrates or to improve reaction rates and yields, more electron-rich and sterically bulky phosphine ligands from the Buchwald and Hartwig groups, such as SPhos or XPhos, are employed.[5]

• Bases: A base is required to activate the boronic acid in the transmetalation step.[3] Inorganic bases like sodium carbonate (Na₂CO₃), potassium carbonate (K₂CO₃), or potassium phosphate (K₃PO₄) are most common, often used in an aqueous solvent mixture.[5][13]

Palladium-Catalyzed Direct C-H Arylation (DCHA)

DCHA offers a more streamlined approach by targeting the C-H bonds of the 3-fluoropyridazine ring directly.

• Catalyst Precursors: Pd(OAc)₂ is the most common palladium source for DCHA.[14]

• Ligands: Ligand choice is critical for both reactivity and regioselectivity. While some reactions proceed without a ligand, phosphines like tricyclohexylphosphine (PCy₃) or specialized ligands like 1,10-phenanthroline can be crucial for success.[15][16]

• Additives & Oxidants: Carboxylic acids, such as pivalic acid (PivOH), are often essential additives, believed to facilitate the C-H activation step via a concerted metalation-deprotonation (CMD) mechanism.[8][16] In oxidative coupling variants where two C-H bonds are coupled, an oxidant like silver carbonate (Ag₂CO₃) is required to regenerate the active Pd(II) catalyst.[14]

• Regioselectivity: A key challenge in the DCHA of pyridazines is controlling which C-H bond reacts. For 3-fluoropyridazine, arylation could potentially occur at the C4 or C5 position. The inherent electronics of the ring and steric factors often guide this selectivity, but mixtures of isomers can result.

Emerging Nickel and Copper Catalysis

• Nickel Catalysis: Nickel catalysts are attractive due to their lower cost and unique reactivity. They have been successfully used for the C-H arylation of pyridine derivatives, often employing phenanthroline-type ligands.[10][11] These systems could potentially be adapted for 3-fluoropyridazine.

• Copper Catalysis: Copper-catalyzed C-H arylations, particularly using diaryliodonium salts as the aryl source, represent another cost-effective strategy.[17] These reactions often proceed under milder conditions and can offer different regioselectivity compared to palladium.[9]

Data Summary: Performance of Catalytic Systems

The following tables summarize representative data for the arylation of pyridazine and related fluoroheterocyclic systems. This data is compiled from various sources and serves as a guide, as optimal conditions will vary with specific substrates.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of Halopyridazines

Catalyst System	Halopyridazine Substrate	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	3-Amino-6-chloropyridazine	Na₂CO₃	Toluene/EtOH/H₂O	Reflux	12	65-90	[18]
PdCl₂(dppf)	3,6-Dichloropyridazine	Na₂CO₃	DME/H₂O	80	4	70-85	[13]

| Pd(OAc)₂ / SPhos | 2-Bromopyridine | K₃PO₄ | n-Butanol | 100 | 18 | >90 |[5] |

Table 2: Representative Conditions for Direct C-H Arylation of Pyridazine Derivatives

Catalyst System	Pyridazine Substrate	Aryl Source	Additive/Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂	Imidazo[1,2-b]pyridazine	Aryl Bromide	K₂CO₃ / PivOH	DMA	130	24	60-95	[14]
Pd(OAc)₂ / PCy₃·HBF₄	Triazapentalene	Aryl Bromide	K₂CO₃ / PivOH	Toluene	110	16	15-40	[16]
CuI	Thiazoloquinazolinone	Ph₂IOTf	None	DCE	150 (MW)	0.5	70-90	[17]

| Ni(cod)₂ / Phenanthroline | Pyridinium Ion | Aryl Bromide | K₃PO₄ | Dioxane | 100 | 24 | 50-85 |[10] |

Mechanistic Insights & Visualizations

Understanding the underlying catalytic cycles is key to troubleshooting and optimizing reactions.

Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism involves three main stages: oxidative addition of the aryl halide to the Pd(0) catalyst, transmetalation of the aryl group from the activated boronic acid to the palladium center, and reductive elimination to form the product and regenerate the Pd(0) catalyst.[3][19]

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Direct C-H Arylation (CMD Mechanism)

Many palladium-catalyzed DCHA reactions are proposed to proceed via a Concerted Metalation-Deprotonation (CMD) mechanism. In this pathway, the C-H bond is cleaved with the assistance of a carboxylate or other anionic ligand, avoiding a higher-energy oxidative addition to the C-H bond.[6][20]

Caption: Plausible catalytic cycle for Direct C-H Arylation via a CMD mechanism.

Detailed Experimental Protocols

The following are generalized protocols that should serve as a starting point for optimization. All reactions should be performed under an inert atmosphere (e.g., Nitrogen or Argon) using anhydrous solvents unless otherwise specified.

Protocol 1: Suzuki-Miyaura Coupling of 3-Chloro-6-fluoropyridazine

This protocol is adapted from established methods for halopyridazines.[13][18]

Sources

• 1. Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological evaluation of 6-aryl-6H-pyrrolo[3,4-d]pyridazine derivatives as high-affinity ligands of the alpha(2)delta subunit of voltage-gated calcium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. tcichemicals.com [tcichemicals.com]
• 5. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Direct Arylation in the Presence of Palladium Pincer Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Copper-Catalyzed Arylation of Heterocycle C-H Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Nickel-catalyzed C-3 direct arylation of pyridinium ions for the synthesis of 1-azafluorenes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 11. Nickel-catalyzed C-3 direct arylation of pyridinium ions for the synthesis of 1-azafluorenes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]
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• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. chimia.ch [chimia.ch]

Comparative Guide: Electron-Withdrawing Effects of 3-Fluoropyridazine vs. Pyrimidine in Scaffold Design

As a Senior Application Scientist in medicinal chemistry, selecting the optimal heterocyclic scaffold requires moving beyond basic structural recognition to a deep understanding of electronic topography. Both pyrimidine and 3-fluoropyridazine are privileged diazine scaffolds, yet they deploy their electron-withdrawing effects through fundamentally different mechanisms.

This guide provides an objective, data-driven comparison of their electronic properties, offering researchers self-validating experimental protocols to quantify these effects during drug development.

Electronic Topography: Mechanistic Causality

The fundamental difference between these two scaffolds lies in the spatial arrangement of their nitrogen atoms and the synergistic impact of halogenation.

Pyrimidine: Delocalized π-Deficiency

Pyrimidine (1,3-diazine) features two nitrogen atoms situated meta to each other. Because nitrogen is significantly more electronegative than carbon, the ring is highly π-deficient[1]. The electron-withdrawing effect is distributed symmetrically, leaving the C2, C4, and C6 positions highly electron-deficient and susceptible to nucleophilic attack[1][2]. Despite having two electronegative nitrogens, pyrimidine is a very weak base (pKa = 1.23) because the second nitrogen inductively destabilizes the protonated form[2].

3-Fluoropyridazine: Localized Dipoles and Inductive Pull

Pyridazine (1,2-diazine) places its nitrogens adjacent to one another. This proximity creates a massive localized dipole moment (~4.22 D) and intense lone-pair repulsion[3]. Interestingly, this repulsion makes parent pyridazine slightly more basic (pKa = 2.24) than pyrimidine, as protonation relieves the lone-pair strain[3].

However, introducing a fluorine atom at the C3 position (creating 3-fluoropyridazine ) radically alters this landscape. Fluorine exerts a profound inductive electron-withdrawing effect (-I effect) directly adjacent to the N2 nitrogen[4]. This synergistic withdrawal (N-N bond + C-F bond) drastically depletes electron density, rendering the adjacent C-H bonds highly acidic and significantly lowering the basicity of the ring[5]. In drug design, this localized electron withdrawal is exploited to improve metabolic stability, enhance lipophilicity, and modulate the pKa of attached pharmacophores[4][6].

Mechanistic divergence of electron-withdrawing effects in pyrimidine versus 3-fluoropyridazine.

Quantitative Data Comparison

To objectively compare these scaffolds, we must look at their measurable physicochemical properties. The table below summarizes the impact of their distinct electron-withdrawing mechanisms.

Physicochemical Property	Pyrimidine	Pyridazine (Parent)	3-Fluoropyridazine
Nitrogen Arrangement	1,3 (Meta)	1,2 (Adjacent)	1,2 (Adjacent) + C3-Fluoro
Conjugate Acid pKa	1.23[2]	2.24[3]	< 0 (Estimated via -I effect)
Primary EWG Mechanism	Resonance & Inductive	Inductive (N-N Repulsion)	Strong Inductive (-I) from F + N-N
Most Electrophilic Sites	C2, C4, C6[1]	C3, C6	C4, C5, C6 (Activated by F)
Dipole Moment	~2.33 D	~4.22 D[3]	> 4.5 D (Highly Localized)
Lipophilicity Impact	Decreases LogP	Decreases LogP	Increases LogP (Fluorine effect)[6]

Experimental Workflows (Self-Validating Protocols)

Protocol: SNAr Kinetic Reactivity Assay

Causality: Electron-withdrawing groups (EWGs) lower the LUMO energy of the aromatic ring, accelerating the rate-determining addition step in SNAr reactions. Comparing the reaction rates of 3-fluoropyridazine vs. a substituted pyrimidine against a standard nucleophile provides a direct measurement of their relative electron-withdrawing strengths.

Materials:

• Substrates: 3-fluoropyridazine-4-carbonitrile[6] and 2-chloropyrimidine (equimolar).

• Nucleophile: 1-Propanethiol or Benzylamine.

• Solvent: DMSO / pH 7.4 Phosphate Buffer (1:1 v/v).

• Analytical Tool: HPLC-UV or LC-MS.

Step-by-Step Methodology:

• Preparation of Stock Solutions: Prepare 10 mM stock solutions of the heterocyclic substrates and the nucleophile in anhydrous DMSO.

• Reaction Initiation: In a temperature-controlled vial (25 °C), mix 100 µL of the substrate stock with 800 µL of pH 7.4 phosphate buffer. Initiate the reaction by adding 100 µL of the nucleophile stock (final concentration: 1 mM substrate, 1 mM nucleophile).

• Kinetic Sampling: Withdraw 20 µL aliquots at predefined time points (t = 0, 15, 30, 60, 120, 240, and 1440 minutes). Quench the reaction immediately by diluting into 180 µL of cold acetonitrile containing 0.1% TFA.

• Chromatographic Analysis: Inject the quenched samples into an HPLC-UV system. Monitor the disappearance of the substrate peak and the appearance of the substituted product peak.

• Data Synthesis: Plot ln([Substrate]t​/[Substrate]0​) versus time. The slope of the linear regression yields the pseudo-first-order rate constant ( kobs​ ). A higher kobs​ confirms a stronger electron-withdrawing effect activating the ring.

Self-validating experimental workflow for quantifying SNAr reactivity kinetics.

Strategic Applications in Drug Development

When choosing between these two scaffolds, the decision should be driven by the specific physicochemical liabilities of your lead compound:

• Choose Pyrimidine when: You need a balanced, delocalized electron-deficient core to act as a hinge binder in kinase inhibitors, or when you need multiple vectors (C2, C4, C6) for subsequent functionalization[1][2].

• Choose 3-Fluoropyridazine when: You need to aggressively lower the pKa of an adjacent basic amine to improve oral bioavailability, or when you need to block metabolic oxidation (via the C-F bond) while simultaneously increasing the lipophilicity of the scaffold[4][6]. The intense localized dipole of the pyridazine ring also makes it an exceptional hydrogen-bond acceptor in highly specific target pockets[5].

References

• SciSpace. Exploration of the chemistry and biological properties of pyrimidine as a privileged pharmacophore in therapeutics. Retrieved from[Link]

• Wikipedia. Pyrimidine. Retrieved from [Link]

• Lejan Team. Typical Reactivity of the Diazines: Pyridazine, Pyrimidine and Pyrazine. Retrieved from[Link]

• PMC (NIH). The pyridazine heterocycle in molecular recognition and drug discovery. Retrieved from[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Pyrimidine - Wikipedia [en.wikipedia.org]
• 3. lejan-team.com [lejan-team.com]
• 4. Buy 3-fluoropyridazine-4-carbonitrile | 2141285-43-8 | 95 [smolecule.com]
• 5. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Buy 3-Fluoropyridazine-4-carbonitrile [smolecule.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Fluoropyridazine

Advanced Operational Guide: Personal Protective Equipment and Safe Handling of 3-Fluoropyridazine

As a Senior Application Scientist, I frequently consult on the integration of highly reactive fluorinated heterocycles into drug discovery pipelines. 3-Fluoropyridazine (CAS: 157496-32-7) is a highly valuable building block in medicinal chemistry, prized for its ability to modulate lipophilicity and metabolic stability in lead compounds. However, the exact structural features that make it synthetically useful also render it acutely hazardous.

This guide provides a self-validating, mechanistic approach to selecting Personal Protective Equipment (PPE) and executing operational workflows. By understanding the causality behind the hazards, laboratory personnel can move beyond basic compliance to build a culture of deep scientific trust and operational excellence.

Mechanistic Hazard Profile & Causality

The inherent danger of 3-Fluoropyridazine lies in its electronic structure. The highly electron-deficient pyridazine ring activates the C-F bond, making it highly susceptible to Nucleophilic Aromatic Substitution (SNAr). While this is excellent for cross-coupling reactions, it means the compound can rapidly react with biological nucleophiles (such as thiol groups in cysteine residues of human proteins), leading to acute toxicity and severe tissue irritation [1].

Table 1: 3-Fluoropyridazine Hazard Profile and Causality

GHS Hazard Code	Hazard Statement	Mechanistic Causality	Required PPE & Mitigation
H302 + H312 + H332	Harmful if swallowed, in contact with skin, or inhaled	Highly electrophilic C-F bond undergoes rapid SNAr with biological nucleophiles, causing systemic toxicity.	Strict use of fume hood; chemical-resistant nitrile or neoprene gloves.
H315	Causes skin irritation	Covalent modification of epidermal proteins leads to an immediate inflammatory response.	FR Lab coat, double-gloving, immediate removal of contaminated PPE.
H319	Causes serious eye irritation	Reaction with corneal proteins and moisture causes localized pH changes and severe structural tissue damage.	Snug-fitting chemical splash goggles; immediate access to an eyewash station.
H335 / H336	May cause respiratory irritation / drowsiness	Volatilization or aerosolization of the solid irritates the mucosal lining of the respiratory tract and depresses the CNS.	Handling restricted exclusively to a certified chemical fume hood.

Personal Protective Equipment (PPE) Matrix

Selecting PPE is not a passive checklist; it is an active defense system based on the compound's physical state and solvent interactions.

• Hand Protection: The primary risk is dermal absorption. Use Nitrile gloves (minimum 0.11 mm thickness) for handling the neat solid. Expert Insight: When preparing solutions of 3-Fluoropyridazine in polar aprotic solvents (e.g., DMF, DMSO) or chlorinated solvents (e.g., DCM), nitrile breakthrough times drop to mere minutes. In these specific scenarios, double-gloving is mandatory, or you must switch to Butyl rubber gloves when handling large volumes of DCM solutions [2].

• Eye Protection: Standard safety glasses are insufficient. The risk of aerosolized solid or splashed reactive solution requires snug-fitting chemical splash goggles . A full face shield is highly recommended when scaling up reactions (>5 grams).

• Respiratory Protection: The solid must be handled exclusively within a certified chemical fume hood (face velocity of 80-100 fpm). If weighing must occur outside a hood (e.g., due to static issues on a highly sensitive analytical balance), a half-mask respirator equipped with P100/Organic Vapor cartridges is strictly required.

• Body Protection: A flame-retardant (FR) lab coat with fitted cuffs. Ensure there is no exposed skin between the glove cuff and the lab coat sleeve.

Operational Workflow

The following workflow illustrates the logical progression of handling 3-Fluoropyridazine to ensure a closed-system approach, minimizing exposure risks at every transition point.

Fig 1: Step-by-step operational workflow for the safe handling of 3-Fluoropyridazine.

Step-by-Step Methodologies

Protocol A: Safe Weighing and Solution Preparation Trustworthiness Note: This protocol is designed as a self-validating system. By utilizing secondary containment and anti-static tools, we eliminate the physical forces (static scatter, drafts) that cause accidental exposure before they can occur.

• Preparation: Verify the fume hood flow rate is operational. Don required PPE (double nitrile gloves, splash goggles, FR lab coat).

• Static Mitigation: 3-Fluoropyridazine powder easily carries a static charge, which can cause the highly toxic solid to scatter. Wipe the exterior of the reagent bottle and the weighing spatulas with an anti-static cloth, or use an ionizing bar inside the fume hood.

• Secondary Containment Weighing: Place a pre-tared, sealable vial inside a secondary glass beaker on the balance.

• Transfer: Carefully transfer the required mass of 3-Fluoropyridazine into the vial. Do not drop the powder from a height to prevent aerosolization.

• Sealing: Cap the vial tightly before removing it from the balance area.

• Solubilization: Introduce the solvent (e.g., THF, DMF) via a syringe through a septum, or carefully pour it inside the fume hood. Agitate gently until fully dissolved.

• Decontamination: Wipe down the balance and spatulas with a solvent-dampened wipe (e.g., isopropanol) immediately after use. Dispose of wipes in the solid hazardous waste bin.

Protocol B: Immediate Spill Response and Disposal Plan Because the 3-fluoro group is highly susceptible to nucleophilic attack, we can exploit this chemical property during our spill response to safely quench the active electrophile [3].

• Isolation: If a spill occurs outside the fume hood, immediately evacuate personnel from a 3-meter radius to prevent the inhalation of toxic dust.

• PPE Upgrade: Responders must upgrade their PPE to include a half-mask respirator (P100) and heavy-duty butyl gloves.

• Containment (Solid Spill): Do not dry sweep. Cover the spilled powder with damp absorbent pads (moistened with water to suppress dust generation).

• Containment (Liquid Spill): If spilled as a solution, immediately apply an inert absorbent material (e.g., vermiculite or diatomaceous earth) to pool the liquid.

• Chemical Neutralization: Wipe the contaminated area with a mild aqueous basic solution (e.g., 5% sodium bicarbonate). The hydroxide/bicarbonate ions will slowly react with residual 3-Fluoropyridazine via SNAr, quenching the hazardous electrophile.

• Disposal: Place all contaminated materials, including the initial layer of gloves used during cleanup, into a clearly labeled "Halogenated Organic Waste" container. 3-Fluoropyridazine must be incinerated at a licensed facility; it must never be disposed of down the drain.

References

• 3-fluoropyridazine — Chemical Substance Information . NextSDS Database. Available at: [Link]